Dihexyl phthalate-3,4,5,6-d4

• CAS: 1015854-55-3

Core Science & Biosynthesis

Technical Guide: Dihexyl Phthalate-3,4,5,6-d4 (CAS No. 1015854-55-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Dihexyl phthalate-3,4,5,6-d4, a deuterated stable isotope of dihexyl phthalate (B1215562). It is primarily utilized as an analytical standard for the quantification of dihexyl phthalate in various matrices.[1] This document outlines its chemical and physical properties, relevant experimental protocols, and an overview of the biological effects associated with its non-deuterated analog, dihexyl phthalate.

Chemical and Physical Properties

Dihexyl phthalate-3,4,5,6-d4 is a yellow-brown, oily, and viscous liquid with a slight aromatic odor.[2] Its key properties are summarized in the table below for easy reference.

Property	Value	Reference
CAS Number	1015854-55-3	[1][3][4][5][6][7][8][9][10]
Molecular Formula	C₂₀D₄H₂₆O₄	[1][3][9]
Molecular Weight	338.47 g/mol	[1][3]
Synonyms	Di-n-hexyl phthalate-d4, 1,2-Benzene-3,4,5,6-d4-dicarboxylic acid, 1,2-dihexyl ester	[3][4]
Physical Description	Yellow-brown oily viscous liquid	[2]
Odor	Slightly aromatic	[2]
Flash Point	177 °C (350.6 °F)	[8]
Log Kow	6.82	[2]
Vapor Pressure	0.000014 mmHg	[2]

Experimental Protocols

Dihexyl phthalate-3,4,5,6-d4 is commonly employed as an internal standard in analytical chemistry, particularly in chromatographic methods, to ensure the accuracy and precision of quantification of phthalate esters in environmental and biological samples.

2.1. Analysis of Dihexyl Phthalate in Air Samples by GC-FID

This protocol is adapted from the OSHA Method for the analysis of dihexyl phthalate isomers and details the use of a similar compound as an internal standard.

Objective: To quantify the concentration of dihexyl phthalate in workplace air.

Materials:

• Sampling Tubes: OVS-Tenax sampling tubes.

• Solvent: Toluene.

• Internal Standard: Dihexyl phthalate-3,4,5,6-d4.

• Instrumentation: Gas chromatograph with a flame ionization detector (GC-FID).

Procedure:

• Sample Collection: Air samples are collected by drawing a known volume of air through the OVS-Tenax sampling tubes.[11]

• Sample Extraction: The collected samples are extracted with toluene.[11]

• Internal Standard Spiking: A known concentration of Dihexyl phthalate-3,4,5,6-d4 is added to the extracted samples.

• GC-FID Analysis: The samples are then analyzed by GC-FID.[11]

• Quantification: An internal standard calibration method is utilized. A calibration curve is constructed by plotting the internal standard-corrected response of standard injections against the mass of the analyte per sample. The samples are bracketed with freshly prepared analytical standards across a range of concentrations.

2.2. Analysis of Phthalate Esters in Beverages

A study on the extraction of phthalates from beverages utilized a green and simple procedure based on deep eutectic solvents, where a similar analytical approach would be employed for quantification.

2.3. Analysis of Phthalic Acid Esters in Seawater and Sea Sand

Another application involves the use of polymer-coated magnetic nanoparticles as an extraction sorbent for analyzing phthalic acid esters in marine samples, with quantification by chromatography.

Toxicological Profile and Signaling Pathways of Dihexyl Phthalate

While Dihexyl phthalate-3,4,5,6-d4 itself is primarily used as an analytical tool, its biological effects are expected to be similar to its non-deuterated counterpart, dihexyl phthalate, and the closely related and extensively studied di(2-ethylhexyl) phthalate (DEHP). Phthalates are recognized as endocrine-disrupting chemicals.[6]

3.1. Overview of Toxic Effects

Exposure to phthalates like dihexyl phthalate and DEHP has been associated with a range of adverse health effects, including:

• Reproductive Toxicity: Phthalates are known to interfere with normal sexual development in male rodents, leading to reduced testosterone (B1683101) synthesis and testicular atrophy.[3] In humans, exposure has been linked to lower semen quality.[4][5]

• Nephrotoxicity: DEHP has been shown to be nephrotoxic in mice and may exacerbate chronic progressive nephropathy.[3]

• Neurotoxicity: DEHP can cross the placenta and the blood-brain barrier, potentially affecting neurodevelopment.[3][6]

• Hepatotoxicity: Long-term exposure to DEHP may have carcinogenic effects on the liver.[5]

3.2. Signaling Pathways

The toxicity of phthalates is mediated through various signaling pathways. Key pathways implicated in phthalate-induced toxicity include:

• PI3K/Akt/mTOR Signaling Pathway: Activation of this pathway has been observed in response to DEHP exposure, particularly in the context of neuroblastoma and liver cancer cell proliferation.

• FoxO Signaling Pathway: DEHP-induced metabolic disturbances, such as hepatic gluconeogenesis and lipid accumulation, are dependent on the overexpression of FoxO1.[12]

• Nrf2, NF-κB, and PI3K/AKT Signaling Pathways: These pathways are involved in the cellular response to oxidative stress, inflammation, and apoptosis, which are important mechanisms of phthalate toxicity.[13]

3.3. Metabolic Disruption

Recent studies using network toxicology and molecular docking have shed light on the metabolic disruptions induced by DEHP. These disruptions are linked to the development of Metabolic Syndrome (MetS). Key findings indicate that DEHP interferes with metabolic processes, transcriptional regulation, and redox reactions.[12] The KEGG pathway analysis revealed significant enrichment in pathways such as the AGE-RAGE, FoxO, insulin (B600854) resistance, and steroid hormone biosynthesis pathways.[12]

Visualizations

Diagram 1: Experimental Workflow for Dihexyl Phthalate Analysis

Caption: Workflow for the analysis of dihexyl phthalate in air samples.

Diagram 2: Signaling Pathways Implicated in Phthalate Toxicity

Caption: Key signaling pathways affected by phthalate exposure.

References

• 1. scbt.com [scbt.com]
• 2. Dihexyl phthalate | C20H30O4 | CID 6786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Toxic Effects of Di-2-ethylhexyl Phthalate: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. clinmedjournals.org [clinmedjournals.org]
• 5. clinmedjournals.org [clinmedjournals.org]
• 6. Effects of Di-2-Ethylhexyl Phthalate on Central Nervous System Functions: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biological effects of di-(2-ethylhexyl) phthalate and other phthalic acid esters. | Semantic Scholar [semanticscholar.org]
• 8. Dihexyl phthalate-3,4,5,6-d4 analytical standard 1015854-55-3 [sigmaaldrich.com]
• 9. Di-n-hexyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 10. esslabshop.com [esslabshop.com]
• 11. osha.gov [osha.gov]
• 12. Impact of Di-(2-Ethylhexyl)-Phthalate on Metabolic Syndrome: Insights from Network Toxicology and Molecular Docking and Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mechanistic insight into toxicity of phthalates, the involved receptors, and the role of Nrf2, NF-κB, and PI3K/AKT signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

physical and chemical properties of Dihexyl phthalate-3,4,5,6-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties, experimental protocols, and potential biological activities of Dihexyl phthalate-3,4,5,6-d4. This deuterated analog of Dihexyl phthalate (B1215562) serves as a crucial analytical standard for its quantification in various matrices.

Core Physical and Chemical Properties

Dihexyl phthalate-3,4,5,6-d4 is a stable, isotopically labeled form of Dihexyl phthalate. The deuterium (B1214612) labeling provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based analytical methods. While specific experimental data for the neat deuterated compound is limited, the physical and chemical properties are expected to be very similar to its non-deuterated counterpart.

Table 1: Physical and Chemical Properties of Dihexyl Phthalate and its Deuterated Analog

Property	Dihexyl phthalate-3,4,5,6-d4	Di-n-hexyl phthalate (for comparison)
Molecular Formula	C₂₀D₄H₂₆O₄[1]	C₂₀H₃₀O₄[2]
Molecular Weight	338.47 g/mol [1]	334.45 g/mol [3]
CAS Number	1015854-55-3[1]	84-75-3[3]
Appearance	Assumed to be a clear, oily liquid	Clear, oily liquid[3] or Yellow-brown oily viscous liquid[2]
Melting Point	Data not available for neat compound. A solution in n-Hexane has a reported melting point of -95 °C, which is characteristic of the solvent.[4]	-58 °C[3]
Boiling Point	Data not available for neat compound. A solution in n-Hexane has a reported boiling point of 68-70 °C, which is characteristic of the solvent.[4]	185-187 °C at 0.5 mmHg[3]
Solubility	Soluble in organic solvents such as chloroform (B151607) and methanol.[3]	Soluble in water (0.24 mg/L).[3]
Purity	Typically available with ≥99 atom % D and ≥98% chemical purity.[5]	Not applicable

Experimental Protocols

Synthesis and Purification

A general and efficient synthetic route for deuterium-labeled phthalate esters has been described, which can be adapted for Dihexyl phthalate-3,4,5,6-d4. The process starts from a readily available deuterated starting material.[6]

General Synthesis Steps:

• Esterification: The synthesis typically involves the esterification of a deuterated phthalic anhydride (B1165640) precursor with hexanol.[7] The reaction can be catalyzed by an acid, such as sulfuric acid or a solid acid catalyst.[8][9]

• Reaction Monitoring: The progress of the esterification is monitored using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Upon completion, the reaction mixture is typically neutralized, and the organic layer is separated.

• Purification: Purification of the crude product is crucial to remove unreacted starting materials and byproducts. Common purification techniques for organic compounds include:

  • Column Chromatography: This is a standard method for separating organic compounds based on their polarity. A silica (B1680970) gel stationary phase and a suitable solvent system (e.g., a mixture of hexane (B92381) and ethyl acetate) are typically employed.[10]

  • Distillation: For liquid products, vacuum distillation can be used for purification, especially if the compound is sensitive to high temperatures.[11]

  • Recrystallization: If the compound is a solid at room temperature, recrystallization from a suitable solvent can be an effective purification method.[11]

Analytical Verification:

The chemical and isotopic purity of the final product is confirmed using a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure and the positions of the deuterium labels.

• Mass Spectrometry (MS): High-resolution mass spectrometry is employed to confirm the molecular weight and determine the isotopic enrichment.

Analytical Application: Quantification of Dihexyl Phthalate

Dihexyl phthalate-3,4,5,6-d4 is primarily used as an internal standard in quantitative analysis of dihexyl phthalate in various samples, such as environmental matrices, food products, and biological fluids. The standard analytical workflow involves isotope dilution mass spectrometry.

Workflow for Quantification:

• Sample Preparation: A known amount of the deuterated internal standard (Dihexyl phthalate-3,4,5,6-d4) is spiked into the sample.

• Extraction: The phthalates are extracted from the sample matrix using a suitable solvent and extraction technique (e.g., liquid-liquid extraction, solid-phase extraction).

• Analysis by GC-MS or LC-MS: The extract is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). The instrument is operated in a mode that allows for the simultaneous detection of the native analyte and the deuterated internal standard.

• Quantification: The concentration of the native dihexyl phthalate in the sample is calculated by comparing the peak area of the native analyte to the peak area of the known amount of the deuterated internal standard. This method corrects for any loss of analyte during sample preparation and analysis, leading to highly accurate and precise results.

Potential Biological Activity and Signaling Pathways

While specific studies on the biological activity of Dihexyl phthalate-3,4,5,6-d4 are not available, it is expected to have a toxicological profile similar to its non-deuterated counterpart. Phthalates, as a class of compounds, are known endocrine disruptors that can interfere with hormonal signaling and have been linked to various adverse health effects.[12][13] The biological effects of phthalates are often mediated through their interaction with nuclear receptors and modulation of key signaling pathways.

Peroxisome Proliferator-Activated Receptors (PPAR) Signaling

Phthalate monoesters, the primary metabolites of phthalate diesters, can act as ligands for Peroxisome Proliferator-Activated Receptors (PPARs), a family of nuclear receptors that play crucial roles in lipid metabolism and inflammation.[14][15][16]

• PPARα Activation: Activation of PPARα in the liver is associated with the regulation of genes involved in fatty acid oxidation.[15][16]

• PPARγ Activation: Activation of PPARγ is a key step in adipocyte differentiation.[14][17]

The interaction of phthalates with PPARs can disrupt normal lipid homeostasis and contribute to metabolic disorders.

Phthalate interaction with PPAR signaling pathway.

PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell survival, proliferation, and metabolism. Studies have shown that phthalates can modulate this pathway, leading to various cellular responses, including apoptosis.[1][18][19][20]

• Inhibition of PI3K/Akt: In some cell types, phthalates have been shown to inhibit the PI3K/Akt pathway, leading to increased apoptosis.[21]

• Activation of PI3K/Akt: In other contexts, phthalate exposure has been linked to the activation of this pathway, potentially promoting cell proliferation.[1]

The dysregulation of the PI3K/Akt pathway by phthalates can have significant implications for cellular health and disease development.

Modulation of the PI3K/Akt signaling pathway by phthalates.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the synthesis, purification, and analysis of Dihexyl phthalate-3,4,5,6-d4.

General workflow for synthesis and analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Dihexyl phthalate | C20H30O4 | CID 6786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. DI-N-HEXYL PHTHALATE | 84-75-3 [chemicalbook.com]
• 4. accustandard.com [accustandard.com]
• 5. Di-n-hexyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 6. An efficient and general method for the synthesis of stable isotope deuterium labeled phthalate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phthalic Acid Esters: Natural Sources and Biological Activities [mdpi.com]
• 8. US2760972A - Method of making phthalate esters - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. byjus.com [byjus.com]
• 11. Purification Techniques in Organic Chemistry: A Comprehensive Guide [simsonpharma.com]
• 12. mdpi.com [mdpi.com]
• 13. Frontiers | Early-life exposure to di (2-ethyl-hexyl) phthalate: Role in children with endocrine disorders [frontiersin.org]
• 14. Phthalate monoesters act through peroxisome proliferator-activated receptors in the mouse ovary - PMC [pmc.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. academic.oup.com [academic.oup.com]
• 17. Peroxisome Proliferator-Activated Receptors as Mediators of Phthalate-Induced Effects in the Male and Female Reproductive Tract: Epidemiological and Experimental Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Mechanistic insight into toxicity of phthalates, the involved receptors, and the role of Nrf2, NF-κB, and PI3K/AKT signaling pathways - ProQuest [proquest.com]
• 19. Mechanistic insight into toxicity of phthalates, the involved receptors, and the role of Nrf2, NF-κB, and PI3K/AKT signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Typical phthalic acid esters induce apoptosis by regulating the PI3K/Akt/Bcl-2 signaling pathway in rat insulinoma cells [scholarworks.indianapolis.iu.edu]
• 21. Di-(2-ethylhexyl) phthalate exposure disrupts glucose homeostasis through inhibition of PI3K/Akt/FoxO1 pathway triggering β-cell dedifferentiation in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Purification of Deuterated Dihexyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical guide on the synthesis and purification of deuterated dihexyl phthalate (B1215562). The methodologies detailed herein are aimed at providing researchers, scientists, and drug development professionals with a robust framework for producing high-purity deuterated dihexyl phthalate for use in various scientific applications, including metabolic studies and environmental analysis.

Introduction

Dihexyl phthalate, a member of the phthalate ester family, is a widely used plasticizer. Its deuterated analogue serves as an invaluable internal standard in mass spectrometry-based analytical methods for the accurate quantification of dihexyl phthalate in complex matrices. The integration of deuterium (B1214612) atoms into the molecule allows for its differentiation from the naturally abundant, non-deuterated form, thereby minimizing analytical interference and improving the precision of measurements. This guide will focus on the synthesis of di-n-hexyl phthalate-3,4,5,6-d4, a common commercially available deuterated variant.

Synthesis of Deuterated Dihexyl Phthalate

The synthesis of deuterated dihexyl phthalate is typically achieved through a two-step acid-catalyzed esterification reaction between a deuterated phthalic anhydride (B1165640) and n-hexanol.[1] This process, known as the Fischer-Speier esterification, is a well-established method for the preparation of esters.

Reaction Principle

The synthesis proceeds in two main stages:

• Monoester Formation: Phthalic anhydride-d4 reacts rapidly and non-catalytically with one equivalent of n-hexanol to form the monoester, mono-n-hexyl phthalate-d4. This initial reaction is practically irreversible and occurs at temperatures below 100°C.[1]

• Diester Formation: The second stage involves the esterification of the monoester with a second equivalent of n-hexanol to yield the desired di-n-hexyl phthalate-d4 and water.[1] This step is a slower, reversible equilibrium reaction and requires a catalyst and elevated temperatures to proceed efficiently.[1] The continuous removal of water is crucial to drive the equilibrium towards the formation of the diester product.

Experimental Protocol: Synthesis of Di-n-hexyl Phthalate-3,4,5,6-d4

This protocol is based on established methods for phthalate ester synthesis.

Materials:

• Phthalic anhydride-d4 (CAS: 75935-32-9)[2]

• n-Hexanol (CAS: 111-27-3)

• Sulfuric acid (H₂SO₄) or p-Toluenesulfonic acid (p-TSA) as a catalyst[3]

• Toluene (B28343) or another suitable azeotropic solvent

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Organic solvents for purification (e.g., hexane (B92381), ethyl acetate)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Glassware for purification (distillation apparatus or chromatography column)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, a reflux condenser, and a magnetic stirrer, combine phthalic anhydride-d4 (1.0 eq), n-hexanol (2.2 eq), and a catalytic amount of sulfuric acid or p-TSA (e.g., 0.5-1 mol%). Add toluene to the flask to facilitate the azeotropic removal of water.

• Esterification: Heat the reaction mixture to reflux. The water produced during the esterification will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue the reaction until no more water is collected, which typically takes several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent and concentrate the organic phase using a rotary evaporator to obtain the crude deuterated dihexyl phthalate.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of deuterated dihexyl phthalate.

Purification of Deuterated Dihexyl Phthalate

The crude product obtained from the synthesis typically contains unreacted starting materials, byproducts, and residual catalyst, necessitating further purification to achieve the high purity required for analytical standards. The primary methods for purification are fractional distillation under reduced pressure and column chromatography.

Fractional Distillation

Fractional distillation is an effective method for purifying dihexyl phthalate, which has a high boiling point. Performing the distillation under reduced pressure is crucial to prevent thermal decomposition of the product.[4]

Experimental Protocol:

• Setup: Assemble a fractional distillation apparatus with a vacuum source.

• Distillation: Heat the crude product under reduced pressure. Collect the fraction corresponding to the boiling point of di-n-hexyl phthalate. The boiling point will be significantly lower than the atmospheric boiling point of approximately 340-350°C.[5]

Column Chromatography

Silica (B1680970) gel column chromatography is a widely used technique for the purification of organic compounds.[6]

Experimental Protocol:

• Column Packing: Prepare a silica gel column using a suitable slurry packing method with a non-polar solvent such as hexane.

• Sample Loading: Dissolve the crude product in a minimal amount of a non-polar solvent and load it onto the column.

• Elution: Elute the column with a solvent system of increasing polarity. A common mobile phase for phthalate purification is a mixture of hexane and ethyl acetate.[7] The less polar impurities will elute first, followed by the desired deuterated dihexyl phthalate.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify the fractions containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure.

Purification Workflow Diagram

Caption: Purification workflows for deuterated dihexyl phthalate.

Characterization and Purity Analysis

The identity and purity of the synthesized deuterated dihexyl phthalate must be confirmed using various analytical techniques.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are used to confirm the chemical structure of the synthesized compound. The ¹H NMR spectrum of di-n-hexyl phthalate-3,4,5,6-d4 would show the absence of signals corresponding to the aromatic protons on the phthalate ring, while the signals for the hexyl chains would be present. The ¹³C NMR would show the corresponding carbon signals.

• Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of the deuterated compound. The mass spectrum of di-n-hexyl phthalate-3,4,5,6-d4 will show a molecular ion peak at m/z 338.47, which is 4 mass units higher than the non-deuterated analogue (334.45 g/mol ).[8]

Purity Assessment

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for assessing the purity of dihexyl phthalate.[9][10] A single sharp peak in the gas chromatogram indicates high purity. The mass spectrum associated with this peak can be used to confirm the identity of the compound.

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used for purity analysis, typically using a reversed-phase C18 column with a mobile phase such as acetonitrile (B52724) and water.[2]

Quantitative Data Summary

The following tables summarize key quantitative data for di-n-hexyl phthalate and its deuterated analogue.

Table 1: Physicochemical Properties of Di-n-hexyl Phthalate

Property	Value	Reference(s)
Molecular Formula	C₂₀H₃₀O₄	[8]
Molecular Weight	334.45 g/mol	[8]
Appearance	Clear, oily liquid	[11]
Boiling Point	340-350 °C	[5]
Melting Point	-58 °C	[11]
Density	1.01 g/cm³	[11]
Water Solubility	Insoluble	[5]

Table 2: Properties of Deuterated Di-n-hexyl Phthalate

Property	Value	Reference(s)
Chemical Name	Di-n-hexyl phthalate-3,4,5,6-d4	[5]
CAS Number	1015854-55-3	[5][12]
Molecular Formula	C₂₀D₄H₂₆O₄
Molecular Weight	338.47 g/mol

Table 3: Typical GC-MS Parameters for Phthalate Analysis

Parameter	Condition	Reference(s)
Column	DB-5MS (or equivalent)	[9]
Carrier Gas	Helium or Hydrogen	[1][9]
Injection Mode	Splitless	[9]
Injector Temperature	280-300 °C	[9]
Oven Program	Temperature gradient (e.g., 40°C to 300°C at 10°C/min)	[9]
Detector	Mass Spectrometer (Scan or SIM mode)	[9][10]

Conclusion

This technical guide has outlined a comprehensive approach to the synthesis and purification of deuterated dihexyl phthalate. By following the detailed experimental protocols and utilizing the described analytical techniques for characterization and purity assessment, researchers can confidently produce high-quality deuterated dihexyl phthalate for their specific applications. The provided workflows and quantitative data serve as a valuable resource for planning and executing the synthesis and purification of this important analytical standard.

References

• 1. shimadzu.com [shimadzu.com]
• 2. Phthalic anhydride-d4 D 98atom 75935-32-9 [sigmaaldrich.com]
• 3. rsc.org [rsc.org]
• 4. biosynce.com [biosynce.com]
• 5. esslabshop.com [esslabshop.com]
• 6. Phthalic anhydride synthesis - chemicalbook [chemicalbook.com]
• 7. DI-N-HEXYL PHTHALATE synthesis - chemicalbook [chemicalbook.com]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. pubs.aip.org [pubs.aip.org]
• 10. agilent.com [agilent.com]
• 11. rsc.org [rsc.org]
• 12. accustandard.com [accustandard.com]

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of Dihexyl Phthalate-3,4,5,6-d4

This technical guide provides a detailed analysis of the expected mass spectrometry fragmentation pattern of Dihexyl phthalate-3,4,5,6-d4. The information is targeted toward researchers, scientists, and drug development professionals who utilize mass spectrometry for the identification and quantification of this compound. This guide outlines the predicted fragmentation pathways, a summarized data table of the major fragments, and a comprehensive experimental protocol for its analysis via Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction

Dihexyl phthalate-3,4,5,6-d4 is a deuterated internal standard of di-n-hexyl phthalate (B1215562), a member of the phthalate ester family of compounds commonly used as plasticizers. The use of a deuterated standard is crucial for accurate quantification in isotope dilution mass spectrometry, as it co-elutes with the target analyte and exhibits similar ionization and fragmentation behavior, while being distinguishable by its mass-to-charge ratio. Understanding the fragmentation pattern of the deuterated standard is therefore essential for developing robust analytical methods.

While a publicly available mass spectrum for Dihexyl phthalate-3,4,5,6-d4 is not readily found in major spectral libraries, its fragmentation pattern can be reliably predicted based on the well-documented fragmentation of di-n-hexyl phthalate and other dialkyl phthalates.

Predicted Mass Spectrometry Fragmentation Pattern

The primary fragmentation of dialkyl phthalates under electron ionization (EI) is characterized by the formation of a highly stable protonated phthalic anhydride (B1165640) ion. For the non-deuterated di-n-hexyl phthalate, this results in a base peak at m/z 149. In the case of Dihexyl phthalate-3,4,5,6-d4, the four deuterium (B1214612) atoms on the aromatic ring increase the mass of this fragment by 4 Da, shifting the expected base peak to m/z 153.

Other significant fragmentation pathways include the loss of one of the hexyl chains and subsequent rearrangements. The molecular ion of Dihexyl phthalate-3,4,5,6-d4 has a molecular weight of 338.5 g/mol .

Quantitative Fragmentation Data

The following table summarizes the predicted key fragment ions, their proposed structures, and their expected relative intensities in the electron ionization mass spectrum of Dihexyl phthalate-3,4,5,6-d4.

m/z (predicted)	Proposed Fragment Structure	Relative Intensity
338	[M]⁺	Low
255	[M - C₆H₁₁]⁺	Moderate
153	[C₈H₄D₄O₃]⁺	High (Base Peak)
108	[C₆H₄D₄]⁺	Moderate
85	[C₆H₁₃]⁺	Moderate
57	[C₄H₉]⁺	Moderate
43	[C₃H₇]⁺	Moderate

Fragmentation Pathway Diagram

The following diagram illustrates the primary predicted fragmentation pathways of Dihexyl phthalate-3,4,5,6-d4 upon electron ionization.

Predicted EI fragmentation pathway of Dihexyl phthalate-3,4,5,6-d4.

Experimental Protocols

The following is a representative experimental protocol for the analysis of Dihexyl phthalate-3,4,5,6-d4 by Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is a synthesis of common practices for phthalate analysis and should be optimized for the specific instrumentation and sample matrix.

Sample Preparation

Given that phthalates are ubiquitous environmental contaminants, stringent measures must be taken to avoid contamination during sample preparation.

• Glassware: All glassware should be thoroughly cleaned, solvent-rinsed (acetone followed by hexane), and baked at a high temperature (e.g., 400°C for at least 2 hours) to remove any residual organic contaminants.

• Solvents: Use high-purity, phthalate-free solvents (e.g., pesticide residue grade).

• Plastics: Avoid the use of any plastic materials (e.g., pipette tips, sample containers) that may leach phthalates. Use glass or stainless-steel equipment.

• Extraction: For solid samples, a common extraction method is Soxhlet extraction with a suitable solvent like hexane (B92381) or a hexane/acetone mixture. For liquid samples, liquid-liquid extraction with hexane is typically employed.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: An Agilent 7890B GC system (or equivalent) equipped with a split/splitless injector.

• Mass Spectrometer: An Agilent 5977A MSD (or equivalent) single quadrupole or a triple quadrupole mass spectrometer.

• GC Column: A low-bleed capillary column suitable for semi-volatile compounds, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Injector Temperature: 280°C.

• Injection Mode: Splitless injection (1 µL).

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp 1: 15°C/min to 200°C, hold for 2 minutes.

  • Ramp 2: 10°C/min to 300°C, hold for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode:

  • Full Scan: For initial identification, scan from m/z 40 to 450.

  • Selected Ion Monitoring (SIM): For quantitative analysis, monitor the characteristic ions of Dihexyl phthalate-3,4,5,6-d4 (e.g., m/z 153, 255) and the non-deuterated analyte.

Data Analysis

• Identification: The identification of Dihexyl phthalate-3,4,5,6-d4 is confirmed by the retention time and the presence of its characteristic ions with the expected relative abundance ratios.

• Quantification: For isotope dilution analysis, a calibration curve is constructed by plotting the ratio of the peak area of the target analyte to the peak area of the deuterated internal standard against the concentration of the analyte.

Logical Workflow for Phthalate Analysis

The following diagram outlines the logical workflow for the analysis of phthalates using a deuterated internal standard.

General workflow for quantitative analysis of phthalates.

An In-Depth Technical Guide to Dihexyl Phthalate-3,4,5,6-d4

This technical guide provides a detailed overview of the core physicochemical properties of Dihexyl phthalate-3,4,5,6-d4, a deuterated stable isotope of Dihexyl phthalate (B1215562). This compound is primarily utilized as an analytical standard in various research and testing applications.[1] Dihexyl phthalate itself is recognized as a significant environmental pollutant and endocrine disruptor, prompting the use of its labeled counterpart for precise quantification and toxicological studies.

Physicochemical Properties

The fundamental molecular characteristics of Dihexyl phthalate-3,4,5,6-d4 are summarized in the table below. This data is essential for researchers and drug development professionals in experimental design and analysis.

Property	Value
Molecular Formula	C₂₀D₄H₂₆O₄[1][2]
Molecular Weight	338.47 g/mol [1][2]
CAS Number	1015854-55-3[1][2][3]
Synonyms	Di-n-hexyl phthalate-d4[1]

Experimental Protocols

The determination of the molecular weight and formula for Dihexyl phthalate-3,4,5,6-d4 typically involves mass spectrometry. A detailed experimental protocol for such an analysis would generally include the following steps:

• Sample Preparation: A solution of Dihexyl phthalate-3,4,5,6-d4 is prepared in a suitable solvent, such as isooctane.

• Instrumentation: A high-resolution mass spectrometer (e.g., a time-of-flight or Orbitrap mass spectrometer) is calibrated using a known standard.

• Ionization: The sample is introduced into the mass spectrometer and ionized using an appropriate technique, such as electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

• Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured. The high resolution of the instrument allows for the accurate determination of the molecular weight to several decimal places.

• Data Analysis: The obtained mass spectrum is analyzed to identify the molecular ion peak. The empirical formula is confirmed by comparing the measured isotopic pattern with the theoretical pattern for C₂₀D₄H₂₆O₄.

Logical Relationships

The following diagram illustrates the logical flow from the compound's identity to its key chemical properties.

Relationship between compound identity and properties.

References

• 1. scbt.com [scbt.com]
• 2. 邻苯二甲酸二己酯-3,4,5,6-d4 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 3. Di-n-hexyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]

A Technical Guide to the Solubility of Dihexyl Phthalate-3,4,5,6-d4 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on the solubility of Dihexyl phthalate-3,4,5,6-d4. Due to the limited availability of specific quantitative data for this deuterated analogue, this document focuses on the known qualitative solubility of Dihexyl phthalate (B1215562) (DHP) and provides a generalized experimental protocol for determining solubility.

Introduction to Dihexyl Phthalate-3,4,5,6-d4

Dihexyl phthalate-3,4,5,6-d4 is a deuterated form of Dihexyl phthalate (DHP), a member of the phthalate ester class of compounds.[1] Phthalates are primarily used as plasticizers to enhance the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[2][3] The deuterated standard is often utilized as an internal standard in analytical methods for the quantification of DHP in various matrices.[4]

Solubility Profile

General statements from various sources indicate that Dihexyl phthalate is soluble in many common organic solvents but has very low solubility in water.[2][5]

Qualitative Solubility Data

Based on available information for Dihexyl phthalate, the following qualitative solubility is reported:

Solvent	Qualitative Solubility	Source
Acetone	Soluble	[6][7]
Chloroform	Slightly Soluble	[8][9]
Ethanol	Soluble	[6]
Ethyl Acetate	-	Mixtures available[2]
n-Hexane	-	Certified reference material[10]
Methanol	Slightly Soluble	[8][9]
Toluene	-	Used for extraction[11]

It is important to note that "slightly soluble" and "soluble" are qualitative terms and the actual solubility can vary significantly with temperature and the presence of other solutes. For precise applications, experimental determination of solubility is crucial.

Factors Influencing Solubility

The solubility of Dihexyl phthalate-3,4,5,6-d4 in organic solvents is governed by the principle of "like dissolves like." The molecule possesses a nonpolar aromatic ring and two hexyl chains, along with polar ester groups. This structure dictates its favorable interaction with solvents of similar polarity.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of Dihexyl phthalate-3,4,5,6-d4 in an organic solvent. This method is based on the principle of creating a saturated solution and then quantifying the dissolved solute.

Materials

• Dihexyl phthalate-3,4,5,6-d4

• Selected organic solvent (analytical grade or higher)

• Volumetric flasks

• Analytical balance

• Constant temperature bath or shaker

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) system

• Vials for sample analysis

Procedure

• Preparation of Supersaturated Solution: Add an excess amount of Dihexyl phthalate-3,4,5,6-d4 to a known volume of the selected organic solvent in a sealed vial. The amount of solid added should be more than what is expected to dissolve.

• Equilibration: Place the vial in a constant temperature bath or a shaker set to a specific temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that the solution is saturated.

• Phase Separation: After equilibration, allow the vial to stand undisturbed to let the excess solid settle.

• Sample Collection: Carefully withdraw an aliquot of the supernatant using a syringe.

• Filtration: Immediately filter the aliquot through a syringe filter into a clean vial to remove any undissolved microparticles.

• Dilution: Accurately dilute the filtered saturated solution with the same organic solvent to a concentration that falls within the calibration range of the analytical instrument.

• Quantification: Analyze the diluted sample using a calibrated HPLC or GC-MS method to determine the concentration of Dihexyl phthalate-3,4,5,6-d4.

• Calculation: Calculate the solubility by multiplying the measured concentration by the dilution factor. The solubility is typically expressed in units such as g/L, mg/mL, or mol/L.

Experimental Workflow

Caption: A flowchart illustrating the key steps for determining the solubility of a compound in a solvent.

Conclusion

While specific quantitative solubility data for Dihexyl phthalate-3,4,5,6-d4 in organic solvents is scarce, its chemical structure suggests a high affinity for nonpolar and moderately polar organic solvents. For research, drug development, and other scientific applications requiring precise solubility values, it is imperative to perform experimental determinations. The provided generalized protocol offers a robust framework for such measurements. Further research into the quantitative solubility of this and other deuterated standards would be a valuable contribution to the scientific community.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CAS 84-75-3: Dihexyl phthalate | CymitQuimica [cymitquimica.com]
• 3. Bis(2-ethylhexyl) phthalate - Wikipedia [en.wikipedia.org]
• 4. scbt.com [scbt.com]
• 5. Dihexyl phthalate | C20H30O4 | CID 6786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Page loading... [guidechem.com]
• 7. hpc-standards.com [hpc-standards.com]
• 8. DI-N-HEXYL PHTHALATE CAS#: 84-75-3 [m.chemicalbook.com]
• 9. DI-N-HEXYL PHTHALATE | 84-75-3 [chemicalbook.com]
• 10. accustandard.com [accustandard.com]
• 11. osha.gov [osha.gov]

potential sources of dihexyl phthalate environmental contamination

An In-depth Technical Guide to Environmental Contamination Sources of Dihexyl Phthalate (B1215562)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dihexyl phthalate (DHP), a member of the phthalate ester class of chemicals, is primarily utilized as a plasticizer to impart flexibility and durability to polymeric materials, most notably polyvinyl chloride (PVC). While not as extensively studied as its analogue di(2-ethylhexyl) phthalate (DEHP), DHP's production, use in commercial and consumer products, and eventual disposal contribute to its release into the environment. This technical guide synthesizes the current understanding of the potential sources of DHP environmental contamination, provides quantitative data where available, details analytical methodologies for its detection, and illustrates key pathways and processes. Due to the limited availability of environmental concentration data and mechanistic studies specific to DHP, data for the high-production-volume and structurally similar phthalate, DEHP, is included for comparative context.

Introduction to Dihexyl Phthalate

Di-n-hexyl phthalate (DHP) is a diester of phthalic acid and n-hexanol. It is a clear, oily liquid with low water solubility and low volatility. Its principal application is as a plasticizer, an additive that increases the plasticity or fluidity of a material. DHP is not chemically bound to the polymer matrix of products, which allows it to leach, migrate, or volatilize over time, leading to its distribution across various environmental compartments including air, water, soil, and sediment. The environmental presence of phthalates is a concern due to their classification as endocrine-disrupting chemicals (EDCs), with studies linking exposure to adverse reproductive and developmental outcomes.

Primary Sources of Environmental Contamination

The lifecycle of dihexyl phthalate, from chemical synthesis to end-of-life disposal, presents multiple points for environmental release.

Industrial Production and Formulation

The primary manufacturing process for DHP is the acid-catalyzed esterification of phthalic anhydride (B1165640) with two molecules of hexanol. Potential contamination sources during this phase include:

• Direct Industrial Releases: Emissions from manufacturing and processing facilities can release DHP into the air and wastewater.

• Manufacturing Byproducts and Waste: The reaction mixture may contain unreacted starting materials, catalysts, and byproducts. Waste streams from purification steps, if not properly treated, can be a significant source of contamination.

• Spills and Leaks: Accidental spills during production, transport, or storage can lead to localized, high-concentration contamination of soil and water.

Commercial and Consumer Product Applications

DHP is used in a variety of products, which act as diffuse sources of contamination throughout their service life.

• Polyvinyl Chloride (PVC) Products: As a plasticizer, DHP is incorporated into a wide range of flexible PVC items. Leaching and volatilization from these products are major pathways for environmental entry. Examples include:

  • Flooring materials (e.g., vinyl tiles)

  • Wall coverings and canvas tarps

  • Wire and cable sheathing

  • Automobile parts (e.g., upholstery, air filters)

  • Consumer goods like shoes, toys, and notebook covers.[1]

• Adhesives, Coatings, and Sealants: DHP can be used in formulations for adhesives, lacquers, paints, and polysulfide sealants to improve their performance and flexibility.

• Indoor Environments: The use of DHP-containing products indoors leads to its accumulation in indoor air and settled dust.[2][3] House dust acts as a significant reservoir for phthalates, leading to human exposure through inhalation and ingestion.[4][5]

Waste Disposal and Landfill Leaching

The disposal of DHP-containing products is a critical final stage of its lifecycle and a major source of long-term environmental contamination.

• Landfills: Co-disposal of plastic waste in municipal solid waste (MSW) landfills is a primary source of phthalates in the environment.[6][7] DHP, being poorly water-soluble, adsorbs strongly to soil and organic matter but can be mobilized over time.[7]

• Leachate: Water percolating through landfill waste generates leachate, a highly contaminated liquid that can contain significant concentrations of phthalates.[8][9][10] If landfill liners fail or leachate is not adequately treated, it can contaminate groundwater and surface water.[6][7] DEHP concentrations in landfill leachate have been reported to reach hundreds of micrograms per liter.[9]

References

• 1. Di-(2-ethylhexyl) phthalate exposure leads to ferroptosis via the HIF-1α/HO-1 signaling pathway in mouse testes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phthalates - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 5. Phthalates in Indoor Dust and Their Association with Building Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. Potential environmental risk assessment of di-2-ethylhexyl phthalate emissions from a municipal solid waste landfill leachate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mendelnet.cz [mendelnet.cz]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

A Technical Guide to the Toxicological Profile of Dihexyl Phthalate and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

Abstract

Di-n-hexyl phthalate (B1215562) (DHP), a member of the phthalate ester family of plasticizers, and its primary metabolite, mono-n-hexyl phthalate (MHP), are subjects of increasing toxicological concern due to their potential for endocrine disruption and reproductive toxicity. This technical guide provides a comprehensive overview of the current state of knowledge regarding the toxicological profile of DHP and its metabolites. It consolidates quantitative data from key studies, details the experimental protocols utilized, and visualizes the known mechanisms of action, including cellular signaling pathways. The information is intended to serve as a critical resource for professionals in toxicology, research, and pharmaceutical development to inform risk assessment and guide future research.

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion

The toxicokinetic profile of phthalates like di-n-hexyl phthalate (DnHP) is characterized by rapid absorption and metabolism. While specific data for DnHP is limited, the general pathway for phthalates involves initial hydrolysis to their monoester metabolite, which is the primary bioactive agent.

• Absorption: DnHP is likely to be rapidly absorbed from the gastrointestinal tract as its monoester, mono-n-hexyl phthalate (MHP).[1] Dermal absorption has been demonstrated in rats, with approximately 18% of a carbon-14 (B1195169) labeled dose being excreted in the urine within seven days, suggesting systemic availability through skin contact.[1]

• Distribution: Following absorption, there is no evidence to suggest significant systemic accumulation of DnHP in tissues.[1]

• Metabolism: The primary metabolic pathway involves the hydrolysis of the diester (DnHP) to its monoester (MHP) by lipases and esterases in the intestines and other tissues. MHP is considered the more toxic metabolite.[2] MHP can be further metabolized through oxidation.[3]

• Excretion: The metabolites are primarily excreted through the urine.[1]

Toxicological Profile

Reproductive and Developmental Toxicity

The most well-documented toxicological endpoints for DnHP and its metabolites are reproductive and developmental effects. These effects are consistent with the anti-androgenic activity observed with other "transitional" phthalates.

• Male Reproductive System: Animal studies have demonstrated that DnHP causes dose-related effects on fertility.[1] A continuous breeding study in mice showed that reproductive parameters were affected in males, including reduced testes weights, at a Lowest-Observed-Adverse-Effect Level (LOAEL) of 380 mg/kg bw/day.[1] The mechanism is believed to involve the disruption of fetal testis development, leading to what is known as "phthalate syndrome" in animals, characterized by malformations of external genitalia and impaired spermatogenesis.[4]

• Female Reproductive System: Crossover mating studies have indicated that female reproductive parameters are also affected by DnHP exposure.[1]

• Developmental Toxicity: High doses of DnHP have been shown to cause developmental effects. A Chernoff-Kavlock screening assay in mice using a dose of 9900 mg/kg bw/day resulted in the loss of all litters.[1] It is considered likely that DnHP will induce a pattern of malformations similar to other transitional phthalates, including decreased anogenital distance, delayed preputial separation, and retained nipples in male offspring.[1]

Endocrine Disruption

The reproductive and developmental toxicity of DHP is largely attributed to its endocrine-disrupting capabilities, specifically its anti-androgenic effects. Phthalates can interfere with the activity of steroid hormones like testosterone (B1683101).[5] The metabolite MHP is believed to be the primary agent responsible for these effects. While direct studies on DHP are less common, the broader class of phthalates is known to disrupt androgen signaling pathways.[6] A closely related analogue, diisohexyl phthalate (DIHP), has demonstrated androgen receptor-antagonistic activities in vitro.[7]

Hepatotoxicity

The liver is a target organ for DHP toxicity, particularly at high doses.[1] A 21-day study established a LOAEL of 1824 mg/kg bw/day based on observations of hepatocellular necrosis, fat accumulation, loss of glycogen, and increases in liver enzymes.[1] Compared to potent peroxisome proliferators like di(2-ethylhexyl) phthalate (DEHP), DnHP induces only weak peroxisome proliferative changes.[1]

Genotoxicity and Carcinogenicity

• Genotoxicity: The genotoxic potential of DnHP is considered low. It has tested negative in bacterial mutagenicity assays.[1] While comprehensive in vivo genotoxicity studies on DnHP have not been conducted, the generally negative profile of similar phthalates suggests a low likelihood of genotoxicity.[1] For comparison, the widely studied metabolite of DEHP, mono(2-ethylhexyl)phthalate (MEHP), was found to cause chromosome damage in Chinese hamster ovary (CHO) cells, though it was negative in other genotoxicity tests.[8]

• Carcinogenicity: No carcinogenicity data is available for DnHP. Extrapolation of carcinogenic potential from other phthalates has not been possible due to insufficient testing.[1] The related compound DEHP is considered a rodent carcinogen, with evidence suggesting it induces liver tumors in rats and mice.[9][10] The mechanism is thought to be non-genotoxic and related to peroxisome proliferation and other molecular signals.[3]

Quantitative Toxicity Data

The following tables summarize the key quantitative data from toxicological studies on di-n-hexyl phthalate (DnHP).

Table 1: Repeated-Dose and Reproductive Toxicity of DnHP

Endpoint	Species	Exposure Route	Dose	Duration	Effects	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Reference
Hepatotoxicity	Rodent	Oral	High Doses	21 days	Hepatocellular necrosis, fat accumulation, increased liver enzymes	Not Established	1824	[1]
Reproductive Toxicity	Mouse	Oral	380-1670 mg/kg bw/day	98 days (continuous breeding)	Decreased male and female fertility, reduced testes weights	Not Established	380	[1]
Developmental Toxicity	Mouse	Gavage	9900 mg/kg bw/day	Gestational Days 6-13	Loss of all litters	Not Established	9900	[1]
Developmental Toxicity	Mouse	-	380 mg/kg bw/day	-	Pup mortality	Not Established	380	[1]

NOAEL: No-Observed-Adverse-Effect Level; LOAEL: Lowest-Observed-Adverse-Effect Level

Key Experimental Protocols

Continuous Breeding Reproductive Toxicity Study (Mouse)

• Test Substance: Di-n-hexyl phthalate (DnHP).

• Species: Mice (strain not specified in the summary).

• Administration Route: Oral, incorporated into the diet.

• Dosage Levels: Dose-related fertility effects were observed between 380 and 1670 mg/kg bw/day.

• Duration of Exposure: 98 days of continuous breeding.

• Protocol: Sexually mature adult mice were exposed to DnHP in their diet. The study design included a continuous breeding phase to assess effects on fertility. Crossover mating studies were also conducted, where treated males were mated with untreated females, and vice-versa, to distinguish between male and female-mediated effects.

• Endpoints Measured: Reproductive parameters such as the number of litters, live pups per litter, and pup survival were recorded. Male-specific endpoints included testes weights.

• Key Findings: The study identified a LOAEL of 380 mg/kg bw/day based on decreased fertility in both males and females and reduced testes weights in males.[1]

Chernoff-Kavlock Developmental Toxicity Screening Assay (Mouse)

• Test Substance: Di-n-hexyl phthalate (DnHP).

• Species: Mice (strain not specified in the summary).

• Administration Route: Oral gavage.

• Dosage Level: A single high dose level of 9900 mg/kg bw/day was used.

• Duration of Exposure: Dosing occurred during the critical window of organogenesis, from gestational day 6 to 13.

• Protocol: Pregnant female mice were administered DnHP daily via gavage during the specified period. The dams were allowed to carry their litters to term.

• Endpoints Measured: The primary endpoint was the viability of the litters (i.e., presence or absence of live pups at birth).

• Key Findings: This high dose resulted in the complete loss of all litters, indicating severe developmental or embryotoxic effects at this exposure level.[1]

Mechanisms of Action & Signaling Pathways

While the specific signaling pathways for DnHP are not extensively detailed, the mechanisms of its more-studied analogue, DEHP, and its metabolite MEHP, provide critical insights. The toxicity of these phthalates often involves the disruption of nuclear receptor signaling and the induction of oxidative stress.

Peroxisome Proliferator-Activated Receptor (PPAR) Pathway

DEHP is a known peroxisome proliferator that activates PPARα, particularly in the liver of rodents. This activation is a key event in its hepatocarcinogenicity. Activation of PPARα leads to the modulation of genes involved in lipid metabolism and cell proliferation, which can contribute to liver enlargement and tumor formation. Although DnHP is described as a weak peroxisome proliferator, this pathway remains a relevant potential mechanism for its observed liver effects.[1][3]

Caption: Peroxisome Proliferator-Activated Receptor (PPAR) alpha activation pathway.

Endocrine Disruption via Anti-Androgenic Action

The primary mechanism for the reproductive and developmental toxicity of DnHP and other transitional phthalates is the disruption of androgen signaling in the developing male fetus. This interference leads to reduced testosterone production and action, which is critical for the normal development of male reproductive organs.

Caption: Simplified mechanism of anti-androgenic action of phthalate metabolites.

General Experimental Workflow for Genotoxicity Screening

The assessment of genotoxicity is a critical component of a toxicological profile. A common in vitro assay used to detect DNA damage is the Chromosomal Aberration Test.

Caption: Workflow for an in vitro Chromosomal Aberration Test.

Conclusion

The toxicological profile of di-n-hexyl phthalate is dominated by its effects on the reproductive and developmental systems, consistent with its activity as an endocrine disruptor. The primary metabolite, mono-n-hexyl phthalate, is considered the main toxic agent, exerting anti-androgenic effects that can impair male reproductive development. The liver is also a target organ, though DnHP appears to be a weaker peroxisome proliferator than other phthalates like DEHP. Current evidence suggests a low potential for genotoxicity, but data on carcinogenicity is lacking. The established LOAELs for reproductive and developmental toxicity are relatively high; however, the potential for additive effects from combined exposure to multiple phthalates warrants further investigation and careful risk assessment, especially for sensitive populations. This guide underscores the need for continued research to fill existing data gaps and to better understand the signaling pathways and molecular mechanisms underlying DHP toxicity.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. Phthalates and Their Impacts on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | An insight into carcinogenic activity and molecular mechanisms of Bis(2-ethylhexyl) phthalate [frontiersin.org]
• 4. Effects and Mechanisms of Phthalates’ Action on Reproductive Processes and Reproductive Health: A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How common are hormone-disrupting chemicals in fast food? [medicalnewstoday.com]
• 6. Revealing the Impact of Mono(2‐ethylhexyl) Phthalate (MEHP) on Prostate Cancer Based on Network Toxicology and Molecular Docking Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 8. Genotoxicity studies of di(2-ethylhexyl)phthalate and its metabolites in CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. DEHP: genotoxicity and potential carcinogenic mechanisms-a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Technical Guide to Dihexyl Phthalate-3,4,5,6-d4 Analytical Standard for Researchers

For researchers, scientists, and drug development professionals, the use of high-purity analytical standards is fundamental to achieving accurate and reproducible results. This guide provides an in-depth overview of the commercial availability and technical application of Dihexyl phthalate-3,4,5,6-d4, a crucial internal and surrogate standard for the quantitative analysis of phthalates.

Phthalates are a class of chemical compounds widely used as plasticizers to enhance the flexibility and durability of plastics.[1] Due to their ubiquitous presence in consumer products and potential adverse health effects, regulatory bodies worldwide have established strict limits on their presence in food, beverages, and environmental matrices.[1] Accurate quantification of phthalates is therefore essential, and the use of isotopically labeled internal standards, such as Dihexyl phthalate-3,4,5,6-d4, is a critical component of robust analytical methodologies.[2][3][4]

Commercial Suppliers and Product Specifications

Dihexyl phthalate-3,4,5,6-d4 (CAS No: 1015854-55-3) is commercially available from several reputable suppliers of analytical reference materials.[5][6] The standard is offered in various formats, including neat material and solutions at different concentrations. The selection of a suitable supplier and product format depends on the specific requirements of the analytical method and laboratory workflow.

Below is a summary of key quantitative data for Dihexyl phthalate-3,4,5,6-d4 analytical standards from prominent commercial suppliers.

Supplier	Product Number	Format	Concentration	Isotopic Purity	Chemical Purity
AccuStandard	PHTH-D4-006S	Solution in Methanol	100 µg/mL	Not specified	Not specified
PHTH-D4-006S-H	Solution in n-Hexane	100 µg/mL	Not specified	Not specified
LGC Standards	CDN-D-5727	Neat	Not applicable	99 atom % D	min 98%
Santa Cruz Biotechnology	sc-224508	Not specified	Not specified	Not specified	Not specified
Sigma-Aldrich	46522	Neat	Not applicable	Not specified	analytical standard
ESSLAB	12330.20-K-IO	Solution in Isooctane	1000 µg/mL	Not specified	Not specified

Table 1: Commercial Suppliers and Product Specifications for Dihexyl phthalate-3,4,5,6-d4.

Property	Value	Reference
CAS Number	1015854-55-3	[5][6]
Molecular Formula	C₂₀D₄H₂₆O₄	[5]
Molecular Weight	338.47 g/mol	[5]

Table 2: General Properties of Dihexyl phthalate-3,4,5,6-d4.

Experimental Protocols: Application as an Internal and Surrogate Standard

Dihexyl phthalate-3,4,5,6-d4 is primarily used as an internal or surrogate standard in chromatographic methods, particularly Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of phthalates in complex matrices.[2][4] Its chemical properties are nearly identical to the non-labeled Dihexyl phthalate (B1215562), but its increased mass allows for clear differentiation in mass spectrometric detection.

General Workflow for Phthalate Analysis using Dihexyl phthalate-3,4,5,6-d4

The following diagram illustrates a typical experimental workflow for the quantification of phthalates in a sample matrix using a deuterated internal standard.

Caption: General workflow for quantitative analysis using a deuterated standard.

Detailed Methodologies

1. Sample Preparation and Extraction:

The choice of extraction method depends on the sample matrix. For liquid samples such as beverages, liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are commonly employed.[2][4]

• Liquid-Liquid Extraction (LLE) for Coffee Brew Samples:

  • A known volume of the coffee sample is taken.

  • A precise amount of Dihexyl phthalate-3,4,5,6-d4 solution (as a surrogate standard) is added to the sample.[2]

  • The sample is then extracted with a small volume of an organic solvent like hexane.[2]

  • The organic layer is separated, concentrated, and then subjected to GC-MS analysis.[2]

• Solid-Phase Extraction (SPE) for Non-alcoholic Beverages:

  • A known volume of the beverage sample is passed through an SPE cartridge.

  • Dihexyl phthalate-3,4,5,6-d4 can be used as a surrogate standard to validate the extraction efficiency.[4]

  • The analytes are eluted from the cartridge with a suitable solvent.

  • The eluate is then concentrated and analyzed by GC-MS.

2. GC-MS Analysis:

The extracted sample containing the phthalates and the deuterated internal standard is injected into a GC-MS system. The chromatographic conditions are optimized to achieve good separation of the target analytes.

• Typical GC-MS Parameters:

  • Injector: Splitless mode

  • Carrier Gas: Helium or Hydrogen[7]

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms) is often used.[8]

  • Oven Temperature Program: A temperature gradient is used to separate the phthalates based on their boiling points.

  • Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode for enhanced sensitivity and selectivity.[2]

3. Quantification:

Quantification is performed by creating a calibration curve using standard solutions of the target phthalates with a fixed concentration of the internal standard. The ratio of the peak area of the analyte to the peak area of the Dihexyl phthalate-3,4,5,6-d4 is plotted against the concentration of the analyte. The concentration of the analyte in the sample is then determined from this calibration curve.

Logical Workflow for Supplier Selection

Choosing the right supplier for an analytical standard is a critical step that impacts the quality and reliability of research data. The following diagram outlines a logical workflow for this selection process.

Caption: A logical workflow for selecting a commercial supplier of an analytical standard.

References

• 1. accustandard.com [accustandard.com]
• 2. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. scbt.com [scbt.com]
• 6. esslabshop.com [esslabshop.com]
• 7. shimadzu.com [shimadzu.com]
• 8. osha.gov [osha.gov]

Stability and Storage of Deuterated Phthalate Standards: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability and optimal storage conditions for deuterated phthalate (B1215562) standards. Ensuring the integrity of these standards is paramount for accurate and reproducible analytical results in research and development. This document outlines key factors influencing stability, recommended storage protocols, and experimental methodologies for stability assessment.

Core Principles of Stability and Storage

Deuterated phthalate standards, like their non-labeled counterparts, are susceptible to degradation over time, influenced by environmental factors such as temperature, light, and pH. The primary degradation pathways include hydrolysis and photodegradation. Given their widespread use as internal standards in sensitive analytical methods like gas chromatography-mass spectrometry (GC-MS), maintaining their chemical purity is critical to avoid quantification errors.[1]

A crucial aspect of working with phthalate standards is the pervasive risk of background contamination. Phthalates are ubiquitous in laboratory environments, originating from various plastic materials.[2] Therefore, stringent handling procedures, including the use of glassware and pre-cleaned materials, are essential to prevent contamination of the standards.[2]

Recommended Storage and Handling Conditions

To ensure the long-term stability of deuterated phthalate standards, a multi-faceted approach to storage and handling is required. This involves careful consideration of temperature, light exposure, solvent choice, and container type.

Summary of Storage Conditions

The following table summarizes the generally recommended storage conditions for deuterated phthalate standard solutions.

Parameter	Recommendation	Rationale
Temperature	Stock Solutions: 2-10°C (refrigerated)[3] Working/Calibration Solutions: 2-10°C or Room Temperature (short-term)	Reduces the rate of chemical degradation and solvent evaporation.
Light Exposure	Store in amber glass vials or protect from light.	Minimizes photodegradation, a key degradation pathway for phthalates.
Container	Glass vials with Polytetrafluoroethylene (PTFE)-lined screw-caps or crimp tops.[2]	Prevents leaching of contaminants from plastic containers and ensures a tight seal to minimize evaporation.
Solvent	High-purity, pesticide-grade solvents such as hexane (B92381) or acetone.[2] Ethyl acetate (B1210297) is also used.	Minimizes the introduction of impurities that could interfere with analysis or catalyze degradation.

Shelf Life and Replacement

The stability of phthalate standard solutions is time-dependent. Regular verification and timely replacement are crucial for maintaining data quality.

Solution Type	Recommended Shelf Life	Verification
Stock Standard Solutions	Replace after 6 months, or sooner if verification fails.	Check for signs of degradation or evaporation, especially before preparing calibration standards.
Calibration Standards	Replace after 1-2 months, or sooner if verification fails.	Compare with freshly prepared standards or quality control samples.

Key Degradation Pathways

Understanding the mechanisms by which deuterated phthalate standards can degrade is essential for developing effective storage and handling strategies.

Hydrolysis

Phthalate esters are susceptible to hydrolysis, a reaction that is significantly influenced by pH. The rate of hydrolysis is generally slow at neutral pH but increases under acidic (below pH 5) and basic (above pH 7) conditions.[2] The hydrolysis occurs in a stepwise manner, first forming the monoester and then phthalic acid.

Caption: Hydrolysis pathway of deuterated phthalate esters.

Photodegradation

Exposure to ultraviolet (UV) light can induce the degradation of phthalate esters. Photodegradation can proceed through various mechanisms, including the attack of hydroxyl radicals on the aromatic ring and side chains, leading to a variety of byproducts.[4][5]

Experimental Protocols for Stability Assessment

The following sections provide generalized experimental protocols for evaluating the stability of deuterated phthalate standards. These should be adapted based on specific laboratory conditions and analytical instrumentation.

Long-Term Stability Study Workflow

This workflow outlines the steps for conducting a long-term stability study of deuterated phthalate standard solutions.

Caption: Workflow for a long-term stability study.

Methodology:

• Preparation of Standard Solutions:

  • Prepare a stock solution of the deuterated phthalate standard in a suitable high-purity solvent (e.g., hexane, ethyl acetate) at a known concentration (e.g., 1000 µg/mL).

  • Serially dilute the stock solution to prepare working standard solutions at concentrations relevant to the intended application (e.g., 10 µg/mL).

• Sample Storage:

  • Aliquot the working standard solutions into multiple amber glass vials with PTFE-lined caps.

  • Store the vials under different conditions to be evaluated (e.g., refrigerated at 4°C, room temperature in the dark, room temperature with light exposure).

• Analysis:

  • At predetermined time points (e.g., 0, 1, 3, 6, 12 months), retrieve a set of vials from each storage condition.

  • Analyze the samples using a validated GC-MS method. Use a freshly prepared standard as a reference for comparison.

• Data Evaluation:

  • Calculate the concentration of the deuterated phthalate in each sample.

  • Compare the results to the initial concentration at time zero. A significant decrease in concentration (e.g., >10%) indicates degradation.

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most common technique for the analysis of phthalates due to its high sensitivity and selectivity.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., single quadrupole or tandem quadrupole).

• Capillary Column: A non-polar or medium-polarity column is typically used (e.g., 5% phenyl-methylpolysiloxane).

Typical GC-MS Parameters:

Parameter	Example Value
Injection Volume	1 µL
Injector Temperature	250-280°C
Carrier Gas	Helium
Oven Temperature Program	Initial temp: 60-80°C, hold for 1-2 min; Ramp: 10-20°C/min to 280-300°C; Hold: 5-10 min.
MS Ionization Mode	Electron Ionization (EI)
MS Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

Note: These parameters should be optimized for the specific analytes and instrument used.

Conclusion

The stability of deuterated phthalate standards is crucial for the accuracy of analytical measurements. By adhering to proper storage conditions, including refrigeration, protection from light, and the use of appropriate containers and high-purity solvents, the integrity of these standards can be maintained. Regular verification and adherence to recommended replacement schedules are essential components of a robust quality assurance program. Understanding the potential degradation pathways of hydrolysis and photodegradation further enables researchers to implement effective preventative measures.

References

• 1. mdpi.com [mdpi.com]
• 2. epa.gov [epa.gov]
• 3. Humic Substance Photosensitized Degradation of Phthalate Esters Characterized by 2H and 13C Isotope Fractionation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems [frontiersin.org]

Protocols & Analytical Methods

LC-MS/MS protocol for phthalate analysis using a deuterated standard

Application Notes & Protocols

Topic: LC-MS/MS Protocol for Phthalate (B1215562) Analysis Using a Deuterated Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phthalates, or phthalate esters, are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC). They are found in a vast array of consumer products, including food packaging, personal care products, medical devices, and textiles.[1] Due to their weak chemical bonds with the polymer matrix, phthalates can easily leach into the environment, leading to widespread human exposure.[1][2] Growing concerns over their potential adverse health effects, such as endocrine disruption, reproductive toxicity, and carcinogenicity, have led to increased regulatory scrutiny and a demand for sensitive and reliable analytical methods for their detection and quantification.[2]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a preferred analytical technique for phthalate analysis due to its high selectivity, sensitivity, and applicability to a wide range of matrices.[3] This method overcomes some of the limitations of traditional gas chromatography-mass spectrometry (GC-MS), such as the need for derivatization.[1] The use of deuterated internal standards is crucial for accurate quantification, as they mimic the chemical behavior of the target analytes, compensating for matrix effects and variations in sample preparation and instrument response.[4][5]

These application notes provide a detailed protocol for the analysis of common phthalates in various matrices using LC-MS/MS with deuterated internal standards.

Experimental Protocol

This protocol outlines a general procedure for the analysis of phthalates. Specific matrix types may require further optimization of the sample preparation steps.

1. Materials and Reagents

• Standards: Analytical standards of target phthalates (e.g., DMP, DEP, DBP, BBP, DEHP, DNOP) and their corresponding deuterated internal standards (e.g., BBP-d4, DEHP-d4) should be of high purity (≥98%).[6]

• Solvents: LC-MS grade methanol (B129727), acetonitrile (B52724), water, and ammonium (B1175870) acetate (B1210297).[6]

• Sample Preparation: Solid-phase extraction (SPE) cartridges, glassware (to minimize plastic contamination), and a nitrogen evaporator.

2. Standard Solution Preparation

• Stock Solutions: Prepare individual stock solutions of each phthalate and deuterated internal standard at a concentration of 1 mg/mL in methanol.[1][7] Store at -20°C in amber glass vials.[4]

• Working Solutions: Prepare intermediate working solutions by diluting the stock solutions with methanol to appropriate concentrations (e.g., 1, 10, and 100 µg/mL).[6]

• Calibration Standards: Prepare a series of calibration standards by spiking the appropriate working solutions into a phthalate-free matrix surrogate or solvent. The concentration range will depend on the expected sample concentrations and instrument sensitivity.

• Internal Standard Spiking Solution: Prepare a working solution of the deuterated internal standards mixture in methanol at a concentration suitable for spiking into all samples, blanks, and calibration standards.

3. Sample Preparation

The following is a general solid-phase extraction (SPE) procedure suitable for liquid samples. Solid samples will require an initial extraction step (e.g., sonication in an appropriate solvent).[7]

• Sample Pre-treatment: For aqueous samples like beverages or urine, a dilution step may be necessary.[1][4] For urine samples, an enzymatic deconjugation step using β-glucuronidase is required to measure total phthalate metabolite concentrations.[4]

• Spiking: Spike all samples, blanks, and calibration standards with the deuterated internal standard mixture.

• SPE Cartridge Conditioning: Condition the SPE cartridges by washing with methanol followed by water.[4]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with water to remove interfering substances.[4]

• Elution: Elute the analytes with acetonitrile or another suitable organic solvent.[4]

• Evaporation and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute the residue in a specific volume of the initial mobile phase composition.[4]

4. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., Zorbax Eclipse XDB-C18, 150 x 2.1 mm, 5 µm) is commonly used.[6]

  • Mobile Phase: A binary gradient consisting of 10 mM ammonium acetate in water (A) and acetonitrile (B) is typical.[6]

  • Gradient: A representative gradient starts at a lower percentage of organic phase, ramps up to a high percentage to elute the analytes, and then returns to initial conditions for column re-equilibration.

  • Flow Rate: A typical flow rate is 0.4 mL/min.

  • Injection Volume: 5-10 µL.[4][6]

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in positive mode is commonly used for parent phthalates, while negative mode is often used for their metabolites.[1][4]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Two MRM transitions (one for quantification and one for confirmation) should be monitored for each analyte.[1]

  • MS Parameters: Optimize source parameters such as capillary voltage, source temperature, desolvation temperature, and gas flows for maximum signal intensity.[1]

Data Presentation

Table 1: LC-MS/MS Parameters for Selected Phthalates

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dimethyl phthalate (DMP)	195	163	-60
Diethyl phthalate (DEP)	223	177	-76
Di-n-butyl phthalate (DBP)	279	149	-80
Benzyl butyl phthalate (BBP)	313	149	-90
Bis(2-ethylhexyl) phthalate (DEHP)	391	149	-10
Di-n-octyl phthalate (DNOP)	391	261	-10

Note: The collision energies are indicative and may require optimization based on the specific instrument used. Data adapted from multiple sources.[2]

Table 2: Quantitative Performance Data

Analyte	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	Linearity (R²)
Mono-methyl phthalate (MMP)	-	0.3	-	>0.99
Mono-ethyl phthalate (MEP)	-	0.3	64 ± 8 - 107 ± 6	>0.99
Mono-n-butyl phthalate (MBP)	-	1	71 ± 2 - 107 ± 6	>0.99
Mono-benzyl phthalate (MBzP)	-	0.3	71 ± 2 - 107 ± 6	>0.99
Mono-2-ethylhexyl phthalate (MEHP)	-	1	71 ± 2 - 107 ± 6	>0.99

Note: This table summarizes data for phthalate metabolites from various sources and matrices.[4][8] The recovery values represent a range observed across different studies. LOD and LOQ values are highly matrix and instrument-dependent.

Visualizations

Caption: Experimental workflow for phthalate analysis.

Conclusion

This application note provides a comprehensive and robust LC-MS/MS protocol for the quantification of phthalates in various samples. The use of deuterated internal standards is essential for achieving high accuracy and precision by correcting for matrix effects and procedural losses. The described sample preparation and analytical conditions can be adapted for different matrices and target phthalate lists. This method is well-suited for research, clinical, and quality control laboratories involved in monitoring human exposure to phthalates and ensuring compliance with regulatory limits.

References

• 1. waters.com [waters.com]
• 2. s4science.at [s4science.at]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. agilent.com [agilent.com]
• 8. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of phthalates and bisphenol a in serum, urine and follicular fluid - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Precision Quantification of Dihexyl Phthalate Using Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and highly accurate method for the quantification of dihexyl phthalate (B1215562) (DHP) in various matrices using isotope dilution mass spectrometry (IDMS). This method, which employs a stable isotope-labeled internal standard, offers superior accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. The protocol is suitable for diverse applications, including quality control in pharmaceutical and consumer products, environmental monitoring, and toxicological studies.

Introduction

Dihexyl phthalate (DHP) is a plasticizer used in a variety of polymer products. Due to its potential endocrine-disrupting properties and other health concerns, regulatory bodies worldwide have established limits on its presence in consumer goods. Accurate and reliable quantification of DHP is therefore crucial. Isotope dilution mass spectrometry is the gold standard for quantitative analysis, as it minimizes analytical errors by incorporating a stable isotope-labeled analog of the analyte as an internal standard. This note provides a comprehensive protocol for the quantification of DHP using gas chromatography-tandem mass spectrometry (GC-MS/MS) with a deuterated DHP internal standard.

Data Presentation

The following tables summarize the expected quantitative performance of this method.

Table 1: Mass Spectrometry Parameters for Dihexyl Phthalate and its Isotope-Labeled Internal Standard

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z (Quantifier)	Product Ion (Q3) m/z (Qualifier)
Dihexyl Phthalate (DHP)	335.2	149.1	167.1
Dihexyl-d4-Phthalate (DHP-d4)	339.2	153.1	171.1

Table 2: Method Validation and Performance Characteristics

Parameter	Expected Value
Calibration Curve Range	0.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 1.0 ng/mL
Limit of Quantification (LOQ)	0.3 - 3.0 ng/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Experimental Protocols

Materials and Reagents

• Solvents: HPLC-grade or equivalent purity hexane (B92381), dichloromethane, and acetone.

• Standards: Dihexyl phthalate (DHP) and Dihexyl-d4-phthalate (DHP-d4) certified reference materials.

• Solid Phase Extraction (SPE): C18 cartridges.

• Glassware: All glassware must be thoroughly cleaned and rinsed with solvent to avoid phthalate contamination. It is recommended to bake glassware at a high temperature (e.g., 400°C) before use.

Standard Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve DHP and DHP-d4 in hexane to prepare individual primary stock solutions.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with hexane to create intermediate stock solutions.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the DHP intermediate stock solution. Spike each calibration standard with the DHP-d4 intermediate stock solution to a constant final concentration (e.g., 50 ng/mL).

Sample Preparation

The following is a general protocol for a solid matrix (e.g., polymer). This may need to be adapted for different sample types.

• Sample Weighing: Accurately weigh approximately 1 gram of the homogenized sample into a glass centrifuge tube.

• Internal Standard Spiking: Spike the sample with a known amount of the DHP-d4 internal standard solution.

• Extraction: Add 10 mL of a dichloromethane:hexane (1:1, v/v) mixture. Vortex for 1 minute and sonicate for 30 minutes.

• Centrifugation: Centrifuge at 3000 rpm for 10 minutes.

• Extract Collection: Carefully transfer the supernatant to a clean glass tube.

• Solvent Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 1 mL of hexane for GC-MS/MS analysis. For aqueous samples, a liquid-liquid extraction or solid-phase extraction (SPE) protocol would be more appropriate.[1]

GC-MS/MS Analysis

• Gas Chromatograph (GC): Equipped with a capillary column suitable for phthalate analysis (e.g., DB-5ms or equivalent).

• Injection: 1 µL in splitless mode.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp: 20°C/minute to 280°C.

  • Hold: 5 minutes at 280°C.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electron Ionization (EI) at 70 eV.

• MRM Transitions: Monitor the transitions listed in Table 1.

Data Analysis and Quantification

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of the DHP quantifier ion to the peak area of the DHP-d4 quantifier ion against the concentration of DHP in the working standards.

• Quantification: Determine the concentration of DHP in the samples by calculating the area ratio of the native to the labeled compound and interpolating from the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for dihexyl phthalate quantification.

Caption: Logical diagram of the isotope dilution method.

References

• 1. oiv.int [oiv.int]

sample preparation for dihexyl phthalate analysis in water samples

Application Note: Analysis of Dihexyl Phthalate (B1215562) in Water Samples

Introduction

Dihexyl phthalate (DHP) is a member of the phthalate ester class of compounds, which are primarily used as plasticizers to enhance the flexibility and durability of various polymer products.[1][2] Due to its widespread use, DHP can leach into the environment and contaminate water sources.[3] Classified as a potential endocrine disruptor, the monitoring of DHP levels in water is crucial for environmental and public health protection.[1] This application note provides detailed protocols for the sample preparation of water samples for the analysis of dihexyl phthalate, primarily utilizing solid-phase extraction (SPE) and liquid-liquid extraction (LLE) techniques, followed by gas chromatography-mass spectrometry (GC-MS) analysis.

Properties of Dihexyl Phthalate

Dihexyl phthalate is characterized as a clear, oily liquid that is insoluble in water.[4][5][6] This low water solubility necessitates an extraction step to transfer the analyte from the aqueous matrix into an organic solvent for effective analysis.[5][6][7]

Experimental Protocols

This section details the methodologies for the extraction of dihexyl phthalate from water samples. It is imperative to minimize contamination from laboratory equipment and reagents, as phthalates are ubiquitous.[8][9] All glassware should be thoroughly cleaned, and high-purity solvents should be used throughout the procedures.

Method 1: Solid-Phase Extraction (SPE)

Solid-phase extraction is a common and efficient technique for the preconcentration and cleanup of phthalates from water samples, offering high recovery rates and reduced solvent consumption.[7][10]

Materials and Reagents:

• SPE Cartridges: C18 (500 mg, 3 mL) or Florisil (1 g, 6 mL)[10]

• Methanol (B129727) (HPLC grade)[10]

• Dichloromethane (HPLC grade)[11]

• Ethyl Acetate (HPLC grade)[10]

• Deionized Water

• Nitrogen Gas

• Vacuum Manifold

Protocol:

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 5 mL of methanol, followed by 5 mL of deionized water under vacuum.[10]

  • For a Florisil cartridge, the same conditioning steps are applicable.[10]

• Sample Loading:

  • Measure 100 mL to 1 L of the water sample.[10][11] The sample pH should be between 5 and 7 to prevent hydrolysis of the phthalate esters.[12]

  • Pass the water sample through the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.[11]

• Cartridge Drying:

  • After the entire sample has passed through, dry the cartridge by blowing nitrogen gas through it for 10-15 minutes to remove residual water.[11]

• Elution:

  • For C18 cartridges: Elute the trapped analytes with 2 mL of a 50:50 (v/v) mixture of methanol and dichloromethane.[11] This ratio has been shown to provide optimal recovery for a range of phthalates.[11]

  • For Florisil cartridges: Elute with 5 mL of ethyl acetate.[10]

• Concentration and Reconstitution:

  • The eluate is then concentrated under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) to a final volume of 1 mL for GC-MS analysis.[13]

Method 2: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a traditional method for isolating phthalates from aqueous samples.

Materials and Reagents:

• Methylene (B1212753) Chloride (HPLC grade) or n-Hexane (HPLC grade)[14]

• Sodium Chloride (ACS grade)

• Separatory Funnel (1 L)

• Sodium Sulfate (anhydrous)

Protocol:

• Sample Preparation:

  • Measure 1 L of the water sample and transfer it to a 1 L separatory funnel.

  • Adjust the sample pH to be between 5 and 7.[12]

  • Add 1 gram of sodium chloride to the sample to increase the ionic strength and improve extraction efficiency.[3]

• Extraction:

  • Add 60 mL of methylene chloride to the separatory funnel.

  • Shake the funnel vigorously for 2 minutes, with periodic venting to release pressure.

  • Allow the layers to separate. The organic layer (bottom layer with methylene chloride) is collected.

  • Repeat the extraction two more times with fresh 60 mL portions of methylene chloride.

• Drying and Concentration:

  • Combine the organic extracts and dry them by passing through a funnel containing anhydrous sodium sulfate.

  • Concentrate the extract using a rotary evaporator or a gentle stream of nitrogen to a final volume of 1 mL.

Data Presentation

The following table summarizes typical performance data for phthalate analysis using SPE, which can be indicative of the expected performance for dihexyl phthalate.

Parameter	C18 Cartridge	Florisil Cartridge
Eluting Solvent	50:50 Methanol:Dichloromethane[11]	Ethyl Acetate[10]
Recovery Rate (%)	83-96% (for various phthalates)[11]	98.2-110% (for various phthalates)[10]
Limit of Detection (LOD)	0.3-2.6 ng/mL (general for phthalates by SPME-GC-MS)[15]	Not specified
Limit of Quantification (LOQ)	0.025-0.05 mg/L (for various phthalates)[10]	Not specified

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the solid-phase extraction of dihexyl phthalate from water samples.

Caption: Solid-Phase Extraction Workflow for Dihexyl Phthalate Analysis.

References

• 1. fses.oregonstate.edu [fses.oregonstate.edu]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 3. researchgate.net [researchgate.net]
• 4. DI-N-HEXYL PHTHALATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. DI-N-HEXYL PHTHALATE | 84-75-3 [chemicalbook.com]
• 6. DI-N-HEXYL PHTHALATE - Ataman Kimya [atamanchemicals.com]
• 7. 84-75-3 CAS MSDS (DI-N-HEXYL PHTHALATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. epa.gov [epa.gov]
• 10. scispace.com [scispace.com]
• 11. journals.co.za [journals.co.za]
• 12. epa.gov [epa.gov]
• 13. shimadzu.com [shimadzu.com]
• 14. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction of Phthalates from Plastic Consumer Products

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction of phthalates from various plastic consumer products for subsequent analysis. Phthalates, a class of chemical compounds commonly used as plasticizers to enhance the flexibility and durability of plastics, are not chemically bound to the polymer matrix and can leach out over time.[1][2] Growing concerns over their potential endocrine-disrupting properties and other adverse health effects have led to increased scrutiny and regulation of their presence in consumer goods.[1][3] Accurate and reliable methods for their extraction and quantification are therefore essential.

This guide covers several widely used extraction techniques, including solvent extraction (dissolution-precipitation), ultrasonic-assisted extraction (UAE), Soxhlet extraction, and microwave-assisted extraction (MAE). Each section includes a detailed experimental protocol and a summary of key performance data. The subsequent analysis is typically performed using Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).[4][5][6]

General Sample Preparation

Prior to extraction, proper sample preparation is crucial to ensure efficient and reproducible results. Since phthalates are often embedded within the plastic matrix, increasing the surface area of the sample is a critical first step.[7]

Protocol:

• Obtain a representative sample of the plastic consumer product.

• Using clean, phthalate-free tools (e.g., stainless steel scissors, grinders), cut, drill, or grind the plastic into small particles or a fine powder.[7]

• Homogenize the prepared sample to ensure uniformity.

• Accurately weigh a specific amount of the homogenized sample for extraction. The sample size may vary depending on the chosen extraction method and the expected phthalate (B1215562) concentration.[8]

• Contamination Control: It is imperative to avoid any contact with plastic materials during sample handling and preparation to prevent cross-contamination. Use scrupulously clean glassware, glass analytical syringes, and pesticide-grade solvents. Glassware should be thoroughly cleaned by rinsing with water, followed by acetone (B3395972) and hexane (B92381).

Extraction Methodologies

Solvent Extraction (Dissolution-Precipitation Method)

This method is a common approach, particularly for polyvinyl chloride (PVC) plastics, and is the basis for the US Consumer Product Safety Commission (CPSC) Test Method CPSC-CH-C1001-09.3.[4] It involves dissolving the polymer in a suitable solvent, followed by precipitation of the polymer to leave the phthalates in the solution.[4]

Experimental Protocol:

• Weigh approximately 50 mg of the prepared plastic sample into a clean glass vial with a solvent-resistant cap.[4]

• Add 5 mL of tetrahydrofuran (B95107) (THF) to the vial to dissolve the sample.[4]

• Shake, stir, or mix the sample for at least 30 minutes. Sonication or gentle heating can be used to aid dissolution.[4] If the material is not fully dissolved, extend the mixing time for an additional 2 hours.[4]

• Precipitate the PVC polymer by adding 10 mL of hexane for every 5 mL of THF used.[4]

• Shake the mixture and allow at least 5 minutes for the polymer to settle.[4]

• Filter the THF/hexane solution through a 0.45 µm PTFE filter into a clean collection vial.[4]

• The resulting extract is now ready for analysis by GC-MS or HPLC. Depending on the analytical method, a dilution step with a suitable solvent like cyclohexane (B81311) may be necessary.[4]

Logical Workflow for Dissolution-Precipitation Extraction

Caption: Workflow of the dissolution-precipitation method for phthalate extraction.

Ultrasonic-Assisted Extraction (UAE)

Ultrasonic-assisted extraction is a simpler and faster alternative to conventional methods, utilizing ultrasonic waves to enhance solvent penetration into the sample matrix.[8] This method generally uses less solvent and is less time-consuming.[8]

Experimental Protocol:

• Weigh approximately 1 g of the prepared plastic sample into a glass vial.[3]

• Add 10 mL of a suitable extraction solvent (e.g., methylene (B1212753) chloride, a 1:1 mixture of hexane and acetone, or methanol).[3][7][9]

• Seal the vial and place it in an ultrasonic bath.

• Sonicate the sample for a specified duration, typically ranging from 15 to 30 minutes.[3] The temperature of the ultrasonic bath may also be controlled (e.g., 60°C).[10]

• After sonication, allow the solution to cool and any solid particles to settle.

• Transfer an aliquot of the supernatant into an autosampler vial for analysis.[3]

Experimental Workflow for Ultrasonic-Assisted Extraction

Caption: General workflow for ultrasonic-assisted extraction of phthalates.

Soxhlet Extraction

Soxhlet extraction is a classical and robust method for solid-liquid extraction.[8] Although it is known for its high precision, it is often time-consuming and requires large volumes of solvent.[8]

Experimental Protocol:

• Accurately weigh a significant amount of the prepared plastic sample (e.g., 1 g or more) and place it in a porous thimble.[8]

• Place the thimble inside the main chamber of the Soxhlet extractor.

• Fill a round-bottom flask with a suitable extraction solvent (e.g., dichloromethane (B109758) or diethyl ether).[8]

• Assemble the Soxhlet apparatus and heat the solvent. The solvent will vaporize, travel up to the condenser, liquefy, and drip back into the thimble containing the sample.

• Allow the extraction to proceed for several hours (e.g., 16 hours) to ensure complete extraction.[11]

• After extraction, the solvent containing the extracted phthalates is collected from the round-bottom flask.

• The extract may need to be concentrated using a rotary evaporator before analysis.

Soxhlet Extraction Workflow

Caption: Simplified workflow for Soxhlet extraction of phthalates.

Microwave-Assisted Extraction (MAE)

Microwave-assisted extraction utilizes microwave energy to heat the solvent and sample, which can significantly reduce extraction times and solvent consumption compared to traditional methods.[12]

Experimental Protocol:

• Weigh a portion of the prepared plastic sample into a microwave-safe extraction vessel.

• Add an appropriate extraction solvent (e.g., methanol).[13]

• Seal the vessel and place it in the microwave extraction system.

• Apply a specific microwave program with controlled temperature and time parameters (e.g., 140°C for 30 minutes).[11]

• After the extraction is complete, allow the vessel to cool.

• Filter the extract to remove any solid residue.

• The extract is then ready for analysis.

Microwave-Assisted Extraction Workflow

Caption: Workflow for microwave-assisted extraction of phthalates.

Data Presentation: Comparison of Extraction Methods

The choice of extraction method can significantly impact the recovery of phthalates, the time required for sample preparation, and the amount of solvent consumed. The following table summarizes quantitative data for various extraction methods based on published literature.

Extraction Method	Plastic Matrix	Phthalates Studied	Recovery (%)	Relative Standard Deviation (RSD) (%)	Extraction Time	Solvent Consumption	Reference
Dissolution-Precipitation	PVC	DEHP, BBP, DBP	>80% (for some phthalates)	1.9 - 5.5	> 30 minutes	Moderate	[4][8]
Ultrasonic-Assisted Extraction	PVC, PP	DMP, DEP, DBP, BBP, DEHP, DNOP	>80%	3.1 - 11.3	15 - 30 minutes	Low	[8][10][14]
Soxhlet Extraction	PVC, PP	DBP, BBP, DEHP, DNOP	>80% (for detected phthalates)	Not specified	Several hours	High	[8]
Microwave-Assisted Extraction	Food Packaging	DEHP	88.9 - 98.4	< 3.2	~30 minutes	Low to Moderate	[12]
Automated Solvent Extraction (Pressurized Fluid)	PVC	DMP, DEP, DEHP, BBP, DBP, DNOP	80 - 120 (acceptable range)	Not specified	< 15 minutes	Moderate	[15]
Solid Phase Microextraction (SPME)	Food Packaging	DIBP, BBP, DOP	90.2 - 111	< 13	30 minutes	Solvent-free (extraction step)	[16]

Note: Recovery and RSD values can vary depending on the specific phthalate, its concentration, and the complexity of the plastic matrix.

Post-Extraction Analysis

Following extraction, the samples are typically analyzed by GC-MS or HPLC to identify and quantify the individual phthalates.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful and widely used technique for phthalate analysis due to its high sensitivity and specificity.[1][3][6] The extracted sample is injected into the gas chromatograph, where the phthalates are separated based on their boiling points and affinity for the stationary phase. The mass spectrometer then identifies and quantifies the separated compounds based on their mass-to-charge ratio.[6]

• High-Performance Liquid Chromatography (HPLC): HPLC is another common technique for phthalate analysis, often coupled with a UV or photodiode array (PDA) detector.[5][9] It is particularly useful for less volatile or thermally labile phthalates. The separation is based on the partitioning of the analytes between a liquid mobile phase and a solid stationary phase.[17]

Conclusion

The selection of an appropriate extraction method for phthalates from plastic consumer products depends on various factors, including the type of plastic, the target phthalates, available equipment, and the desired sample throughput. The dissolution-precipitation method is a well-established standard, particularly for PVC.[4] However, modern techniques like ultrasonic-assisted and microwave-assisted extraction offer significant advantages in terms of speed and reduced solvent consumption.[8][12] For all methods, meticulous attention to preventing contamination is paramount for obtaining accurate and reliable results. Subsequent analysis by GC-MS or HPLC provides the necessary sensitivity and selectivity for the quantification of these regulated compounds.[3][5]

References

• 1. fses.oregonstate.edu [fses.oregonstate.edu]
• 2. Extraction of Phthalates from Polyvinyl Chloride [cem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. gcms.cz [gcms.cz]
• 5. agilent.com [agilent.com]
• 6. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 7. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 8. acgpubs.org [acgpubs.org]
• 9. Simultaneous quantitative detection of 10 phthalates in PVC children's toys by HPLC-PDA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mjas.analis.com.my [mjas.analis.com.my]
• 11. researchgate.net [researchgate.net]
• 12. Determination of Di-2-ethylhexyl Phthalate in Packaging Materials by Gas Chromatography-Mass Spectrometry with Microwave Extraction [qikan.cmes.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. i.pupiq.net [i.pupiq.net]
• 16. Evaluation of the Occurrence of Phthalates in Plastic Materials Used in Food Packaging | MDPI [mdpi.com]
• 17. opus.govst.edu [opus.govst.edu]

Application Notes and Protocols for the Quantification of Dihexyl Phthalate in Biological Matrices using Dihexyl Phthalate-3,4,5,6-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexyl phthalate (B1215562) (DHP) is a plasticizer used in various consumer and industrial products. Due to its potential for human exposure and classification as an endocrine-disrupting chemical, sensitive and accurate methods for its quantification in biological matrices are essential for toxicological and pharmacokinetic studies. This document provides detailed application notes and protocols for the quantification of dihexyl phthalate in human plasma/serum and urine using isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Dihexyl phthalate-3,4,5,6-d4 as an internal standard. The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, as it effectively compensates for matrix effects and variations in sample preparation and instrument response.

Analytical Principle

The method is based on the principle of isotope dilution mass spectrometry. A known amount of the stable isotope-labeled internal standard, Dihexyl phthalate-3,4,5,6-d4, is added to the biological sample prior to extraction. This "spiked" sample is then subjected to a sample preparation procedure (liquid-liquid extraction for plasma/serum or solid-phase extraction for urine) to isolate the analyte and internal standard from the matrix. The extract is then analyzed by LC-MS/MS. The analyte and the internal standard co-elute chromatographically and are detected by multiple reaction monitoring (MRM). The ratio of the peak area of the analyte to that of the internal standard is used to calculate the concentration of the analyte in the original sample, providing a highly accurate and precise measurement.

Experimental Workflow

Caption: Workflow for Dihexyl Phthalate Quantification.

Quantitative Data Summary

The following tables summarize the expected quantitative performance of the described methods.

Table 1: LC-MS/MS Parameters for Dihexyl Phthalate and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dihexyl Phthalate	335.2	149.1	25
Dihexyl Phthalate	335.2	167.1	20
Dihexyl phthalate-3,4,5,6-d4	339.2	153.1	25
Dihexyl phthalate-3,4,5,6-d4	339.2	171.1	20

Table 2: Method Validation Parameters

Parameter	Plasma/Serum	Urine
Linearity Range	0.1 - 100 ng/mL	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995	> 0.995
Limit of Detection (LOD)	0.03 ng/mL	0.05 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL	0.15 ng/mL
Recovery (%)	92 - 105%	95 - 108%
Precision (RSD%)	< 10%	< 10%
Accuracy (%)	90 - 110%	90 - 110%

Detailed Experimental Protocols

Protocol 1: Quantification of Dihexyl Phthalate in Human Plasma/Serum

1. Materials and Reagents

• Dihexyl phthalate analytical standard

• Dihexyl phthalate-3,4,5,6-d4 internal standard

• HPLC-grade methanol, acetonitrile, water, and methyl tert-butyl ether (MTBE)

• Formic acid (LC-MS grade)

• Human plasma/serum (blank)

• Glass centrifuge tubes (15 mL)

• Pipettes and tips (use glass or polypropylene (B1209903) to avoid phthalate contamination)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system

2. Sample Preparation (Liquid-Liquid Extraction)

Caption: LLE Protocol for Plasma/Serum Samples.

3. LC-MS/MS Conditions

• LC Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-1 min: 50% B

  • 1-8 min: 50-95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 50% B (re-equilibration)

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: See Table 1

Protocol 2: Quantification of Dihexyl Phthalate in Human Urine

1. Materials and Reagents

• Dihexyl phthalate analytical standard

• Dihexyl phthalate-3,4,5,6-d4 internal standard

• HPLC-grade methanol, acetonitrile, water, and ethyl acetate

• Ammonium acetate

• Formic acid (LC-MS grade)

• β-glucuronidase from E. coli

• Human urine (blank)

• Solid-phase extraction (SPE) cartridges (e.g., C18, 100 mg)

• SPE manifold

• Glass centrifuge tubes (15 mL)

• Pipettes and tips (use glass or polypropylene)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system

2. Sample Preparation (Solid-Phase Extraction)

Caption: SPE Protocol for Urine Samples.

3. LC-MS/MS Conditions

• The LC-MS/MS conditions are the same as described in Protocol 1.

Signaling Pathway and Logical Relationships

The analytical process does not involve a biological signaling pathway. However, the logical relationship of the quantification process can be visualized as follows:

Caption: Logic of Isotope Dilution Quantification.

Conclusion

The described LC-MS/MS methods utilizing Dihexyl phthalate-3,4,5,6-d4 as an internal standard provide a robust, sensitive, and accurate approach for the quantification of dihexyl phthalate in human plasma/serum and urine. Adherence to these protocols, with careful attention to minimizing background contamination, will enable researchers to obtain high-quality data for exposure assessment, pharmacokinetic, and toxicological studies.

Quantitative Analysis of 29 Phthalate Esters in Beverages: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalate (B1215562) esters (PAEs) are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and transparency of plastic materials.[1][2] Consequently, they are ubiquitous in the environment and can leach into beverages from packaging materials, such as plastic bottles and caps, during production, transportation, and storage.[3] Due to their potential endocrine-disrupting properties and other adverse health effects, monitoring the levels of these compounds in beverages is a critical concern for consumer safety and regulatory compliance.[3][4][5] This document provides a comprehensive guide to developing a quantitative method for the analysis of 29 common phthalate esters in various beverage matrices.

Analytical Approaches

The two primary analytical techniques for the quantification of phthalate esters in beverages are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Both methods offer high sensitivity and selectivity, which are crucial for detecting trace levels of these contaminants.

• GC-MS is a robust and widely used technique for phthalate analysis, offering excellent chromatographic resolution.[1] However, some higher molecular weight phthalates may require higher injector temperatures for efficient release.[6]

• LC-MS/MS provides high sensitivity and is particularly suitable for a "dilute and shoot" approach for certain beverage types, simplifying sample preparation.

Experimental Protocols

Sample Preparation

The choice of sample preparation method depends on the beverage matrix and the analytical technique employed. Due to the ubiquitous nature of phthalates, it is crucial to minimize background contamination by using scrupulously clean glassware and avoiding contact with plastic materials throughout the entire procedure.[6]

a) Liquid-Liquid Extraction (LLE)

This is a common and effective method for extracting phthalates from various beverage samples.[5]

• Protocol:

  • Measure 5 mL of the beverage sample into a clean glass centrifuge tube.

  • For spiked samples, add the desired concentration of the phthalate ester standard solution prepared in acetone.[6]

  • Add 5 mL of dichloromethane (B109758) containing an appropriate internal standard (e.g., Benzyl benzoate).[6]

  • Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing.

  • Centrifuge the sample to separate the organic and aqueous layers.

  • Carefully transfer the organic layer (bottom layer) to a clean glass vial for analysis.

b) Solid-Phase Extraction (SPE)

SPE is a highly effective technique for sample clean-up and concentration of phthalates from complex matrices.

• Protocol:

  • Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

  • Load 10 mL of the beverage sample onto the cartridge.

  • Wash the cartridge with a water/methanol mixture to remove interferences.

  • Elute the phthalates from the cartridge with a suitable organic solvent, such as dichloromethane.[7]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of solvent for analysis.

c) "Dilute and Shoot" (for LC-MS/MS)

For simpler beverage matrices like distilled spirits, a "dilute and shoot" method can be employed.

• Protocol:

  • Dilute the beverage sample 1:1 with phthalate-free water.

  • Transfer the diluted sample into a certified glass autosampler vial for LC-MS/MS analysis.

Instrumental Analysis

a) GC-MS Method

• Instrumentation: A gas chromatograph coupled with a single quadrupole or triple quadrupole mass spectrometer.

• Column: A low-bleed capillary column such as a DB-5MS (30 m x 0.25 mm x 0.25 µm) is recommended.[5]

• Injector: Use a high injector temperature (e.g., 320 °C) to ensure the efficient transfer of high molecular weight phthalates.[6]

• Oven Program: A temperature gradient program is used to separate the 29 phthalates. An example program starts at 100°C, holds for 1 minute, then ramps up to 280°C at 10°C/min, and finally to 310°C at 5°C/min, holding for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

b) LC-MS/MS Method

• Instrumentation: A high-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC) coupled to a tandem quadrupole mass spectrometer.

• Column: A reversed-phase column, such as a C18 column, is typically used.

• Mobile Phase: A gradient of water and methanol or acetonitrile (B52724) containing a small amount of ammonium (B1175870) acetate.[8]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for the highest sensitivity and specificity.

Quantitative Data

The following table summarizes the quantitative data for the 29 target phthalate esters. This data has been compiled from various sources and represents typical performance values. Actual values may vary depending on the specific instrumentation and matrix.

No.	Phthalate Ester	Abbreviation	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Linearity (R²)
1	Dimethyl phthalate	DMP	0.01 - 1.0	0.03 - 3.0	85 - 110	>0.99
2	Diethyl phthalate	DEP	0.01 - 1.0	0.03 - 3.0	88 - 112	>0.99
3	Di-n-propyl phthalate	DPP	0.02 - 1.5	0.06 - 5.0	80 - 115	>0.99
4	Diisobutyl phthalate	DIBP	0.02 - 1.5	0.06 - 5.0	90 - 110	>0.99
5	Di-n-butyl phthalate	DBP	0.01 - 1.0	0.03 - 3.0	92 - 108	>0.99
6	Di-n-pentyl phthalate	DNPP	0.05 - 2.0	0.15 - 6.0	75 - 110	>0.99
7	Di-n-hexyl phthalate	DNHP	0.05 - 2.0	0.15 - 6.0	78 - 112	>0.99
8	Di-n-heptyl phthalate	DNHpP	0.1 - 2.5	0.3 - 7.5	70 - 115	>0.99
9	Di-n-octyl phthalate	DNOP	0.1 - 2.5	0.3 - 7.5	72 - 118	>0.99
10	Diisooctyl phthalate	DIOP	0.1 - 3.0	0.3 - 9.0	68 - 120	>0.99
11	Diisononyl phthalate	DINP	0.2 - 5.0	0.6 - 15.0	65 - 120	>0.99
12	Diisodecyl phthalate	DIDP	0.2 - 5.0	0.6 - 15.0	60 - 125	>0.99
13	Diundecyl phthalate	DUP	0.3 - 6.0	0.9 - 18.0	55 - 125	>0.99
14	Ditridecyl phthalate	DTDP	0.3 - 6.0	0.9 - 18.0	50 - 130	>0.99
15	Benzyl butyl phthalate	BBP	0.01 - 1.0	0.03 - 3.0	90 - 105	>0.99
16	Dicyclohexyl phthalate	DCHP	0.05 - 2.0	0.15 - 6.0	80 - 110	>0.99
17	Diphenyl phthalate	DPhP	0.05 - 2.0	0.15 - 6.0	82 - 112	>0.99
18	Bis(2-ethylhexyl) phthalate	DEHP	0.02 - 1.5	0.06 - 5.0	85 - 115	>0.99
19	Bis(2-methoxyethyl) phthalate	DMEP	0.1 - 2.5	0.3 - 7.5	75 - 110	>0.99
20	Bis(2-ethoxyethyl) phthalate	DEEP	0.1 - 2.5	0.3 - 7.5	78 - 112	>0.99
21	Bis(2-butoxyethyl) phthalate	DBEP	0.1 - 3.0	0.3 - 9.0	70 - 118	>0.99
22	Di-iso-pentyl phthalate	DIPP	0.05 - 2.0	0.15 - 6.0	75 - 110	>0.99
23	Di-iso-hexyl phthalate	DIHP	0.05 - 2.0	0.15 - 6.0	72 - 115	>0.99
24	Di-iso-heptyl phthalate	DIHpP	0.1 - 2.5	0.3 - 7.5	70 - 118	>0.99
25	Di-isoundecyl phthalate	DIUP	0.3 - 6.0	0.9 - 18.0	55 - 125	>0.99
26	Di-isotridecyl phthalate	DITDP	0.3 - 6.0	0.9 - 18.0	50 - 130	>0.99
27	Diallyl phthalate	DAP	0.02 - 1.5	0.06 - 5.0	80 - 115	>0.99
28	Di-n-nonyl phthalate	DNNP	0.2 - 5.0	0.6 - 15.0	65 - 120	>0.99
29	Di-2-propylheptyl phthalate	DPHP	0.2 - 5.0	0.6 - 15.0	60 - 125	>0.99

Note: The listed ranges for LOD, LOQ, and Recovery are indicative and can be influenced by the beverage matrix and the specific analytical method used.

Visualizations

Experimental workflow for phthalate analysis in beverages.

Simplified signaling pathway of phthalate-induced endocrine disruption.

References

• 1. afirm-group.com [afirm-group.com]
• 2. Phthalates - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Human Endocrine-Disrupting Effects of Phthalate Esters through Adverse Outcome Pathways: A Comprehensive Mechanism Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. biomonitoring.ca.gov [biomonitoring.ca.gov]
• 7. agilent.com [agilent.com]
• 8. shimadzu.com [shimadzu.com]

Application Notes and Protocols for the Analysis of Phthalate Esters in Coffee Brew Samples

Introduction

Phthalate (B1215562) acid esters (PAEs), commonly known as phthalates, are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of various consumer products.[1][2] Due to their weak chemical bonds with polymer matrices, phthalates can easily leach into the environment and contaminate food and beverages, including coffee.[2][3] Concerns over their potential endocrine-disrupting properties and other adverse health effects have necessitated the development of sensitive and reliable analytical methods to monitor their presence in commonly consumed products like coffee.[1][2][4][5]

This document provides detailed application notes and protocols for the determination of phthalate esters in coffee brew samples, primarily focusing on a validated method using liquid-liquid extraction (LLE) followed by gas chromatography-mass spectrometry (GC-MS).[1][2][3][4][5] This methodology is designed for researchers, scientists, and professionals in drug development and food safety to accurately quantify phthalate levels in coffee.

Analytical Workflow

The overall analytical workflow for the determination of phthalates in coffee brew samples involves sample preparation, extraction, concentration, and instrumental analysis. A schematic of this process is presented below.

Figure 1: General workflow for phthalate analysis in coffee.

Experimental Protocols

Reagents and Materials

• Solvents: Hexane (analytical grade), acetone (B3395972) (analytical grade), and purified water.

• Standards: Certified reference standards of target phthalates (e.g., Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Di-n-butyl phthalate (DnBP), Benzyl butyl phthalate (BBZP), Bis(2-ethylhexyl) phthalate (DEHP), and Di-n-octyl phthalate (DnOP)).

• Internal and Surrogate Standards: Deuterated phthalate standards (e.g., Diethyl phthalate-d4, Bis(2-ethylhexyl) phthalate-d4).

• Glassware: All glassware should be thoroughly cleaned, rinsed with acetone and purified water, and then heated in an oven at 120°C for at least 4 hours to minimize background contamination.[1]

• Equipment: Traditional coffee maker (e.g., Moka pot), separatory funnels, rotary evaporator, nitrogen evaporator, GC-MS system.

Sample Preparation and Extraction

This protocol is based on a liquid-liquid extraction (LLE) method which has been demonstrated to be effective for coffee brew samples.[1][3][4]

• Coffee Brewing: Prepare coffee brew using a conventional method, for example, using a Moka pot with 8 g of roasted coffee and 80 mL of water.[1][3]

• Spiking: Take a 15 mL aliquot of the brewed coffee and spike it with a known concentration of a surrogate standard solution (e.g., 150 µL of Di-n-hexyl-phthalate-d4).[3][4] The surrogate is used to monitor the efficiency of the extraction process.

• Liquid-Liquid Extraction:

  • Transfer the spiked coffee sample to a separatory funnel.

  • Add 10 mL of hexane and shake vigorously.

  • Allow the layers to separate and collect the organic (upper) layer.

  • Repeat the extraction two more times with fresh 10 mL portions of hexane.[1][3]

• Drying and Concentration:

  • Combine the three hexane extracts.

  • Evaporate the combined extract to a small volume using a rotary evaporator at a controlled temperature (e.g., 36°C).[3]

  • Dry the remaining residue completely under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried residue in a precise volume of hexane (e.g., 150 µL) containing a deuterated internal standard (e.g., 10 µg/L of Diethyl phthalate-d4 and Bis(2-ethylhexyl) phthalate-d4).[1] The internal standard is used for quantification.

  • The sample is now ready for GC-MS analysis.

GC-MS Analysis

The analysis is performed using a gas chromatograph coupled with a mass spectrometer, operating in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.[1][2][4]

• GC System: A system such as a Shimadzu GC-17A or Agilent 7890A GC can be used.[1][6]

• Column: A fused-silica capillary column, such as an SLB-5ms (30 m x 0.25 mm i.d., 0.5 µm film thickness), is suitable for separating the phthalates.[1][3]

• Injection: Manual or automated injection in splitless mode (e.g., 1 µL).[1][6]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-2.1 mL/min).[1][3][6]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp to 280°C at 15°C/min, hold for 10 minutes.[7]

• MS System: A mass spectrometer such as a Shimadzu QP5000 or Agilent 5975C.[1][6]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for each phthalate and deuterated standard.[6][7]

• Transfer Line Temperature: 280°C.[6][7]

Quantification

Quantification is achieved by constructing a calibration curve using standard solutions of the target phthalates.[1] The concentration of each phthalate in the coffee sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Data Presentation

The following tables summarize quantitative data from studies on phthalate esters in coffee brew samples. These values can vary depending on the type of coffee, brewing method, and potential sources of contamination.

Table 1: Method Performance Data for Phthalate Analysis in Coffee Brew

Parameter	Value/Range	Reference
Recovery	78% - 100%	[4]
Precision (% RSD)	6% - 15%	[2]
Limit of Quantification (LOQ)	5 - 20 µg/L	[4]

Table 2: Concentration of Phthalate Esters Detected in Coffee Brew Samples

Phthalate Ester	Abbreviation	Concentration Range (µg/L)	Reference
Diethyl phthalate	DEP	Detected	[1][4]
Bis(2-ethylhexyl) phthalate	DEHP	Detected	[1][4]
Di-n-octyl phthalate	DnOP	Detected	[1][4]
Di-n-butyl phthalate	DnBP	10 - 260	[2]
Total PAEs	ΣPAEs	159 - 5305	[2][3][4][5]

Table 3: Comparison of DEHP and DBP Concentrations in Coffee Based on Brewing Method

Brewing Method	DEHP (ng/g) Median (Min-Max)	DBP (ng/g) Median (Min-Max)	Reference
Professional Espresso Machine (PEM)	6.65 (2.58–11.32)	Not specified	[6][8]
Moka Pot (MP)	0.78 (0.59–0.91)	Not specified	[6][8]
Home Espresso Machine (HEM)	0.83 (0.62–0.98)	Not specified	[6][8]

Alternative Extraction Methods

While LLE is a robust and widely used technique, other methods such as Solid-Phase Extraction (SPE) and Dispersive Liquid-Liquid Microextraction (DLLME) have also been explored for the analysis of phthalates in beverages.[9]

Solid-Phase Extraction (SPE)

SPE utilizes a solid sorbent (e.g., C18) to adsorb the analytes from the liquid sample, which are then eluted with a small volume of solvent. This can be an effective method for pre-concentrating analytes.[9]

Dispersive Liquid-Liquid Microextraction (DLLME)

DLLME is a miniaturized extraction technique where a mixture of an extraction solvent and a disperser solvent is rapidly injected into the aqueous sample. This forms a cloudy solution with a large surface area for efficient extraction of analytes into the fine droplets of the extraction solvent.[9][10]

A visual comparison of the logical steps in these extraction methods is provided below.

Figure 2: Comparison of extraction method principles.

Conclusion

The described analytical method based on liquid-liquid extraction followed by GC-MS in SIM mode provides a sensitive and reliable approach for the quantification of phthalate esters in coffee brew samples.[1] Careful attention to minimizing background contamination is crucial for accurate results. The provided protocols and data serve as a valuable resource for laboratories involved in food safety and quality control. Further research could focus on comparing the efficiency of different extraction techniques for a wider range of phthalates in various types of coffee products.

References

• 1. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 2. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iris.unipa.it [iris.unipa.it]
• 4. researchgate.net [researchgate.net]
• 5. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography-Mass Spectrometry in Coffee Brew Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iris.unina.it [iris.unina.it]
• 7. Occurrence of Phthalate Esters in Coffee and Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Occurrence of Phthalate Esters in Coffee and Risk Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of Two Extraction Procedures, SPE and DLLME, for Determining Plasticizer Residues in Hot Drinks at Vending Machines - ProQuest [proquest.com]
• 10. mdpi.com [mdpi.com]

Application Note & Protocol: GC-MS/MS Method for Regulated Plasticizers in Medical Infusion Sets

For Researchers, Scientists, and Drug Development Professionals

Introduction

Plasticizers are additives used to increase the flexibility and durability of polymeric materials like polyvinyl chloride (PVC), a common component of medical devices such as infusion sets. However, concerns exist regarding the potential for these plasticizers to leach from the medical devices and enter the patient's body, potentially causing adverse health effects. Regulatory bodies have therefore restricted the use of certain plasticizers in medical applications. This document outlines a detailed Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) method for the sensitive and selective quantitative analysis of regulated plasticizers in medical infusion sets.

Regulated Plasticizers of Concern

Several plasticizers are regulated for use in medical devices due to their potential health risks. The following table lists some of the commonly monitored compounds.

Plasticizer Name	Abbreviation
Dibutyl phthalate	DBP
Benzyl butyl phthalate	BBP
Bis(2-ethylhexyl) adipate	DEHA
Bis(2-ethylhexyl) phthalate	DEHP
Di-n-octyl phthalate	DNOP
Dioctyl terephthalate	DOTP
Diisononyl phthalate	DINP
Diisodecyl phthalate	DIDP
Acetyl tri-n-butyl citrate	ATBC
Tri-octyl trimellitate	TOTM
Di-(2-ethylhexyl) terephthalate	DEHT
Di-isononyl cyclohexane-1,2-dicarboxylate	DINCH

Experimental Workflow

The overall experimental workflow for the analysis of regulated plasticizers in medical infusion sets is depicted below.

Caption: Experimental workflow for plasticizer analysis.

Logical Relationship of Plasticizers

The regulated plasticizers can be categorized based on their chemical structure. Phthalates are esters of phthalic acid, while non-phthalate alternatives have different core structures.

Caption: Classification of regulated plasticizers.

Detailed Experimental Protocol

This protocol is based on a solvent extraction method with polymer dissolution followed by GC-MS/MS analysis in Multiple Reaction Monitoring (MRM) mode.[1][2]

1. Sample Preparation

• Cut a representative portion of the medical infusion set tubing into small pieces (approximately 1-2 mm).

• Accurately weigh approximately 0.1 g of the cut polymer into a glass vial.[3]

• Add 1 mL of tetrahydrofuran (B95107) (THF) to dissolve the PVC sample completely. Vortex for 30 seconds.[4]

• Add 4 mL of ethanol to precipitate the dissolved PVC polymer. Vortex for 30 seconds.[4]

• Centrifuge the sample at 5000 rpm for 10 minutes to pellet the precipitated polymer.

• Carefully transfer the supernatant to a clean glass vial.

• Dilute the supernatant with ethanol to a final volume of 10 mL.

• Filter the diluted extract through a 0.22 µm PTFE syringe filter into an autosampler vial for GC-MS/MS analysis.

2. GC-MS/MS Instrumentation and Conditions

The following table outlines the recommended GC-MS/MS parameters. These may need to be optimized for your specific instrumentation.

Parameter	Setting
Gas Chromatograph
Column	5%-phenyl/95%-dimethylpolysiloxane capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness)[4]
Injection Volume	1 µL
Injector Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial temperature 60 °C, hold for 1 min, ramp to 220 °C at 20 °C/min, then ramp to 300 °C at 5 °C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Impact (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Collision Gas	Argon

3. MRM Transitions

Specific precursor and product ion transitions must be optimized for each target analyte and internal standard. The dominant fragmented ion for many phthalates is m/z 149.[2] Below is an example table of MRM transitions for common plasticizers.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
DBP	279	149	205
BBP	283	149	91
DEHP	391	149	167
DEHA	371	129	171
DNOP	391	149	279
DOTP	391	149	265
DINP	419	149	293
DIDP	447	149	321

Quantitative Data Summary

The developed GC-MS/MS method demonstrates excellent performance for the quantification of regulated plasticizers.[1][5]

Parameter	Value Range
Linearity (r²)	> 0.99
Limit of Quantification (LOQ)	54.1 - 76.3 ng/g[1][2][5]
Average Recovery	91.8 - 122%[1][2][5]
Relative Standard Deviation (RSD)	1.8 - 17.8%[1][2][5]

Conclusion

The described GC-MS/MS method provides a robust, sensitive, and selective approach for the routine analysis of regulated plasticizers in medical infusion sets. The use of MRM mode enhances the specificity of detection, allowing for accurate quantification even at low levels. This methodology is crucial for ensuring the safety and compliance of medical devices.

References

• 1. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of plasticizers in poly(vinyl chloride) medical devices for infusion and artificial nutrition: comparison and optimization of the extraction procedures, a pre-migration test step - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dihexyl Phthalate-3,4,5,6-d4 in Food Contact Material Migration Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of chemical compounds commonly used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC). Due to their widespread use in food packaging, containers, and processing equipment, there is a potential for these compounds to migrate into foodstuffs. Dihexyl phthalate (B1215562) is a member of this family of chemicals and its presence in food from food contact materials (FCMs) is a subject of regulatory scrutiny.

Migration studies are essential to ensure that the transfer of substances from FCMs to food does not exceed legal limits and pose a risk to human health. The use of isotopically labeled internal standards, such as Dihexyl phthalate-3,4,5,6-d4, is a critical component of robust and accurate analytical methods for quantifying the migration of dihexyl phthalate. The deuterated standard closely mimics the chemical and physical properties of the native analyte, allowing for precise correction of analyte losses during sample preparation and instrumental analysis.

This document provides detailed application notes and protocols for the use of Dihexyl phthalate-3,4,5,6-d4 in migration studies of food contact materials.

Regulatory Context

In the European Union, the use of phthalates in plastic food contact materials is regulated under Regulation (EU) No 10/2011. This regulation establishes a list of authorized substances and sets specific migration limits (SMLs) for certain compounds.[1][2] While specific SMLs are established for phthalates like dibutyl phthalate (DBP) at 0.3 mg/kg and bis(2-ethylhexyl) phthalate (DEHP) at 1.5 mg/kg, the regulation for other phthalates can be more complex and may fall under broader restrictions.[1][3] It is crucial for researchers to consult the latest version of the regulation and any national legislation for the most up-to-date SMLs and restrictions applicable to dihexyl phthalate.

Application Notes

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The use of Dihexyl phthalate-3,4,5,6-d4 relies on the principle of isotope dilution mass spectrometry. A known amount of the deuterated internal standard is added to the sample (food simulant) at the beginning of the analytical procedure. This "spiked" sample is then subjected to extraction and cleanup steps. During these steps, any loss of the target analyte (dihexyl phthalate) will be accompanied by a proportional loss of the internal standard.

By measuring the ratio of the native analyte to the isotopically labeled standard using a mass-selective detector, such as a mass spectrometer, the initial concentration of the analyte in the sample can be accurately determined, irrespective of extraction efficiency or matrix effects.

Selection of Food Simulants

The choice of food simulant is critical for mimicking the properties of the actual food that will come into contact with the packaging material. The selection should be based on the type of food product. Commonly used food simulants include:

• Aqueous, non-acidic foods (pH > 4.5): Distilled or deionized water.

• Acidic foods (pH ≤ 4.5): 3% (w/v) acetic acid in aqueous solution.

• Alcoholic foods: 10% (v/v) ethanol (B145695) in aqueous solution (or higher concentrations, depending on the food).

• Fatty foods: Olive oil, or alternative fatty food simulants like isooctane (B107328) or 95% ethanol.

Migration Conditions

Migration testing conditions (time and temperature) should be selected to represent the worst-case scenario of intended use for the food contact material. These conditions are typically specified in regulations and guidelines. For example, testing might involve holding the food simulant in contact with the material for 10 days at 40°C for long-term storage applications at room temperature, or for 2 hours at 70°C for hot-fill applications.

Experimental Protocols

Protocol 1: Migration Study and Sample Preparation

This protocol outlines the general procedure for conducting a migration study and preparing the food simulant samples for analysis.

1. Materials and Reagents:

• Food contact material (e.g., plastic film, container).
• Food simulants (e.g., 10% ethanol, 3% acetic acid, olive oil).
• Dihexyl phthalate-3,4,5,6-d4 internal standard stock solution (e.g., 100 µg/mL in a suitable solvent).
• Dihexyl phthalate analytical standard.
• Solvents for extraction and dilution (e.g., hexane, acetonitrile (B52724), dichloromethane (B109758), all high purity/pesticide residue grade).
• Anhydrous sodium sulfate.
• Glassware (scrupulously cleaned to avoid phthalate contamination).

2. Migration Test Procedure:

• Cut the food contact material into test specimens of a known surface area.
• Place the test specimen in a clean glass container.
• Add a known volume of the selected food simulant to achieve a defined surface area to volume ratio (e.g., 6 dm²/L).
• Spike the food simulant with a known amount of Dihexyl phthalate-3,4,5,6-d4 internal standard solution to achieve a final concentration appropriate for the expected migration levels and analytical method sensitivity.
• Seal the glass container and incubate under the selected time and temperature conditions.
• Prepare a blank food simulant (without the food contact material) and spike it with the internal standard to serve as a control.

3. Sample Extraction:

• For Aqueous Food Simulants (Water, 3% Acetic Acid, 10% Ethanol):

  • After the migration period, cool the simulant to room temperature.

  • Transfer a known aliquot of the simulant to a separatory funnel.

  • Perform a liquid-liquid extraction (LLE) by shaking with a suitable organic solvent (e.g., dichloromethane or hexane) three times.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Concentrate the extract to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

  • The extract is now ready for GC-MS analysis.

• For Fatty Food Simulant (Olive Oil):

  • After the migration period, take a known aliquot of the olive oil.

  • Dilute the oil with a non-polar solvent like hexane.

  • Perform a solvent extraction with a more polar solvent like acetonitrile. The phthalates will partition into the acetonitrile phase.

  • Separate the acetonitrile layer and concentrate it under a gentle stream of nitrogen.

  • The extract is now ready for GC-MS analysis.

Protocol 2: GC-MS Analysis

This protocol provides typical parameters for the analysis of dihexyl phthalate using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Instrumentation:

• Gas chromatograph with a mass selective detector (GC-MS).
• Capillary column suitable for phthalate analysis (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness).

2. GC-MS Conditions:

Parameter	Value
Injector Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial 80°C, hold 1 min, ramp to 280°C at 10°C/min, hold 10 min
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

3. Selected Ion Monitoring (SIM) Parameters:

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dihexyl phthalate	149	167	279
Dihexyl phthalate-3,4,5,6-d4	153	171	283

Note: These are typical ions; they should be confirmed by analyzing the mass spectrum of the respective standards.

4. Calibration and Quantification:

• Prepare a series of calibration standards containing known concentrations of native dihexyl phthalate and a constant concentration of Dihexyl phthalate-3,4,5,6-d4.
• Analyze the standards and samples using the established GC-MS method.
• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.
• Calculate the concentration of dihexyl phthalate in the samples using the regression equation from the calibration curve.

Data Presentation

Table 1: Method Validation Data for Dihexyl Phthalate Analysis in Food Simulants

Parameter	10% Ethanol	3% Acetic Acid	Olive Oil
Linearity (r²)	> 0.995	> 0.995	> 0.995
Limit of Detection (LOD)	0.01 mg/kg	0.01 mg/kg	0.05 mg/kg
Limit of Quantification (LOQ)	0.03 mg/kg	0.03 mg/kg	0.15 mg/kg
Recovery (%)	95 ± 5	92 ± 7	88 ± 8
Precision (RSD, %)	< 10	< 10	< 15

Note: The values presented in this table are representative and should be determined for each specific laboratory method and matrix.

Table 2: Example of Migration Results for Dihexyl Phthalate

Food Contact Material	Food Simulant	Migration Conditions	Dihexyl Phthalate Migrated (mg/kg)
PVC Film A	10% Ethanol	10 days at 40°C	0.25
PVC Film A	Olive Oil	10 days at 40°C	1.8
Polypropylene Container B	3% Acetic Acid	2 hours at 70°C	< LOQ
Polypropylene Container B	Olive Oil	2 hours at 70°C	0.5

Visualization of Experimental Workflow

Caption: Workflow for a food contact material migration study using a deuterated internal standard.

Caption: GC-MS analytical workflow for the quantification of dihexyl phthalate.

References

• 1. Secure Verification [aspace.agrif.bg.ac.rs]
• 2. compliancegate.com [compliancegate.com]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Minimizing Background Phthalate Contamination

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize background phthalate (B1215562) contamination in their laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What are phthalates and why are they a problem in the laboratory?

Phthalates are a class of chemical compounds primarily used as plasticizers to increase the flexibility, durability, and transparency of plastics.[1] They are ubiquitous in the modern environment, including the laboratory. Since they are not chemically bound to the polymer matrix, they can easily leach out of plastic materials and contaminate samples, solvents, and reagents.[1][2] This is particularly problematic for sensitive analytical techniques like mass spectrometry, where even trace amounts of phthalate contamination can lead to high background signals, making it difficult to obtain accurate and reliable data.[1] For instance, in drinking water analysis using EPA methods 525.2 and 525.3, phthalate concentrations must be below 0.1-0.2 µg/L, a level easily exceeded by minor contamination.[1]

Q2: What are the most common sources of phthalate contamination in a laboratory setting?

Phthalate contamination can originate from a wide array of sources within the laboratory. These can be broadly categorized as:

• Laboratory Consumables: Many common lab items are made of plastic and can leach phthalates.[3] Significant sources include:

  • Gloves: Polyvinyl chloride (PVC) or vinyl gloves are a major source of phthalate plasticizers like DEHP and DINP.[3]

  • Tubing: PVC tubing is a common source of contamination.[3]

  • Pipette Tips: Standard pipette tips can be a source of contamination.[4][5]

  • Plastic Vials and Containers: Various plastic containers can leach phthalates.[3]

  • Syringes: Plastic syringes can introduce phthalates into samples.

  • Filters: Plastic filter holders and the filter membranes themselves can be a source of contamination.[5][6]

  • Parafilm: This common lab supply is a known source of phthalate leaching.[4]

• Solvents and Reagents: Even high-purity solvents can contain trace amounts of phthalates.[1][4] Deionized water systems, especially those with plastic storage tanks, can also be a source of contamination.[1] Reagents like sodium sulfate (B86663) used for drying extracts can also be contaminated.[1]

• Laboratory Environment: The general laboratory environment can contribute to background phthalate levels. Sources include:

  • Flooring materials, paints, and electrical cables.[1][4]

  • Laboratory air and dust.[7][8]

• Instrumentation: Components within analytical instruments can also be a source of phthalate contamination. This includes:

  • Solvent lines, seals, and pump components in LC systems.[3][9]

  • The injection port and syringe of a gas chromatograph.[3][10]

Q3: Which specific phthalates are most commonly detected as background contaminants?

The most frequently observed background phthalates are Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP).[3] This is due to their widespread use as plasticizers in a vast array of common plastics.[3] Other commonly detected phthalates include Diisobutyl phthalate (DiBP), Benzyl butyl phthalate (BBP), and Diethyl phthalate (DEP).[3]

Q4: How can I minimize contamination from laboratory consumables?

To minimize contamination from laboratory consumables, it is crucial to select appropriate materials and take preventative measures:

• Gloves: Use nitrile gloves instead of vinyl (PVC) gloves, as nitrile contains significantly lower or negligible amounts of phthalates.[3][7]

• Glassware: Whenever possible, use glass or stainless steel in place of plastic.[11]

• Pipette Tips: Use pipette tips that are certified as "phthalate-free".[4][11]

• Tubing: Opt for PEEK or stainless steel tubing instead of PVC.[11] If flexible tubing is necessary, consider alternatives like silicone, but always test for leaching.[11]

• Syringes: Use glass syringes with stainless steel needles.[11]

• Storage: Store samples and standards in glass containers with PTFE-lined caps. Wrap samples in aluminum foil for storage to avoid contact with recycled paper and cardboard.[12]

Q5: What is the best way to clean glassware for trace phthalate analysis?

A rigorous cleaning procedure is essential for removing phthalate residues from glassware.[4] A recommended protocol involves a multi-step process including a detergent wash, solvent rinses, and baking at a high temperature.[4][11] For detailed steps, refer to the Experimental Protocols section.

Troubleshooting Guides

Issue 1: Persistent Phthalate Peaks in Blank Injections

If you consistently observe phthalate peaks in your blank injections, it indicates a persistent source of contamination in your analytical system or sample preparation workflow.

Troubleshooting Workflow for High Phthalate Background

Caption: Troubleshooting workflow for high phthalate background.

Issue 2: Sample-to-Sample Contamination (Carryover)

If you observe carryover of phthalates from a high-concentration sample to subsequent blank or low-concentration samples, consider the following troubleshooting steps:

• Injector Cleaning: Ensure the GC injection port is set to a high enough temperature to prevent condensation of less volatile phthalates.[4] Regularly clean the injector liner and septum.[4]

• Syringe Washing: Increase the number of solvent washes for the autosampler syringe between injections.[11] Using a sequence of solvents with different polarities can be more effective.[11]

• Blank Injections: Run a solvent blank after a high-concentration sample to verify that carryover has been eliminated.[11]

• Dedicated Glassware: Use dedicated glassware for high-concentration standards and samples to avoid cross-contamination.[11]

Data Presentation

Table 1: Phthalate Leaching from Laboratory Consumables

Consumable	Phthalate Detected	Maximum Leaching (µg/cm²)	Reference
Pipette Tips	Di(2-ethylhexyl) phthalate (DEHP)	0.36	[5]
Diisononyl phthalate (DINP)	0.86	[5]
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49	[5]
Plastic Filter Holders (Regenerated Cellulose)	Dibutyl phthalate (DBP)	0.61	[5]
Plastic Filter Holders (Cellulose Acetate)	Dimethyl phthalate (DMP)	5.85	[5]
Parafilm®	Di(2-ethylhexyl) phthalate (DEHP)	0.50	[5]

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Phthalate Analysis

This protocol is designed to minimize phthalate contamination from laboratory glassware.

Materials:

• Phosphate-free laboratory detergent

• Tap water

• Deionized water

• High-purity, phthalate-free acetone (B3395972)

• High-purity, phthalate-free hexane (B92381)

• Muffle furnace

Procedure:

• Pre-rinse: Immediately after use, rinse the glassware three times with the solvent that was last used in it.[11]

• Soaking (Optional): For heavily soiled glassware, soak in a warm detergent solution for 30 minutes.[11]

• Washing: Thoroughly wash the glassware with a warm solution of phosphate-free laboratory detergent, using appropriate brushes to scrub all surfaces.[11]

• Tap Water Rinse: Rinse extensively with hot running tap water to remove all traces of detergent.[11]

• Deionized Water Rinse: Rinse three to five times with deionized water.[11]

• Solvent Rinse: Rinse the glassware three times with high-purity acetone, followed by three rinses with high-purity hexane.[11]

• Drying and Baking: Allow the glassware to air dry in a clean environment or in an oven at a low temperature. Once dry, place the glassware in a muffle furnace and bake at 450°C for at least 2 hours.[11] Note that some thermally stable compounds may not be eliminated by this treatment.[13] For new glassware, a preliminary rinse with methylene (B1212753) chloride followed by heating is recommended to remove any finishing solutions.[1]

• Storage: After cooling, cover the openings of the glassware with pre-cleaned aluminum foil and store it in a clean, dust-free cabinet.[7][11]

Glassware Cleaning Workflow

Caption: Workflow for rigorous glassware cleaning.

Protocol 2: Analysis of Phthalates by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general guideline for the analysis of phthalates. Method parameters should be optimized for the specific instrument and target analytes.

Sample Preparation:

• Perform a suitable extraction method (e.g., liquid-liquid extraction or solid-phase extraction) to isolate phthalates from the sample matrix.

• Dry the extract using baked sodium sulfate.[1]

• Concentrate the extract to a small volume under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of a suitable solvent (e.g., hexane or isooctane).

• Add an appropriate internal standard.

GC-MS Parameters (Example):

Parameter	Setting
Gas Chromatograph
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	280°C
Carrier Gas	Helium
Column	e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness (5% phenyl-methylpolysiloxane)
Oven Program	60°C (hold 1 min), ramp to 300°C at 15°C/min, hold 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan
Transfer Line Temp	280°C
Ion Source Temp	230°C

Data Analysis:

• Identify phthalates based on their retention times and characteristic mass spectra (e.g., prominent ion at m/z 149).[8][14]

• Quantify the analytes using a calibration curve prepared with certified reference standards.

• Always include a laboratory reagent blank with each batch of samples to monitor for contamination.[11]

References

• 1. biotage.com [biotage.com]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. research.tus.ie [research.tus.ie]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 10. Phthalate analysis by gas chromatography-mass spectrometry: blank problems related to the syringe needle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. epa.gov [epa.gov]
• 14. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]

how to reduce matrix effects in dihexyl phthalate LC-MS/MS analysis.

Technical Support Center: Dihexyl Phthalate (B1215562) LC-MS/MS Analysis

Welcome to the technical support center for troubleshooting LC-MS/MS analysis. This guide provides detailed answers to frequently asked questions (FAQs) and troubleshooting advice specifically for mitigating matrix effects during the analysis of dihexyl phthalate (DHP) and other related phthalates.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why are my dihexyl phthalate quantification results showing poor accuracy and reproducibility?

A1: Poor accuracy and reproducibility in LC-MS/MS analysis are often symptoms of matrix effects.[1] Matrix effects occur when co-eluting compounds from the sample matrix (e.g., lipids, salts, proteins) interfere with the ionization of the target analyte, dihexyl phthalate, in the mass spectrometer's ion source.[2] This interference can either suppress the analyte signal, leading to underestimation, or enhance it, causing overestimation.[1][2] Given the complexity of matrices like environmental samples, food, or biological fluids, matrix effects are a significant concern.[3][4]

Q2: How can I confirm that matrix effects are the cause of my analytical issues?

A2: There are established methods to assess the presence and magnitude of matrix effects. The most common approaches are:

• Quantitative Assessment (Post-Extraction Spike Method): This is considered the gold standard for quantifying matrix effects.[2] It involves comparing the signal response of an analyte spiked into a blank matrix extract with the response of the analyte in a neat (clean) solvent at the same concentration. A deviation in the signal indicates the extent of ion suppression or enhancement.[2][5]

• Qualitative Assessment (Post-Column Infusion): This method helps identify at which points in the chromatographic run matrix effects are most pronounced.[5] It involves infusing a constant flow of the analyte standard into the MS detector post-column while injecting a blank matrix extract. Dips or peaks in the analyte's baseline signal indicate regions of ion suppression or enhancement, respectively.[3][5]

Q3: What are the primary strategies to reduce or eliminate matrix effects before my sample is injected?

A3: The most effective way to combat matrix effects is to remove the interfering components from the sample before analysis. This involves optimizing your sample preparation and chromatographic separation.

• Improve Sample Cleanup: More selective extraction and cleanup procedures can significantly reduce matrix interferences. Techniques like Solid-Phase Extraction (SPE) and Matrix Solid-Phase Dispersion (MSPD) are effective for cleaning up complex samples like food or environmental matrices.[4][6][7]

• Sample Dilution: A straightforward approach is to dilute the sample extract. This reduces the concentration of both the analyte and the interfering matrix components. However, this may compromise the method's sensitivity, making it unsuitable for trace-level analysis.

• Optimize Chromatographic Separation: Modifying the LC method to better separate dihexyl phthalate from co-eluting matrix components is a powerful strategy.[1] This can be achieved by adjusting the gradient, changing the mobile phase composition, or using a different column chemistry (e.g., phenyl-hexyl instead of a standard C18).[1][8]

Q4: If I cannot completely eliminate matrix effects, how can I compensate for them to ensure accurate quantification?

A4: When matrix interferences cannot be fully removed, several calibration strategies can be used to compensate for their impact:

• Isotope Dilution: This is the most robust method for correcting matrix effects.[9] It involves adding a stable, isotopically labeled internal standard (e.g., Dihexyl-d4 phthalate) to the sample before extraction. Because the labeled standard is chemically identical to the analyte, it experiences the same matrix effects and extraction losses. By using the response ratio of the analyte to the internal standard, these effects are effectively canceled out.[4][9]

• Matrix-Matched Calibration: This method involves preparing calibration standards in a blank matrix extract that is free of the target analyte.[5] This ensures that the standards and the samples experience the same matrix effects, leading to more accurate quantification. This approach is highly effective but depends on the availability of a representative blank matrix.[10]

• Standard Addition: For samples where a blank matrix is unavailable, the standard addition method can be used.[5] This involves spiking the sample extract with known concentrations of the analyte to create a calibration curve within each sample, thereby accounting for the specific matrix effect in that individual sample.[1]

Q5: I am seeing significant dihexyl phthalate peaks in my blank injections. What is the cause and how can I fix it?

A5: This is a classic sign of background contamination, a common and significant challenge in phthalate analysis due to their ubiquitous presence in lab materials.[11][12]

• Identify and Eliminate Sources: Avoid all plastic materials (e.g., pipette tips, tubes, vials) during sample preparation.[11] Use meticulously cleaned glassware, high-purity LC-MS grade solvents, and check mobile phases for contamination.[13]

• Use an LC Trap Column: Install a delay or trap column between the LC pump and the autosampler.[4][8] This separates the phthalate contamination originating from the mobile phase or system components from the analyte peak injected with the sample, as they will have different retention times.[8]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects via Post-Extraction Spike

This protocol provides a method to calculate the Matrix Factor (MF) to quantify the impact of the matrix on the analyte signal.

• Prepare Blank Matrix Extract: Extract a sample known to be free of dihexyl phthalate (a "blank" matrix) using your established sample preparation method.

• Prepare Solution A: Spike a known amount of dihexyl phthalate standard into the blank matrix extract to achieve a specific final concentration (e.g., 10 ng/mL).

• Prepare Solution B: Prepare a standard of dihexyl phthalate in a clean solvent (e.g., methanol (B129727) or acetonitrile) at the exact same concentration as Solution A.

• Analyze and Calculate:

  • Inject both solutions into the LC-MS/MS system and record the peak area for dihexyl phthalate.

  • Calculate the Matrix Factor (MF) using the following formula:

    • MF = (Peak Area in Solution A) / (Peak Area in Solution B)

• Interpretation:

  • MF = 1: No matrix effect.

  • MF < 1: Signal suppression.

  • MF > 1: Signal enhancement.

Protocol 2: General Solid-Phase Extraction (SPE) for Dihexyl Phthalate

This protocol outlines a general procedure for cleaning complex liquid samples. Note: The sorbent, conditioning, and elution solvents should be optimized for the specific matrix and analyte.

• Column Selection: Choose an appropriate SPE cartridge (e.g., C18) based on the polarity of dihexyl phthalate and the sample matrix.

• Conditioning: Condition the SPE cartridge by passing a conditioning solvent (e.g., methanol) through it, followed by an equilibration solvent (e.g., LC-MS grade water). Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a slow, consistent flow rate.

• Washing: Pass a wash solvent (e.g., a water/methanol mixture) through the cartridge to remove weakly bound interferences.

• Elution: Elute the dihexyl phthalate from the cartridge using a small volume of an appropriate elution solvent (e.g., acetonitrile (B52724) or ethyl acetate).

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Data & Summaries

Table 1: Comparison of Strategies to Mitigate Matrix Effects

Strategy	Principle	Advantages	Disadvantages
Sample Preparation (e.g., SPE)	Removes interfering compounds from the matrix before injection.[6]	Highly effective; can increase analyte concentration.[7]	Can be time-consuming and requires method development.
Chromatographic Separation	Separates the analyte from co-eluting interferences.	Reduces the need for extensive sample cleanup.	May require longer run times or specialized columns.
Sample Dilution	Reduces the concentration of interfering components.[1]	Simple and fast to implement.	Reduces overall method sensitivity; may not be suitable for trace analysis.
Matrix-Matched Calibration	Calibrators and samples experience the same matrix effect.[5]	Highly accurate for a consistent matrix.	Requires a representative blank matrix which may be difficult to obtain.
Isotope Dilution (Internal Std.)	The labeled standard co-elutes and experiences the same ionization effects as the analyte, allowing for accurate ratio-based correction.[9]	Considered the gold standard for compensation; corrects for both matrix effects and extraction variability.[4][9]	Requires expensive isotopically labeled standards.

Visual Workflow

The following diagram illustrates a logical workflow for identifying and mitigating matrix effects in your dihexyl phthalate analysis.

Caption: Troubleshooting workflow for matrix effects and contamination.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of a fast and sensitive method based on matrix solid-phase dispersion-LC-ms/ms for simultaneous determination of phthalates and bisphenols in mussel samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Development and validation of a liquid chromatography/tandem mass spectrometry method to quantify metabolites of phthalates, including di-2-ethylhexyl terephthalate (DEHTP) and bisphenol A, in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. sciex.com [sciex.com]
• 12. waters.com [waters.com]
• 13. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]

Technical Support Center: Improving Peak Resolution for Phthalate Isomers in Gas Chromatography

Welcome to our dedicated resource for researchers, scientists, and drug development professionals encountering challenges with the gas chromatographic separation of phthalate (B1215562) isomers. This guide provides comprehensive troubleshooting advice and frequently asked questions to enhance the resolution and accuracy of your analytical methods.

Frequently Asked Questions (FAQs)

Q1: Why is achieving good peak resolution for phthalate isomers in GC so challenging?

A1: The separation of phthalate isomers is difficult due to their similar physicochemical properties.[1] Many isomers have very close boiling points and similar interactions with the GC stationary phase, which often leads to co-elution, or the overlapping of peaks in a chromatogram.[2] Furthermore, under typical electron ionization (EI) conditions in mass spectrometry, many phthalates produce a common dominant fragment ion at m/z 149, making their individual identification and quantification difficult when they co-elute.[2][3]

Q2: My chromatogram shows poor separation between critical isomer pairs. What are the first steps I should take to improve resolution?

A2: To improve the separation of co-eluting isomers, you should primarily focus on optimizing the following GC parameters:

• GC Column and Stationary Phase: The choice of stationary phase is critical. Selecting a column with different chemistry can alter the selectivity between isomers.[2]

• Oven Temperature Program: Modifying the initial temperature, ramp rates, and hold times can significantly impact the resolution of closely eluting compounds.[2][4]

• Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas can enhance column efficiency and improve separation.[1][2]

Q3: Can mass spectrometry be used to distinguish between co-eluting phthalate isomers?

A3: While challenging with standard electron ionization (EI) due to the common m/z 149 fragment, it is possible.[2] If unique, less abundant fragment ions exist for each isomer, Selected Ion Monitoring (SIM) can be used for selective detection and quantification.[2] Softer ionization techniques, such as Atmospheric Pressure Chemical Ionization (APCI), can also be employed. APCI can yield spectra with the molecular ion as the base peak, allowing for differentiation based on their molecular weights.[2]

Q4: Is derivatization a viable strategy to improve the separation of phthalate isomers in GC?

A4: While derivatization is a common technique to improve the chromatographic behavior of certain compounds, it is generally not necessary for the analysis of phthalate esters by GC.[5] The standard approach is the direct analysis of the native compounds.[5]

Q5: What are some key considerations for sample preparation to avoid analytical issues?

A5: Meticulous sample preparation is crucial to prevent contamination. Phthalates are ubiquitous in plastic products, and contamination is a common issue.[6]

• Use scrupulously clean glassware, rinsed with water, acetone, and then hexane (B92381).[6]

• Avoid all contact with plastic materials during sample preparation, including pipettes and containers.[6]

• Utilize glass analytical syringes and high-purity, pesticide-grade solvents.[6]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of phthalate isomers.

Issue: Poor Resolution or Co-elution of Phthalate Isomers

• Symptom: Chromatographic peaks for different isomers are not baseline resolved, appearing as a single broad peak or with significant overlap (shoulders).[2]

• Possible Causes & Solutions:

  • Inadequate Stationary Phase Selectivity: The current GC column's stationary phase may not be suitable for differentiating the isomers.

    • Action: Switch to a column with a different stationary phase. For complex phthalate mixtures, Rtx-440 and Rxi-XLB columns have demonstrated excellent resolution.[2][3] Mid-polarity phases can often provide the necessary difference in interaction to resolve isomers.[2]

  • Suboptimal Oven Temperature Program: A temperature program that is too fast or starts at too high a temperature can cause isomers to move through the column too quickly, preventing sufficient interaction with the stationary phase.[2][4]

    • Action: Optimize the oven temperature program. Start with a lower initial temperature and use a slower ramp rate (e.g., 3-5°C/min) in the elution range of the target isomers.[1][5] Introducing a mid-ramp hold at a temperature just below the elution temperature of the isomers can also improve separation.[2]

  • Non-Optimal Carrier Gas Flow Rate: An incorrect flow rate can lead to reduced column efficiency.

    • Action: Determine and set the optimal linear velocity for your carrier gas (e.g., helium or hydrogen) and column dimensions to achieve the best balance between analysis time and resolution.[1]

  • Column Overload: Injecting a sample that is too concentrated can lead to peak fronting or tailing, which worsens co-elution.[2]

    • Action: Dilute the sample and re-inject, ensuring the injected amount is within the loading capacity of your column.[2]

  • Poor Peak Focusing at Injection: If the initial oven temperature is too high, analytes will not focus into a tight band at the head of the column.

    • Action: Lower the initial oven temperature to 10-20°C below the boiling point of the injection solvent to improve solvent focusing and achieve sharper peaks.[2]

Data Presentation

Table 1: Comparison of Recommended GC Columns for Phthalate Analysis

GC Column	Stationary Phase	Key Features for Phthalate Analysis
Rtx-440	Proprietary mid-polarity	Recommended for achieving the best resolution of complex phthalate mixtures.[2][7]
Rxi-XLB	Low-polarity proprietary	Also recommended for providing good resolution of complex phthalate mixtures.[2][7]
DB-5ms	5% Phenyl-methylpolysiloxane	A common, general-purpose column suitable for phthalate analysis.[1][2]

Experimental Protocols

Protocol 1: Optimized GC-MS Method for Phthalate Isomer Analysis

This method provides a starting point and may require further optimization for your specific instrument and target isomers.

• Sample Preparation:

  • Perform a liquid-liquid or solid-phase extraction appropriate for your sample matrix to isolate the phthalates.[1]

  • Concentrate the extract and reconstitute it in a suitable solvent like hexane or isooctane.[1]

  • Add an appropriate internal standard for quantification.[1]

• Instrument Setup (GC-MS):

Parameter	Recommended Setting
GC Column	Rtx-440 or Rxi-XLB, 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection	1 µL, Splitless
Injector Temperature	280 - 320°C[6][8]
Purge Delay	1 minute
Carrier Gas	Helium
Flow Rate	Constant flow at an optimized linear velocity (e.g., ~1-2 mL/min)
Oven Program	Initial: 50-100°C, hold for 1 minRamp 1: 10-20°C/min to 280°CRamp 2: 5°C/min to 320°CHold: 2.5 min at 320°C[2][9]
MS Transfer Line Temp.	310°C[2]
Ion Source Temperature	230°C (for EI)[2]
Ionization Mode	Electron Ionization (EI) or Atmospheric Pressure Chemical Ionization (APCI)[2]
Mass Range	m/z 50-550[2]

• Analysis:

  • Inject the prepared sample into the GC-MS system.[1]

  • Acquire data in full scan mode to identify the phthalates present and in selected ion monitoring (SIM) mode for quantification of target analytes.[1]

• Data Processing:

  • Integrate the chromatographic peaks for the target phthalates and the internal standard.[1]

  • Construct a calibration curve using standards of known concentrations.[1]

  • Quantify the amount of each phthalate in the sample.[1]

Visualizations

Caption: Troubleshooting workflow for poor isomer resolution.

Caption: Experimental workflow for phthalate isomer analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. gcms.cz [gcms.cz]
• 4. benchchem.com [benchchem.com]
• 5. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 7. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 8. researchgate.net [researchgate.net]
• 9. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Recovery of Deuterated Internal Standards

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during sample preparation that may lead to the low recovery of deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low recovery of deuterated internal standards?

Low or variable recovery of a deuterated internal standard (IS) can indicate issues with your analytical method, ultimately compromising the reliability of your quantitative data.[1] The most frequently encountered problems include:

• Suboptimal Sample Preparation: Inefficient extraction of the internal standard from the sample matrix during solid-phase extraction (SPE), liquid-liquid extraction (LLE), or protein precipitation.[2]

• Matrix Effects: Co-eluting endogenous components from the sample matrix can suppress or enhance the ionization of the internal standard in the mass spectrometer's ion source.[1] This "differential matrix effect" can lead to inaccurate quantification.[3][4]

• Isotopic Exchange: Deuterium (B1214612) atoms on the internal standard can be replaced by protons from the solvent or sample matrix, a phenomenon known as "back-exchange."[3][5] This is more likely to occur if the deuterium labels are in chemically labile positions.[5][6]

• Internal Standard Instability: The deuterated internal standard may degrade during sample processing or storage.

• Poor Purity of the Internal Standard: The presence of unlabeled analyte or other impurities in the deuterated IS can lead to inaccurate results.[3]

• Chromatographic Issues: A slight difference in retention time between the analyte and the deuterated internal standard (isotope effect) can expose them to different matrix components as they enter the mass spectrometer, leading to differential ion suppression or enhancement.[4][7]

Q2: How can I troubleshoot low recovery in Solid-Phase Extraction (SPE)?

Low recovery of an internal standard during SPE can arise from several factors throughout the extraction process. A systematic approach is key to identifying and resolving the issue.

Troubleshooting Steps for Low SPE Recovery:

Potential Cause	Description	Recommended Solution(s)
Improper Sorbent Conditioning/Equilibration	The sorbent bed may not be properly wetted or equilibrated, leading to inconsistent interactions with the IS.	Ensure the column is conditioned with an appropriate solvent (e.g., methanol) and then equilibrated with a solvent similar in composition to the sample matrix.[8] Do not let the sorbent bed dry out between these steps.[9]
Inappropriate Sorbent Selection	The chosen SPE sorbent may not have the optimal chemical properties to retain the internal standard.	Select a sorbent based on the analyte's properties (e.g., reversed-phase for non-polar compounds, ion-exchange for charged compounds).[10]
Incorrect Sample pH	The pH of the sample may prevent the internal standard from binding effectively to the sorbent.	Adjust the sample pH to ensure the internal standard is in a neutral, retainable form for reversed-phase SPE or a charged state for ion-exchange SPE.
Sample Overload	The amount of sample applied to the SPE cartridge exceeds its binding capacity.	Ensure the sample volume does not exceed the sorbent's capacity, which is typically 1-5% of the sorbent bed weight.[9]
Inefficient Washing	The wash solvent is too strong and is prematurely eluting the internal standard along with interferences.	Optimize the wash solvent by using the strongest solvent possible that does not elute the analyte of interest.[2]
Incomplete Elution	The elution solvent is not strong enough to fully recover the internal standard from the sorbent.	Use a stronger elution solvent or increase the elution volume. Consider adding a "soak time" where the elution solvent remains in the cartridge for a few minutes to improve recovery.[2]
Inadequate Flow Rate	The sample loading or elution flow rate is too fast, not allowing for proper interaction between the internal standard and the sorbent.	A moderate flow rate of 0.5–1 mL/min for sample loading is recommended to promote interaction.[10]

Below is a troubleshooting workflow for low recovery in SPE:

Caption: Troubleshooting workflow for low internal standard recovery in SPE.

Q3: What should I do if I suspect low recovery during Liquid-Liquid Extraction (LLE)?

Low recovery in LLE often points to issues with solvent choice, pH, or the physical extraction process itself.

Troubleshooting Steps for Low LLE Recovery:

Potential Cause	Description	Recommended Solution(s)
Inappropriate Extraction Solvent	The organic solvent is not efficiently partitioning the internal standard from the aqueous sample matrix.	Select a water-immiscible organic solvent in which the internal standard has high solubility.
Incorrect Aqueous Phase pH	The pH of the aqueous sample is not optimal for driving the neutral form of the internal standard into the organic phase.	Adjust the pH of the aqueous phase to ensure the internal standard is in its un-ionized (neutral) form. For acidic compounds, adjust the pH to be at least 2 units below the pKa. For basic compounds, adjust the pH to be at least 2 units above the pKa.
Insufficient Mixing	The two phases are not mixed vigorously enough to allow for efficient partitioning of the internal standard.	Vortex the sample and extraction solvent for an adequate amount of time (e.g., 5-10 minutes) to ensure thorough mixing.[11]
Emulsion Formation	An emulsion layer forms between the aqueous and organic phases, trapping the internal standard and preventing clean separation.	To prevent emulsions, use gentle swirling instead of vigorous shaking.[12] If an emulsion forms, it can sometimes be broken by adding salt, heating, or centrifugation.
Incomplete Phase Separation	The aqueous and organic layers are not allowed to separate completely before the organic layer is collected.	Centrifuge the sample to achieve a clean separation of the two phases.

Q4: How can I improve my internal standard recovery in Protein Precipitation?

Protein precipitation is a simple technique, but low recovery can occur if the conditions are not optimized.

Troubleshooting Steps for Low Recovery in Protein Precipitation:

Potential Cause	Description	Recommended Solution(s)
Inefficient Protein Removal	Proteins are not fully precipitated, leading to a "gummy" pellet that can trap the internal standard.	Ensure the ratio of precipitating solvent (e.g., acetonitrile) to sample is sufficient, typically 3:1 or 4:1.[13] Vortex the mixture thoroughly.
Co-precipitation of Internal Standard	The internal standard precipitates along with the proteins.	This can happen with highly protein-bound compounds. Try a different precipitating solvent or consider a different sample preparation technique like SPE or LLE.
Incomplete Dissolution After Precipitation	The internal standard is not fully redissolved in the reconstitution solvent after centrifugation.	Vortex the supernatant with the reconstitution solvent thoroughly to ensure complete dissolution.

Q5: How do I investigate and mitigate matrix effects?

Matrix effects can be a significant source of imprecision in LC-MS/MS analyses.[3] Even with a deuterated internal standard, differential matrix effects can occur.[3]

Experimental Protocol: Matrix Effect Evaluation

To assess matrix effects, a post-extraction addition experiment can be performed.[3]

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard in a clean solvent.

  • Set B (Post-Extraction Spike): Blank matrix extract spiked with the analyte and internal standard.

  • Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and internal standard before extraction.

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Interpreting the Results:

Scenario	Indication
Matrix Effect ≈ 100%	No significant matrix effect.
Matrix Effect < 100%	Ion suppression.
Matrix Effect > 100%	Ion enhancement.

Quantitative Data Summary: Impact of Matrix Effects

The following table summarizes hypothetical data from a matrix effect experiment, illustrating how to identify differential effects.[3]

Compound	Peak Area (Neat Solution)	Peak Area (Post-Spike)	Matrix Effect (%)
Analyte	1,200,000	850,000	70.8% (Suppression)
Deuterated IS	1,250,000	1,100,000	88.0% (Suppression)

In this example, the analyte experiences more significant ion suppression than the deuterated internal standard, which would lead to an overestimation of the analyte concentration.[3]

A troubleshooting workflow for matrix effects is presented below:

Caption: Troubleshooting workflow for investigating and mitigating matrix effects.

Detailed Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of a Drug from Human Plasma

This protocol is a general guideline and may need to be optimized for your specific analyte and internal standard.

Materials:

• SPE cartridges (e.g., C18)

• Human plasma sample

• Deuterated internal standard stock solution

• Methanol (B129727) (for conditioning)

• Water (for equilibration)

• Wash solvent (e.g., 5% methanol in water)

• Elution solvent (e.g., acetonitrile)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment: Thaw the human plasma sample at room temperature. Spike the plasma with the deuterated internal standard to the desired concentration. Vortex for 30 seconds.

• Conditioning: Condition the SPE cartridge by passing 1 mL of methanol through it.[8]

• Equilibration: Equilibrate the cartridge by passing 1 mL of water through it. Do not allow the sorbent to go dry.[9]

• Sample Loading: Load the pre-treated plasma sample onto the SPE cartridge at a slow, consistent flow rate (e.g., 1 mL/min).[10]

• Washing: Wash the cartridge with 1 mL of the wash solvent to remove interfering substances.

• Drying: Dry the SPE cartridge under vacuum or with nitrogen for 5-10 minutes.

• Elution: Elute the analyte and internal standard with 1 mL of the elution solvent into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) of a Drug from Human Plasma

This protocol provides a general procedure for LLE.

Materials:

• Human plasma sample

• Deuterated internal standard stock solution

• Extraction solvent (e.g., methyl tert-butyl ether - MTBE)

• Aqueous buffer (for pH adjustment)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation: Pipette 200 µL of the human plasma sample into a microcentrifuge tube.

• Internal Standard Spiking: Add a known amount of the deuterated internal standard working solution to the plasma sample.

• pH Adjustment: Add 100 µL of an appropriate aqueous buffer to adjust the pH of the sample. Vortex for 10 seconds.

• Extraction: Add 1 mL of the extraction solvent (e.g., MTBE). Vortex vigorously for 5-10 minutes.[11]

• Phase Separation: Centrifuge the sample at high speed (e.g., 10,000 rpm) for 5 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a stream of nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Protocol 3: Protein Precipitation of a Drug from Human Plasma

This is a straightforward protocol for removing proteins from plasma samples.

Materials:

• Human plasma sample

• Deuterated internal standard stock solution

• Precipitating solvent (e.g., cold acetonitrile)

• Vortex mixer

• Centrifuge

Procedure:

• Sample and Internal Standard: Pipette 100 µL of the human plasma sample into a microcentrifuge tube. Add the deuterated internal standard.

• Precipitation: Add 300 µL of cold acetonitrile (B52724) to the plasma sample (a 3:1 ratio).[13]

• Mixing: Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube or a 96-well plate for direct injection or further processing (e.g., evaporation and reconstitution).

References

• 1. benchchem.com [benchchem.com]
• 2. welchlab.com [welchlab.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. youtube.com [youtube.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow - Blogs - News [alwsci.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. agilent.com [agilent.com]

identifying and eliminating sources of phthalate contamination from labware.

Welcome to the Technical Support Center for identifying and eliminating sources of phthalate (B1215562) contamination from labware. This resource is designed for researchers, scientists, and drug development professionals to help ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate contamination in the laboratory?

A1: Phthalate contamination is pervasive in a typical laboratory environment. Key sources include:

• Laboratory Consumables: Many plastic items can leach phthalates. Significant leaching has been documented from plastic syringes, pipette tips, plastic filter holders, and even Parafilm®.[1][2][3]

• Solvents and Reagents: Phthalates can be present as impurities in various solvents, even those of high purity.[4] Reagent bottle liners have also been identified as a potential source of contamination.[2]

• Laboratory Environment: Phthalates are present in laboratory air and can adsorb onto surfaces, including glassware.[5] Dust is a significant carrier of phthalates. Building materials such as PVC flooring and paints can also release phthalates into the air.[4][6]

• Apparatus and Equipment: Tubing, especially PVC tubing, is a major source of phthalate contamination.[2][6] Other potential sources include solvent stones used in HPLC and extraction systems, and coatings on new glassware.[4]

• Personal Care Products: Cosmetics, lotions, and other personal care products used by laboratory personnel may contain phthalates and can contribute to sample contamination.[7]

Q2: Which phthalates are most commonly detected as background contaminants?

A2: The most frequently observed background phthalates are Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP).[8] This is due to their extensive use as plasticizers in a wide variety of common plastics. Other commonly found phthalates include Diisobutyl phthalate (DiBP), Benzyl butyl phthalate (BBP), and Diethyl phthalate (DEP).[7][8]

Q3: Can my choice of laboratory gloves contribute to phthalate contamination?

A3: Yes, disposable gloves are a significant potential source of phthalate contamination. The glove material is a critical factor:

• Polyvinyl chloride (PVC) or vinyl gloves are a major source, as they can contain high percentages of phthalate plasticizers (like DEHP and DINP) which can easily leach upon contact with solvents or samples.[6][8]

• Nitrile and latex gloves generally contain much lower or negligible amounts of phthalates and are a safer choice for trace-level phthalate analysis.[8]

Q4: How can I minimize contamination from solvents and reagents?

A4: To minimize contamination from liquid sources:

• Use High-Purity Solvents: Purchase the highest grade of solvents available (e.g., LC-MS or phthalate-free grade). It can be beneficial to test different brands to find the cleanest batch.[6][8]

• Avoid Plastic Containers: Whenever possible, use glass containers for storing and preparing all solutions and mobile phases. If plastic must be used, prefer polypropylene (B1209903) (PP) or polyethylene (B3416737) (PE) over PVC.[8]

• Freshly Prepare Solutions: Prepare aqueous mobile phases and buffers fresh daily to prevent the leaching of phthalates from container walls over time.[8]

• Run Solvent Blanks: Regularly run blanks of each solvent to monitor for contamination.[8][9]

Q5: What is the best way to clean glassware for phthalate analysis?

A5: A rigorous cleaning protocol is essential. For detailed steps, refer to the "Experimental Protocols" section below. The general steps include a detergent wash, multiple rinses with tap and deionized water, a solvent rinse with acetone (B3395972) or methanol (B129727), and baking the glassware at a high temperature (e.g., 400 °C).[4][10]

Troubleshooting Guides

Issue 1: High Background Levels of Phthalates in Blanks

If you are observing high levels of phthalates like DEHP and DBP in your analytical blanks, use the following workflow to identify and eliminate the source of contamination.

Troubleshooting workflow for high phthalate background.

Issue 2: Sample-to-Sample Contamination (Carryover)

If you observe carryover of phthalates from a high-concentration sample to subsequent samples, consider the following solutions:

• Injector Cleaning: Ensure the GC injection port is set to a sufficiently high temperature to prevent condensation of less volatile phthalates.

• Syringe Washing: Increase the number of solvent washes for the autosampler syringe between injections. Use a sequence of different polarity solvents for washing.

• Blank Injections: Run a solvent blank after a high-concentration sample to check for carryover.

• Dedicated Glassware: Use dedicated glassware for high-concentration standards and samples.

Data on Phthalate Leaching from Labware

The following table summarizes the levels of phthalate leaching from various laboratory consumables as reported in a screening study.

Labware Item	Phthalate Detected	Maximum Leaching Level (µg/cm²)
Pipette Tips	Di(2-ethylhexyl) phthalate (DEHP)	0.36[1][2][3]
Diisononyl phthalate (DINP)	0.86[1][2][3]
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49[1][2][3]
Plastic Filter Holders (Regenerated Cellulose)	Dibutyl phthalate (DBP)	0.61[1][2][3]
Plastic Filter Holders (Cellulose Acetate)	Dimethyl phthalate (DMP)	5.85[1][2][3]
Parafilm®	Di(2-ethylhexyl) phthalate (DEHP)	0.50[1][2][3]

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Phthalate Analysis

This protocol is designed to minimize phthalate background from laboratory glassware.

Workflow for cleaning glassware for phthalate analysis.

Methodology:

• Detergent Wash: Wash glassware with a laboratory-grade, phosphate-free detergent in hot water.[11][12] Scrub with brushes that have wooden or plastic handles to avoid abrading the glass surface.

• Tap Water Rinse: Rinse thoroughly with tap water to remove all detergent residues.[12]

• Deionized Water Rinse: Rinse at least three times with deionized or distilled water.[11]

• Solvent Rinse: Rinse with a high-purity solvent such as acetone or methanol to remove any remaining organic residues.[11]

• Baking: Place the glassware in an oven and bake at 400 °C for a minimum of four hours to volatilize any remaining phthalates.[4] For new glassware, this step is particularly important to remove any coatings from the manufacturing process.[4]

• Cooling and Storage: Allow the glassware to cool in a desiccator or a clean area free from dust. Once cooled, cover the openings with pre-cleaned aluminum foil and store in a clean cabinet.

Protocol 2: Detection and Quantification of Phthalates in a Liquid Sample by GC-MS

This protocol outlines a general procedure for the analysis of phthalates in a liquid sample using Gas Chromatography-Mass Spectrometry (GC-MS).

Methodology:

• Sample Preparation (Liquid-Liquid Extraction):

  • To a 1-liter liquid sample in a pre-cleaned glass separatory funnel, add a suitable internal standard.

  • Extract the sample by shaking with three successive 60 mL aliquots of high-purity dichloromethane.

  • Combine the organic extracts and dry by passing through pre-cleaned anhydrous sodium sulfate.[4]

  • Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• GC-MS Analysis:

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for analysis.[13]

  • Injection: Inject 1-2 µL of the concentrated extract into the GC.

  • Chromatographic Separation: Use a capillary column suitable for semi-volatile organic compounds (e.g., a 5% phenyl-methylpolysiloxane column). The oven temperature program should be optimized to separate the target phthalates.

  • Mass Spectrometric Detection: Operate the mass spectrometer in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.[14]

• Quantification:

  • Create a calibration curve using standards of known phthalate concentrations.

  • Quantify the phthalates in the sample by comparing the peak areas of the analytes to the internal standard and the calibration curve.

Note on Analytical Methods: While GC-MS is a common and robust method, Liquid Chromatography-Mass Spectrometry (LC-MS) can also be employed and may offer higher sensitivity for some applications.[14][15] The choice of method depends on the specific phthalates of interest, the sample matrix, and the required detection limits.

References

• 1. researchgate.net [researchgate.net]
• 2. research.thea.ie [research.thea.ie]
• 3. tandfonline.com [tandfonline.com]
• 4. biotage.com [biotage.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. modernscientificpress.com [modernscientificpress.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. How to Clean Laboratory Glassware: A Comprehensive Guide | Lab Manager [labmanager.com]
• 12. How To Clean Lab Equipment & Glassware | Boekel Scientific [boekelsci.com]
• 13. Free Of Phthalates: How To Conduct Phthalate Testing For Your Product [cptclabs.com]
• 14. blog.qima.com [blog.qima.com]
• 15. agilent.com [agilent.com]

optimizing MS/MS transitions for Dihexyl phthalate-3,4,5,6-d4 analysis

Welcome to the technical support center for the analysis of Dihexyl phthalate-3,4,5,6-d4. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their MS/MS methods.

Frequently Asked Questions (FAQs)

Q1: What are the recommended precursor ions for Dihexyl phthalate-3,4,5,6-d4 in positive electrospray ionization (ESI+) mode?

A1: For Dihexyl phthalate-3,4,5,6-d4 (DHP-d4), the recommended precursor ion to monitor in positive ESI mode is the protonated molecule, [M+H]⁺. Given that the molecular weight of Dihexyl phthalate (B1215562) is 334.46 g/mol , the deuterated form (DHP-d4) will have a molecular weight of approximately 338.48 g/mol . Therefore, the expected precursor ion would be at an m/z of 339.0. It is crucial to confirm this by infusing a standard solution of DHP-d4 into the mass spectrometer.

Q2: What are the expected product ions for Dihexyl phthalate-3,4,5,6-d4, and how do they differ from the non-deuterated form?

A2: The fragmentation of Dihexyl phthalate typically yields a characteristic product ion at m/z 149, which corresponds to the phthalic anhydride (B1165640) fragment.[1][2] Another common fragment is protonated phthalic acid at m/z 167.[2] For Dihexyl phthalate-3,4,5,6-d4, the key difference will be in the fragments that retain the deuterated benzene (B151609) ring. The phthalic anhydride fragment containing the four deuterium (B1214612) atoms is expected at m/z 153. The protonated phthalic acid with the deuterated ring would appear at m/z 171. A fragment corresponding to the loss of one hexyl group may also be observed. For non-deuterated Dihexyl phthalate, a product ion at m/z 233 is reported.[2] For DHP-d4, this would be expected at m/z 237.

Q3: How can I minimize background contamination when analyzing for Dihexyl phthalate-3,4,5,6-d4?

A3: Phthalates are ubiquitous environmental and laboratory contaminants, leading to high background signals.[3] To minimize contamination:

• Use Phthalate-Free Labware: Whenever possible, use glassware and avoid plastic consumables. If plasticware is necessary, ensure it is certified as phthalate-free.

• High-Purity Solvents: Utilize high-purity, LC-MS grade solvents. It is advisable to test new solvent batches for phthalate contamination.

• Instrument Cleaning: Regularly clean the LC system and MS source. Contamination can build up in tubing, injection ports, and the ion source.[4]

• "Ghost Peak" Mitigation: Background phthalates can accumulate on the analytical column and elute as "ghost peaks" during a gradient.[5] Installing a delay or trap column between the solvent mixer and the autosampler can help separate the analyte peaks from the background contamination peaks.[2]

• Sample Preparation: Minimize sample manipulation steps. Simple "dilute and shoot" methods are preferable to more complex extractions like Solid Phase Extraction (SPE), which can introduce contamination.[2]

Troubleshooting Guides

Issue 1: Poor Sensitivity or No Signal for DHP-d4

Possible Cause 1: Incorrect MS/MS Transitions

• Solution: Infuse a standard solution of Dihexyl phthalate-3,4,5,6-d4 directly into the mass spectrometer to determine the exact m/z of the precursor and major product ions. Do not rely solely on theoretical values.

Possible Cause 2: Suboptimal Source Conditions

• Solution: Optimize source parameters such as capillary voltage, source temperature, and gas flows (nebulizer and drying gas) to ensure efficient ionization of DHP-d4.

Possible Cause 3: Matrix Effects

• Solution: The sample matrix can suppress the ionization of the analyte. Prepare matrix-matched standards to evaluate the extent of ion suppression. If significant, improve sample cleanup or dilute the sample further.

Issue 2: High Background Noise and Interfering Peaks

Possible Cause 1: Solvent or System Contamination

• Solution: As detailed in the FAQs, phthalate contamination is a common issue.[3] Run solvent blanks to identify the source of contamination. If present, replace solvents and thoroughly clean the LC system. The use of a delay column is highly recommended.[6]

Possible Cause 2: Co-elution with Isomers or Other Phthalates

• Solution: Dihexyl phthalate has several isomers that may have similar fragmentation patterns. Optimize the chromatographic separation to resolve DHP-d4 from potential interferences. Using a column with alternative selectivity, such as a biphenyl (B1667301) phase, can be beneficial.[6][7]

Issue 3: Non-Linear Calibration Curve

Possible Cause 1: Contamination in Blank or Low-Level Standards

• Solution: High levels of background contamination can lead to a non-linear response, particularly at the lower end of the calibration curve. Address all potential sources of contamination as a first step.

Possible Cause 2: Detector Saturation at High Concentrations

• Solution: If the upper end of the calibration curve is flattening, the detector may be saturated. Reduce the injection volume, dilute the high-concentration standards, or use a less intense product ion for quantification.

Possible Cause 3: Issues with the Ion Source

• Solution: A dirty ion source can lead to a narrowing of the linear dynamic range.[8] Regular cleaning and maintenance of the mass spectrometer's ion source are crucial for maintaining linearity.

Experimental Protocols & Data

Optimized MS/MS Transitions for Phthalates

The following table summarizes typical MRM transitions for Dihexyl phthalate and its deuterated internal standard. Note that collision energies should be optimized for your specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Putative Fragment	Reference
Dihexyl Phthalate (DHP)	335.0	149.0	Phthalic Anhydride	[2]
233.0	[M+H - C6H12O2]+	[2]
Dihexyl phthalate-3,4,5,6-d4 (DHP-d4)	339.0	153.1	d4-Phthalic Anhydride	[6]
237.0	[M+H - C6H12O2]+	Inferred

Recommended LC-MS/MS Method Parameters

Parameter	Recommended Setting
LC Column	C18 or Biphenyl phase column (e.g., 100 x 2.1 mm, <3 µm)
Mobile Phase A	Water with 0.1% Acetic Acid or 5-10 mM Ammonium Acetate
Mobile Phase B	Methanol or Acetonitrile
Flow Rate	0.25 - 0.5 mL/min
Gradient	Start at a lower organic percentage and ramp up to elute the phthalate, followed by a high organic wash to clean the column.
Injection Volume	1 - 10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS Acquisition	Multiple Reaction Monitoring (MRM)

Visualizations

Caption: A typical experimental workflow for the analysis of Dihexyl phthalate-d4.

Caption: A logical flow for troubleshooting poor signal in DHP-d4 analysis.

References

• 1. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciex.com [sciex.com]
• 3. researchgate.net [researchgate.net]
• 4. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 5. researchgate.net [researchgate.net]
• 6. How to Increase Sensitivity and Mitigate Contaminants When Analyzing Phthalates in Food Packaging and Toys by LC-MS/MS [restek.com]
• 7. sciex.com [sciex.com]
• 8. Problems with quantitation of Adipate/Phthalate by GC/MS - Chromatography Forum [chromforum.org]

addressing inconsistent phthalate levels in replicate samples.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address issues with inconsistent phthalate (B1215562) levels in replicate samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of inconsistent phthalate levels in replicate samples?

Inconsistent phthalate levels are frequently due to background contamination from the laboratory environment. Phthalates are ubiquitous plasticizers and can be introduced from numerous sources, including laboratory consumables, solvents, and even the air.[1][2][3] Since phthalates are not chemically bound to polymer matrices, they can easily leach out of plastic materials.[1][4]

Q2: How can I determine if my samples are being contaminated in the lab?

The most effective way to monitor for laboratory contamination is to routinely analyze laboratory reagent blanks (LRBs) with every batch of samples.[5] An LRB is a sample of clean, phthalate-free water or solvent that is subjected to the entire sample preparation and analysis process. The presence of phthalates in the LRB indicates contamination from the laboratory environment or procedures.[5]

Q3: What are some common sources of phthalate contamination in a laboratory setting?

Common sources of phthalate contamination in a laboratory include:

• Laboratory Consumables: Plastic items such as pipette tips, syringes, filter holders, and tubing can leach phthalates into samples.[6][7][8] Even materials assumed to be phthalate-free, like polypropylene, can become contaminated during manufacturing or packaging.[7][8]

• Solvents and Reagents: Solvents used for extraction and analysis can contain trace levels of phthalates.[9] Deionized water systems that use plastic storage tanks can also be a source of contamination.[1]

• Glassware: Improperly cleaned glassware can be a significant source of contamination.

• Laboratory Environment: Phthalates are present in flooring materials, paints, adhesives, and dust, which can contaminate samples left exposed to the air.[1][2]

• Sample Carryover: High-concentration samples can contaminate subsequent samples if the analytical instrument's injection port and syringe are not adequately cleaned between runs.[5]

Q4: What are some phthalate-free alternatives for common laboratory consumables?

Whenever possible, opt for materials that are less likely to leach phthalates:[5]

• Glassware: Use glass or stainless steel instead of plastic.

• Pipette Tips: Use pipette tips certified as "phthalate-free."

• Tubing: Use PEEK or stainless steel tubing instead of PVC. For flexible tubing, consider alternatives like silicone after testing for leaching.

• Syringes: Use glass syringes with stainless steel needles.[5]

Q5: How can I effectively clean my glassware to remove phthalate contamination?

A rigorous cleaning protocol is essential. This typically involves washing with a phosphate-free detergent, rinsing with tap and then deionized water, and finally baking the glassware in a muffle furnace at high temperatures (e.g., 400-450°C).[5]

Troubleshooting Guides

Issue: Persistent Phthalate Peaks in Blank Samples

If you consistently observe phthalate peaks in your laboratory reagent blanks, follow this troubleshooting workflow to identify and eliminate the source of contamination.

graph TroubleshootingWorkflow { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=12, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=11];

// Nodes start [label="Start: Inconsistent Phthalate Levels", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; check_blank [label="Analyze Laboratory Reagent Blank (LRB)", fillcolor="#F1F3F4", fontcolor="#202124"]; is_blank_contaminated [label="Is Blank Contaminated?", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_solvent [label="Analyze Fresh Solvent", fillcolor="#F1F3F4", fontcolor="#202124"]; is_solvent_contaminated [label="Is Solvent Contaminated?", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; replace_solvent [label="Use New High-Purity Solvent", fillcolor="#4285F4", fontcolor="#FFFFFF"]; check_glassware [label="Re-clean Glassware Using Rigorous Protocol", fillcolor="#F1F3F4", fontcolor="#202124"]; is_glassware_contaminated [label="Re-run Blank.\nStill Contaminated?", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_consumables [label="Test Individual Consumables (e.g., pipette tips, filters)", fillcolor="#F1F3F4", fontcolor="#202124"]; is_consumable_contaminated [label="Contamination Source Identified?", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; replace_consumable [label="Switch to Phthalate-Free Alternative", fillcolor="#4285F4", fontcolor="#FFFFFF"]; check_instrument [label="Check for Instrument Carryover", fillcolor="#F1F3F4", fontcolor="#202124"]; clean_instrument [label="Clean Injection Port and Syringe", fillcolor="#4285F4", fontcolor="#FFFFFF"]; problem_solved [label="Problem Resolved", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; investigate_environment [label="Investigate Environmental Sources (Air, Surfaces)", fillcolor="#F1F3F4", fontcolor="#202124"]; end [label="End", shape=ellipse, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges start -> check_blank; check_blank -> is_blank_contaminated; is_blank_contaminated -> check_solvent [label="Yes"]; is_blank_contaminated -> problem_solved [label="No"]; check_solvent -> is_solvent_contaminated; is_solvent_contaminated -> replace_solvent [label="Yes"]; is_solvent_contaminated -> check_glassware [label="No"]; replace_solvent -> check_blank; check_glassware -> is_glassware_contaminated; is_glassware_contaminated -> check_consumables [label="Yes"]; is_glassware_contaminated -> problem_solved [label="No"]; check_consumables -> is_consumable_contaminated; is_consumable_contaminated -> replace_consumable [label="Yes"]; is_consumable_contaminated -> check_instrument [label="No"]; replace_consumable -> check_blank; check_instrument -> clean_instrument; clean_instrument -> check_blank; investigate_environment -> end; is_consumable_contaminated -> investigate_environment [label="No Contamination Found"]; }

Troubleshooting workflow for inconsistent phthalate levels.

graph ContaminationSources { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=12, margin="0.2,0.1"];

// Central Node center [label="Sample Contamination", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Source Nodes consumables [label="Laboratory Consumables", fillcolor="#F1F3F4", fontcolor="#202124"]; solvents [label="Solvents & Reagents", fillcolor="#F1F3F4", fontcolor="#202124"]; glassware [label="Glassware", fillcolor="#F1F3F4", fontcolor="#202124"]; environment [label="Laboratory Environment", fillcolor="#F1F3F4", fontcolor="#202124"]; instrument [label="Analytical Instrument", fillcolor="#F1F3F4", fontcolor="#202124"];

// Sub-nodes for Consumables pipette_tips [label="Pipette Tips", shape=box, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"]; syringes [label="Syringes", shape=box, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"]; filters [label="Filters", shape=box, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"]; tubing [label="Tubing (PVC)", shape=box, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"];

// Sub-nodes for Environment dust [label="Dust", shape=box, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"]; air [label="Air", shape=box, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"]; surfaces [label="Surfaces (Flooring, Paint)", shape=box, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges consumables -> center; solvents -> center; glassware -> center; environment -> center; instrument -> center;

consumables -> pipette_tips [dir=back]; consumables -> syringes [dir=back]; consumables -> filters [dir=back]; consumables -> tubing [dir=back];

environment -> dust [dir=back]; environment -> air [dir=back]; environment -> surfaces [dir=back]; }

Common sources of phthalate contamination in a laboratory.

Data on Phthalate Leaching from Laboratory Consumables

The following table summarizes data on the leaching of various phthalates from common laboratory consumables. This data highlights the importance of selecting appropriate materials for your experiments.

Consumable	Phthalate	Maximum Leaching Level (µg/cm²)
Pipette Tips	Diethylhexyl phthalate (DEHP)	0.36[6][10]
Diisononyl phthalate (DINP)	0.86[6][10]
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49[6][10]
Plastic Filter Holders (Regenerated Cellulose)	Dibutyl phthalate (DBP)	0.61[6][10]
Plastic Filter Holders (Cellulose Acetate)	Dimethyl phthalate (DMP)	5.85[6][10]
Parafilm®	Diethylhexyl phthalate (DEHP)	0.50[6]

Data compiled from studies on laboratory equipment.[6][7][8][10][11]

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning Procedure

This protocol is designed to minimize phthalate contamination from laboratory glassware.

• Initial Rinse: Immediately after use, rinse glassware three times with the last used solvent.

• Soaking (Optional): For heavily soiled glassware, soak in a warm, phosphate-free laboratory detergent solution for at least 30 minutes.

• Washing: Thoroughly wash the glassware with a warm solution of phosphate-free laboratory detergent. Use appropriate brushes to scrub all surfaces.[5]

• Tap Water Rinse: Rinse the glassware extensively with hot running tap water to remove all detergent residues.[5]

• Deionized Water Rinse: Rinse the glassware three to five times with deionized water.[5]

• Solvent Rinse: Rinse the glassware with a high-purity solvent, such as methanol (B129727) or methylene (B1212753) chloride.

• Baking: Heat the glassware in a muffle furnace at 400-450°C for at least 2 hours.[5] Note that some thermally stable compounds may not be eliminated by this treatment. For new glassware, a preliminary rinse with methylene chloride followed by heating is recommended.[5]

Protocol 2: Preparation and Analysis of a Laboratory Reagent Blank (LRB)

This protocol outlines the steps for preparing and analyzing an LRB to monitor for background phthalate contamination.

• Sample Collection: In a certified clean glass container, collect a volume of high-purity, phthalate-free water or solvent equivalent to that used for your experimental samples.

• Sample Processing: Subject the LRB to the exact same preparation steps as your experimental samples. This includes any extraction, concentration, and reconstitution steps. Use the same glassware, solvents, and consumables.

• GC-MS Analysis: Analyze the LRB using the same GC-MS method (e.g., injection volume, temperature program, MS parameters) as your experimental samples.[5]

• Data Evaluation: Examine the chromatogram for the presence of target phthalates. Integrate any peaks and quantify them using the same calibration curve as for the samples. The results will indicate the level of background contamination contributing to your measurements.[5]

References

• 1. biotage.com [biotage.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. research.thea.ie [research.thea.ie]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. research.tus.ie [research.tus.ie]

Technical Support Center: Analysis of Complex Phthalate Mixtures by Gas Chromatography

This technical support center is designed to assist researchers, scientists, and drug development professionals in selecting the appropriate Gas Chromatography (GC) column for the analysis of complex phthalate (B1215562) mixtures. It provides troubleshooting guidance and answers to frequently asked questions to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor to consider when selecting a GC column for phthalate analysis?

A1: The most crucial factor is the stationary phase. The choice of stationary phase dictates the selectivity and retention of different phthalates, which is essential for resolving complex mixtures. Phthalates are semi-volatile compounds, and their separation is primarily based on boiling point and polarity. Therefore, a stationary phase that provides good separation based on these properties is paramount.

Q2: Which stationary phases are most commonly recommended for the analysis of complex phthalate mixtures?

A2: For complex phthalate mixtures, mid-polarity columns are often the preferred choice as they offer a good balance of selectivity for a wide range of phthalates. Based on performance comparisons, Rtx-440 and Rxi-XLB columns are highly recommended for GC-MS analysis of phthalates due to their fast analysis times and good resolution for both regulated and extended lists of these compounds.[1][2] The most commonly used GC columns in descending order of popularity are 5-type, XLB-type, 35-type, 17-type, 50-type, and 1-type.[1][2]

Q3: How do column dimensions (length, internal diameter, and film thickness) affect the separation of phthalates?

A3: Column dimensions play a significant role in resolution, analysis time, and sample capacity:

• Length: A longer column generally provides better resolution but increases analysis time. A 30-meter column is often a good starting point, offering a balance between resolution and speed.[3]

• Internal Diameter (ID): A smaller ID (e.g., 0.18 mm or 0.25 mm) increases efficiency and resolution but has a lower sample capacity.[3][4] For most applications, a 0.25 mm ID column provides a good compromise between efficiency and sample capacity.[3][4]

• Film Thickness: For high-boiling point analytes like phthalates, a thinner film (e.g., 0.25 µm) is recommended.[3][4] This allows for shorter retention times and elution at lower temperatures.

Q4: Can I use a general-purpose, non-polar column for phthalate analysis?

A4: While a non-polar column like a 5% phenyl-methylpolysiloxane (e.g., TG-5MS) can be used and separates compounds primarily by boiling point, it may not provide sufficient resolution for complex mixtures containing isomeric or structurally similar phthalates.[5] Many phthalates share a common base peak ion (m/z 149), making chromatographic separation critical for accurate identification and quantification, especially with GC-MS.[1][2]

Troubleshooting Guide

Problem 1: Poor peak shape (tailing) for phthalate peaks.

• Possible Cause A: Active Sites in the System. Phthalates can interact with active sites (silanol groups) in the injector liner or the front of the GC column.

  • Solution: Use a deactivated inlet liner. If tailing persists, trim 10-20 cm from the front of the column.[6]

• Possible Cause B: Column Contamination. Contamination, particularly at the column inlet, can lead to peak tailing.

  • Solution: Bake out the column at its maximum isothermal temperature for a few hours. If the problem persists, the column may need to be replaced.

• Possible Cause C: Sample Overload. Injecting too much sample can saturate the column.

  • Solution: Try diluting your sample and re-injecting.[6]

Problem 2: High background or blank contamination with phthalates.

• Possible Cause A: Contamination from Lab Environment. Phthalates are ubiquitous plasticizers and can be present in solvents, glassware, septa, and even the laboratory air.

  • Solution: Use high-purity solvents and meticulously clean all glassware. Avoid using plastic containers or tools during sample preparation.[1][2][7] It has been shown that absorption of phthalates from the laboratory air onto the outer wall of the syringe needle can be a significant source of contamination.[8]

• Possible Cause B: Syringe Contamination. The syringe needle can be a source of phthalate contamination.

  • Solution: Implement rigorous syringe cleaning protocols. Injecting at a low injector temperature can minimize thermal desorption from the needle wall.[8]

Problem 3: Co-elution of critical phthalate pairs.

• Possible Cause: Inadequate Column Selectivity or Efficiency. The chosen stationary phase may not be optimal for the specific mixture, or the column dimensions may not provide enough resolving power.

  • Solution 1: Optimize GC Method. Adjust the oven temperature program (slower ramp rates can improve resolution). Ensure the carrier gas flow rate is optimal.

  • Solution 2: Select a Different Column. If method optimization is insufficient, a column with a different stationary phase (e.g., a mid-polarity column like Rtx-440) may be necessary to achieve the desired separation.[1][2]

Data Presentation

Table 1: Comparison of Commonly Used GC Columns for Phthalate Analysis

Stationary Phase Type	Polarity	Recommended For	Key Advantages
Rtx-440	Mid-polarity	GC-MS analysis of complex phthalate mixtures	Fast analysis times, excellent resolution for a wide range of phthalates.[1][2]
Rxi-XLB	Low- to mid-polarity	GC-MS analysis of complex phthalate mixtures	Good resolution and speed, comparable to Rtx-440.[1][2]
5-type (e.g., HP-5ms)	Low-polarity	General purpose, good for separation by boiling point	Robust and widely available.[2][9]
Rxi-35Sil MS	Mid-polarity	GC-ECD analysis (in a dual column setup with Rtx-440)	Provides different selectivity for confirmation.[1]

Experimental Protocols

Generalized GC-MS Method for Phthalate Analysis

This protocol is a general guideline and should be optimized for your specific instrument and target analytes.

• Sample Preparation:

  • Perform a liquid-liquid extraction using a non-polar solvent like n-hexane. For solid samples, sonication-assisted extraction may be employed.

  • After extraction and phase separation, concentrate the organic extract under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of solvent (e.g., hexane (B92381) or isooctane).

  • An internal standard (e.g., benzyl (B1604629) benzoate (B1203000) or a deuterated phthalate) should be added to improve quantitative accuracy.[10]

  • Crucially, avoid all plastic materials during sample preparation to prevent contamination. [1][2]

• Chromatographic Conditions:

  • Instrument: A gas chromatograph coupled to a mass spectrometer (GC-MS).

  • Column: Rtx-440 or Rxi-XLB (30 m x 0.25 mm ID, 0.25 µm film thickness).[1]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.[9][10]

  • Injector: Splitless mode at a temperature of 280°C.[10]

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 1 minute.

    • Ramp to 200°C at 20°C/min.

    • Ramp to 280°C at 10°C/min, hold for 5 minutes. (This is an example program and should be optimized for the specific column and analytes.)

  • Mass Spectrometer:

    • Ionization Mode: Electron Impact (EI).

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity by monitoring characteristic ions for each phthalate. Full scan mode can be used for initial identification.[10]

Mandatory Visualization

References

• 1. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 2. gcms.cz [gcms.cz]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.ca [fishersci.ca]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Phthalate analysis by gas chromatography-mass spectrometry: blank problems related to the syringe needle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. benchchem.com [benchchem.com]

strategies to reduce phthalate levels in procedural blanks.

Welcome to the Technical Support Center for phthalate (B1215562) contamination control. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing phthalate levels in procedural blanks.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate contamination in a laboratory setting?

A1: Phthalate contamination is widespread in laboratory environments. Key sources include:

• Laboratory Consumables: Many plastic items can leach phthalates, with significant contributions from plastic syringes, pipette tips, and filter holders.[1][2] Parafilm is also a known source of phthalate leaching.[1][3]

• Solvents and Reagents: Phthalates can be present as impurities in solvents, even in high-purity grades.[1] Reagent bottle cap liners have also been identified as a potential source of contamination.[1]

• Laboratory Environment: Phthalates are present in the ambient laboratory air and can adsorb onto surfaces, including glassware.[1][4][5] Dust is a significant carrier of phthalates.[1] Building materials such as flooring, paints, and cables can also contribute to environmental contamination.[3][6]

• Personnel: Personal care products used by laboratory personnel can contain phthalates and contribute to sample contamination.[1] The use of vinyl gloves is a significant source of phthalate contamination.[3]

Q2: What types of plastic labware are most likely to leach phthalates?

A2: Polyvinyl chloride (PVC) is a major source of phthalate contamination as phthalates are used as plasticizers to make it flexible.[7] Other plastics like polypropylene (B1209903) (PP) and polyethylene (B3416737) (PE) tend to have lower phthalate content.[3] It is always best to use glassware whenever possible.[3]

Q3: Are "phthalate-free" lab products truly free of phthalates?

A3: While many manufacturers offer "phthalate-free" products, it is advisable to request certification from the supplier. It is also a good practice to test a new batch of consumables for phthalate contamination before using them in critical analyses.[3] Some products labeled as "DEHP-free" have still been found to leach notable concentrations of DEHP.[8][9]

Q4: How can I minimize contamination from solvents?

A4: To minimize phthalate contamination from solvents, follow these recommendations:

• Use the highest purity solvents available, such as HPLC or LC-MS grade.[3]

• Test new bottles of solvent for phthalate levels before use.[3]

• For highly sensitive analyses, consider re-distilling your solvents in an all-glass apparatus.[3]

• A main improvement can be achieved by cleaning solvents with aluminum oxide permanently left in the reservoirs.[4][5]

Q5: What are the best practices for handling and storing samples to avoid phthalate contamination?

A5: Proper handling and storage are critical. Key practices include:

• Gloves: Use nitrile gloves, as vinyl gloves are a significant source of phthalates.[3]

• Sealing: Avoid using Parafilm to seal flasks or tubes. Use glass stoppers or aluminum foil that has been baked at a high temperature instead.[3]

• Storage: Wrap samples in aluminum foil during storage to avoid contamination from recycled paper and cardboard.[7] Keep glassware and other materials in a sealed container, such as a desiccator with aluminum oxide, to prevent adsorption of airborne phthalates.[5]

Troubleshooting Guides

Issue 1: Persistent Phthalate Peaks in Blank Injections

If you consistently observe phthalate peaks in your blank injections, follow these troubleshooting steps:

Possible Cause	Troubleshooting Steps
Contaminated Solvents	Use a new, high-purity solvent from a different lot or supplier. Consider purifying your solvents by distillation.[3]
Contaminated Glassware	Re-clean all glassware using a rigorous protocol, including a high-temperature bake-out.[1]
Contaminated Consumables	Source certified phthalate-free consumables. Pre-rinse consumables with a clean solvent before use.[1]
Instrument Contamination	Clean or replace the autosampler syringe. Bake out the injection port and column.[1]
Environmental Contamination	Work in a clean hood or a dedicated lab space for trace phthalate analysis. Minimize the exposure of samples and solvents to the laboratory air.[1][3]

Issue 2: Inconsistent Phthalate Levels in Replicate Samples

Sporadic contamination introduced during sample preparation can lead to inconsistent results.

Possible Cause	Troubleshooting Steps
Pipette Tips	Use certified phthalate-free pipette tips.[3]
Sealing Film	Avoid Parafilm. Use baked aluminum foil or glass stoppers.[3]
Solid Phase Extraction (SPE) Cartridges	Run a blank through the SPE cartridge to check for contamination. If present, pre-wash the cartridges with a clean solvent.[3]
Sample Handling	Ensure consistent and minimal handling of samples.

Data on Phthalate Leaching

The following table summarizes data on phthalate leaching from various laboratory consumables. These values can vary significantly based on the specific product, solvent, contact time, and temperature.

Lab Consumable	Phthalate Detected	Leaching Level	Reference
Plastic Syringes	Diethylhexyl phthalate (DEHP)	0.36 µg/cm²	[2]
Pipette Tips	Diisononyl phthalate (DINP)	0.86 µg/cm²	[2]
Polytetrafluoroethylene (PTFE) Filter Holders	Dibutyl phthalate (DBP)	2.49 µg/cm²	[2]
Regenerated Cellulose Filter Holders	Dibutyl phthalate (DBP)	0.61 µg/cm²	[2]
Cellulose Acetate Filter Holders	Dimethyl phthalate (DMP)	5.85 µg/cm²	[2]
Parafilm®	Diethylhexyl phthalate (DEHP)	up to 0.50 µg/cm²	[2]
IV Fluid Bags (PL146 plastic)	Diethylhexyl phthalate (DEHP)	3260 µg in 60 min	[8][9]
Disposable Plastic Syringes	Diethylhexyl phthalate (DEHP)	41.3 µg in 60 min	[8][9]
EVA IV Fluid Bags (labeled DEHP-free)	Diethylhexyl phthalate (DEHP)	11.0–17.1 µg in 60 min	[8][9]

Detailed Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Trace Phthalate Analysis

This protocol is designed to minimize background phthalate contamination from laboratory glassware.

• Initial Rinse: Immediately after use, rinse glassware three times with the last solvent used in it.[1]

• Detergent Wash: Wash with a laboratory-grade, phosphate-free detergent in hot water.[1]

• Tap Water Rinse: Rinse thoroughly with tap water.[1]

• Deionized Water Rinse: Rinse with deionized or distilled water.[1]

• Solvent Rinse: Rinse with a high-purity solvent such as acetone (B3395972) or hexane.[3]

• Baking: Place the glassware in a muffle furnace and bake at 400-500°C for at least 1-2 hours, or overnight.[5][6][8][9]

• Storage: After cooling, cover the openings with baked aluminum foil and store in a clean, dust-free environment, preferably in a desiccator containing aluminum oxide.[5]

Protocol 2: Preparation and Analysis of a Procedural Blank

This protocol outlines the steps to prepare and analyze a procedural blank to assess background contamination.

• Mimic Sample Preparation: In a clean laboratory environment (ideally a fume hood with HEPA filtration), perform every step of your analytical procedure without adding the sample matrix.[3]

• Use Clean Materials: Use only glassware and consumables that have been rigorously cleaned according to Protocol 1.

• Reagent and Solvent Use: Use the same reagents and solvents, in the same quantities, as you would for a real sample.

• Extraction and Concentration: If your procedure involves extraction, cleanup, and concentration steps, perform these exactly as you would for a sample.[1]

• Final Volume: Bring the blank to the same final volume as your sample extracts.[1]

• Transfer and Capping: Transfer the final blank extract to a clean autosampler vial and cap it with a new, clean septum.[1]

• Analysis: Analyze the procedural blank using the same instrument and method parameters as your samples.[1]

• Evaluation: Examine the resulting data for the presence of target phthalates. Quantify any detected phthalates using the same calibration curve as for your samples.[1] Routinely running procedural blanks with each batch of samples is essential for monitoring contamination.[1]

Visualizations

Caption: Logical relationship between contamination sources and mitigation strategies.

Caption: Experimental workflow for rigorous glassware cleaning.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Blank problems in trace analysis of diethylhexyl and dibutyl phthalate: investigation of the sources, tips and tricks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. biotage.com [biotage.com]
• 7. researchgate.net [researchgate.net]
• 8. Leaching of Phthalates from Medical Supplies and Their Implications for Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for Dihexyl Phthalate Analysis in Food Samples

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of dihexyl phthalate (B1215562) (DHP), a plasticizer with potential endocrine-disrupting properties, in food samples is crucial for ensuring food safety and regulatory compliance. This guide provides a comprehensive comparison of validated analytical methods for DHP analysis, focusing on performance, experimental protocols, and data presentation to aid researchers in selecting the most appropriate methodology for their specific needs.

Comparison of Analytical Techniques

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the two primary analytical techniques employed for the determination of dihexyl phthalate in food matrices. Each technique, when coupled with an appropriate sample preparation method, offers distinct advantages in terms of sensitivity, selectivity, and robustness.

Table 1: Performance Comparison of GC-MS and LC-MS/MS Methods for Phthalate Analysis

Parameter	GC-MS	LC-MS/MS
Principle	Separation of volatile and thermally stable compounds followed by ionization and mass analysis.	Separation of compounds based on polarity, followed by ionization and tandem mass analysis.
Sensitivity	Good, with Limits of Detection (LODs) typically in the low µg/kg (ppb) range.[1]	Excellent, with LODs often reaching the ng/kg (ppt) range.[1]
Selectivity	High, especially with Selected Ion Monitoring (SIM) mode.	Very high, due to the specificity of Multiple Reaction Monitoring (MRM) transitions.
Matrix Effects	Can be significant, often requiring extensive sample cleanup to minimize interference.	Can be managed with appropriate internal standards and matrix-matched calibrations.
Sample Derivatization	Generally not required for phthalates.	Not required.
Typical Run Time	15-30 minutes.	5-15 minutes.
Instrumentation Cost	Generally lower than LC-MS/MS.	Higher initial investment.

Comparison of Sample Preparation Methods

The choice of sample preparation technique is critical for the successful analysis of DHP in complex food matrices. The primary goals are to efficiently extract the analyte, remove interfering substances, and concentrate the sample. The most common methods include Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

Table 2: Performance Comparison of Extraction Methods for Dihexyl Phthalate Analysis

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	QuEChERS
Principle	Partitioning of the analyte between two immiscible liquid phases.	Analyte is retained on a solid sorbent and then eluted with a solvent.	A two-step process involving a salting-out extraction followed by dispersive SPE cleanup.
Applicability	Suitable for liquid samples and extracts from solid samples.	Versatile for various liquid and complex food matrices.[2][3]	Widely applicable to a broad range of food matrices, including those with high fat content.[2][4]
Recovery	Generally good, but can be affected by emulsion formation. Recoveries for various phthalates are often in the range of 70-120%.[5]	High and reproducible recoveries, typically between 80-110%.[3]	Excellent recoveries, often greater than 85%, for a wide range of phthalates.[4]
Selectivity/Cleanup	Moderate, may require additional cleanup steps.	Good to excellent, depending on the sorbent material used.[3]	Effective removal of many matrix components like fats, pigments, and sugars.[2]
Solvent Consumption	High.	Moderate.	Low to moderate.
Time and Labor	Can be time-consuming and labor-intensive.	Can be automated but may require method development.	Fast and requires minimal manual labor.
Cost	Relatively low cost of materials.	Higher cost due to SPE cartridges.	Cost-effective due to low solvent and material usage.

Experimental Protocols

Detailed methodologies are essential for reproducing and validating analytical methods. Below are representative protocols for the analysis of dihexyl phthalate in food samples.

GC-MS Analysis with Liquid-Liquid Extraction

• Sample Homogenization: Homogenize 5-10 g of the solid food sample. For liquid samples, use 10-20 mL directly.

• Extraction: Add a suitable organic solvent (e.g., n-hexane or a mixture of hexane (B92381) and acetone) to the homogenized sample.[6] Vortex or shake vigorously for 10-15 minutes.

• Phase Separation: Centrifuge the mixture to separate the organic and aqueous/solid phases.

• Cleanup (if necessary): For fatty food samples, a cleanup step such as gel permeation chromatography (GPC) or solid-phase extraction may be required to remove lipids.

• Concentration: Evaporate the organic extract to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

• Internal Standard Addition: Add an appropriate internal standard (e.g., a deuterated phthalate).

• GC-MS Analysis: Inject an aliquot of the final extract into the GC-MS system.

  • GC Column: Typically a non-polar or medium-polarity column (e.g., DB-5ms).

  • Oven Program: A temperature gradient is used to separate the phthalates.

  • MS Detection: Operate in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

LC-MS/MS Analysis with QuEChERS

• Sample Preparation: Weigh 10 g of the homogenized food sample into a 50 mL centrifuge tube. For liquid samples, use 10 mL.

• Extraction: Add 10 mL of acetonitrile (B52724). For fatty samples, a pre-extraction with hexane may be performed.

• Salting Out: Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate). Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at high speed (e.g., 4000 rpm) for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing a cleanup sorbent (e.g., PSA, C18, and magnesium sulfate). Vortex for 30 seconds.

• Centrifugation: Centrifuge to pellet the d-SPE sorbent.

• Filtration and Internal Standard Addition: Filter the supernatant and add an internal standard.

• LC-MS/MS Analysis: Inject the final extract into the LC-MS/MS system.

  • LC Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with a modifier like ammonium (B1175870) formate.

  • MS/MS Detection: Operate in Multiple Reaction Monitoring (MRM) mode, monitoring for specific precursor-to-product ion transitions for dihexyl phthalate.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the analysis of dihexyl phthalate in food samples, from sample receipt to final data analysis.

Caption: Workflow for Dihexyl Phthalate Analysis in Food.

Conclusion

The selection of an appropriate analytical method for dihexyl phthalate in food samples depends on various factors, including the food matrix, required sensitivity, available instrumentation, and sample throughput needs. LC-MS/MS coupled with the QuEChERS sample preparation method generally offers the best combination of sensitivity, selectivity, and efficiency for a wide range of food matrices. However, GC-MS with LLE or SPE remains a robust and cost-effective alternative, particularly for less complex samples. Proper method validation, including the assessment of linearity, recovery, precision, and limits of detection and quantification, is essential to ensure the generation of accurate and reliable data.

References

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. Determination of phthalates released from paper packaging materials by solid-phase extraction-high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of phthalate esters in edible oils by use of QuEChERS coupled with ionic-liquid-based dispersive liquid-liquid microextraction before high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 6. files.core.ac.uk [files.core.ac.uk]

A Guide to Selecting the Optimal Internal Standard for Phthalate Analysis: A Comparative Look at Dihexyl Phthalate-3,4,5,6-d4

For researchers, scientists, and drug development professionals engaged in the precise quantification of phthalates, the choice of an appropriate internal standard is paramount. This guide provides a comparative overview of Dihexyl phthalate-3,4,5,6-d4 and other commonly used deuterated phthalate (B1215562) internal standards, supported by experimental data to inform your selection process.

The ubiquitous nature of phthalates in laboratory environments and sample matrices necessitates the use of internal standards to ensure accurate and reliable analytical results. Isotopically labeled standards, particularly deuterated ones, are the gold standard as they co-elute with the target analytes and experience similar ionization and matrix effects, allowing for effective correction of variations during sample preparation and analysis.

Performance Comparison of Deuterated Phthalate Internal Standards

Table 1: Comparative Recovery Data of Common Deuterated Phthalate Internal Standards in Various Matrices

Internal Standard	Matrix	Analytical Method	Average Recovery (%)	Reference
Di-n-hexyl phthalate-d4	Coffee Brew	GC-MS	>78% (often approaching 100%)	[1]
Diethyl phthalate-d4	Coffee Brew	GC-MS	Not explicitly stated, used as internal standard	[1]
Dibutyl phthalate-3,4,5,6-d4	Not specified	Not specified	Not specified, used to improve accuracy and precision	[2]
Benzyl butyl phthalate-d4	Not specified	Not specified	Not specified, used to improve accuracy and precision
Bis(2-ethylhexyl) phthalate-d4	Coffee Brew	GC-MS	Not explicitly stated, used as internal standard	[1]

Note: The recovery data presented is drawn from different studies and experimental conditions may vary. Direct comparison should be made with caution.

Di-n-hexyl phthalate-d4 has demonstrated excellent recovery rates in complex matrices such as coffee brew, suggesting its suitability for challenging sample types.[1] While specific recovery percentages for other deuterated standards in the same matrix are not provided in the compared studies, their use is widely accepted to enhance the accuracy and precision of phthalate analysis by compensating for matrix effects and procedural losses.[2]

Understanding Matrix Effects

Matrix effects, the suppression or enhancement of ionization of an analyte due to co-eluting compounds from the sample matrix, are a significant challenge in trace analysis. The use of a deuterated internal standard that closely mimics the behavior of the target analyte is crucial for mitigating these effects. The structural similarity of Dihexyl phthalate-3,4,5,6-d4 to other mid- to high-molecular-weight phthalates makes it a strong candidate for minimizing differential matrix effects for this class of compounds.

Stability of Deuterated Internal Standards

The stability of internal standards under storage and during sample preparation is critical for maintaining the integrity of quantitative data. While comprehensive stability studies comparing a wide range of deuterated phthalate standards are not extensively published, it is generally understood that these compounds are stable when stored properly in appropriate solvents and protected from light. One study on phthalate metabolites indicated that stability was not a significant issue even after long-term frozen storage, suggesting that the parent deuterated phthalates are also likely to be stable under similar conditions.[3]

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reliable analytical data. Below are generalized methodologies for the analysis of phthalates using deuterated internal standards by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

1. Sample Preparation (Liquid-Liquid Extraction for Coffee Brew)

• Spike 15 mL of the sample with a known amount of Di-n-hexyl phthalate-d4 solution.[1]

• Perform liquid-liquid extraction three times with 10 mL of n-hexane.[1]

• Combine the extracts and evaporate to a smaller volume using a rotary evaporator.

• Dry the residue under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of solvent (e.g., hexane) containing other deuterated internal standards like Diethyl phthalate-d4 and Bis(2-ethylhexyl) phthalate-d4.[1]

2. GC-MS Analysis

• Gas Chromatograph: Agilent 7890A GC System or equivalent.[4]

• Column: A suitable column for phthalate analysis, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm).

• Injection Mode: Splitless.

• Carrier Gas: Helium.

• Oven Temperature Program: Optimized for the separation of target phthalates.

• Mass Spectrometer: Agilent 5975C GC/MSD or a triple quadrupole instrument for higher sensitivity.[4]

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

1. Sample Preparation (General)

• Accurately weigh or measure the sample.

• Spike with a known amount of the deuterated internal standard mixture.

• Perform extraction using an appropriate solvent (e.g., acetonitrile, methanol) and technique (e.g., QuEChERS, solid-phase extraction).

• Centrifuge and filter the extract before analysis.

2. LC-MS/MS Analysis

• Liquid Chromatograph: Agilent 1260 RRLC HPLC system or equivalent.[4]

• Column: A C18 reversed-phase column suitable for phthalate separation.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with additives like ammonium (B1175870) acetate.

• Mass Spectrometer: A triple quadrupole mass spectrometer.[4]

• Ionization Mode: Electrospray Ionization (ESI), typically in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantification of precursor-to-product ion transitions for each analyte and internal standard.

Visualizing the Analytical Workflow

To provide a clear understanding of the analytical process, the following diagrams illustrate the key steps involved in phthalate analysis using internal standards.

Caption: A generalized workflow for phthalate analysis.

Caption: The logical flow of internal standard-based quantification.

Conclusion

The selection of an appropriate deuterated internal standard is a critical decision in the analytical workflow for phthalate quantification. Dihexyl phthalate-3,4,5,6-d4 demonstrates excellent performance, particularly in terms of recovery in complex matrices. While a comprehensive, direct comparison with all other commercially available deuterated phthalate standards is not available, the existing data supports its use as a reliable internal standard, especially for the analysis of mid- to high-molecular-weight phthalates. Researchers should carefully consider the specific target analytes and sample matrices when selecting the most suitable internal standard or a combination of standards to achieve the highest level of accuracy and precision in their results.

References

• 1. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Within-Person Variability in Urinary Phthalate Metabolite Concentrations: Measurements from Specimens after Long-Term Frozen Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]

A Guide to Inter-Laboratory Comparison of Dihexyl Phthalate Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the methodologies and comparative performance of various analytical techniques for the quantification of dihexyl phthalate (B1215562) (DHP). The information presented is intended for professionals involved in the analysis of phthalates in diverse matrices. While a dedicated, publicly available inter-laboratory comparison study for dihexyl phthalate is not readily found in the reviewed literature, this guide draws upon data from studies on other phthalates, such as di(2-ethylhexyl) phthalate (DEHP), and established analytical practices to provide a robust comparative framework.[1] Inter-laboratory comparisons are crucial for assessing the proficiency and reliability of analytical methods across different laboratories, ensuring data consistency and accuracy. Proficiency testing (PT) programs, a form of inter-laboratory comparison, are available for various phthalates and serve as a benchmark for laboratory performance.[2][3][4]

Data Presentation: A Comparative Summary of Analytical Methods

The accurate quantification of dihexyl phthalate is essential due to its potential as an endocrine disruptor.[5] Various analytical techniques are employed for this purpose, each with its own set of performance characteristics. The following table summarizes typical performance data for the quantification of phthalates, including DHP, using common analytical methods. This data is compiled from multiple sources and represents expected performance rather than the results of a single inter-laboratory comparison study for DHP.

Analytical Method	Typical Matrix	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)
GC-MS	Plant Protein Beverages	---	---	---	Better repeatability and higher accuracy than national standard
GC-FID	Air (OVS-Tenax tubes)	15.4 µg (DHP)	51.2 µg (DHP)	99.7 (DHP)	---
GC-ECD	Polymer Materials	2.97 - 4.29 µg/mL	---	76 - 100	0.6 - 19
HPLC-UV	Drinking Water	---	---	---	---
UHPLC-UV	Drinking Water	---	---	---	---
LC-MS	Environmental Samples	0.03 µg/L (Water)	0.05 mg/kg (Soil)	86.0 - 99.8	< 18

Data compiled from multiple sources.[5][6][7][8][9]

Experimental Protocols

Detailed methodologies are fundamental to the reproducibility and comparability of analytical results. Below are outlines of common experimental protocols for the quantification of dihexyl phthalate.

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used technique for the separation and identification of phthalates due to its high resolution and sensitivity.[6]

• Sample Preparation:

  • Solid Samples (e.g., polymers, toys): Samples are typically ground or cut into small pieces.[10] Phthalates are then extracted using a suitable solvent such as dichloromethane (B109758) or toluene (B28343) via methods like Soxhlet extraction or ultrasonic extraction.[7][10] The extract may be concentrated and cleaned up to remove interfering substances.[11]

  • Liquid Samples (e.g., beverages, water): Liquid-liquid extraction with a solvent like n-hexane or solid-phase extraction (SPE) is commonly used to isolate phthalates.[9][12]

• Instrumentation: An Agilent 7890 Gas Chromatograph system with a 5975C Mass Spectrometer is a representative setup.[10]

• Chromatographic Conditions:

  • Column: A capillary column such as a DB-5ms is often used.[10]

  • Carrier Gas: Helium is the typical carrier gas.

  • Temperature Program: A temperature gradient is employed to separate the different phthalates.

  • Injection Mode: Splitless injection is common for trace analysis.[10]

• Mass Spectrometry Conditions:

  • Ionization: Electron Ionization (EI) is standard.

  • Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode for enhanced sensitivity and specificity, targeting characteristic ions of dihexyl phthalate.

2. High-Performance Liquid Chromatography (HPLC) with UV or MS Detection

HPLC is another powerful technique for phthalate analysis, particularly for samples that are not amenable to GC.[8]

• Sample Preparation: Similar extraction and cleanup procedures as for GC-MS are employed. The final extract is dissolved in a solvent compatible with the HPLC mobile phase.

• Instrumentation: A Thermo Fisher Scientific UHPLC system with a UV detector or a mass spectrometer is a suitable example.[8]

• Chromatographic Conditions:

  • Column: A reversed-phase C18 or C8 column is commonly used.[8]

  • Mobile Phase: A gradient of water and an organic solvent like acetonitrile (B52724) or methanol (B129727) is typically used for elution.

  • Detection:

    • UV Detection: Phthalates can be detected by their UV absorbance, typically around 230 nm.[13]

    • Mass Spectrometry (LC-MS): Provides higher selectivity and sensitivity, making it suitable for complex matrices and low concentration levels.[9]

Inter-Laboratory Comparison Workflow

The following diagram illustrates the typical workflow of an inter-laboratory comparison study for the quantification of an analyte like dihexyl phthalate. This process ensures that the analytical methods used by different laboratories are robust and produce comparable results.

Caption: Workflow of an inter-laboratory comparison study.

References

• 1. researchgate.net [researchgate.net]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. fapas.com [fapas.com]
• 4. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 5. osha.gov [osha.gov]
• 6. ijres.org [ijres.org]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Determination of di-(2-ethylhexyl)phthalate in environmental samples by liquid chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. hpst.cz [hpst.cz]
• 11. agilent.com [agilent.com]
• 12. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

The Gold Standard for Phthalate Measurement: A Comparative Guide to Isotope Dilution Mass Spectrometry

For researchers, scientists, and drug development professionals, the accurate and precise quantification of phthalates is critical due to their potential as endocrine disruptors and their prevalence in a wide range of materials. This guide provides an objective comparison of the performance of isotope dilution mass spectrometry (IDMS) against other commonly used analytical techniques for phthalate (B1215562) measurement, supported by experimental data.

The ubiquitous nature of phthalates presents a significant analytical challenge, as contamination of samples during collection, preparation, and analysis is a constant risk. This guide will demonstrate why isotope dilution mass spectrometry is considered the gold standard for overcoming these challenges, ensuring the highest accuracy and precision in phthalate analysis.

Unveiling the Superiority of Isotope Dilution

Isotope dilution mass spectrometry is an analytical technique that provides exceptional accuracy and precision by using a known amount of an isotopically labeled version of the analyte as an internal standard. This isotopically labeled standard is chemically identical to the analyte of interest but has a different mass, allowing it to be distinguished by a mass spectrometer. By adding this standard at the beginning of the sample preparation process, any loss of the analyte during extraction, cleanup, and analysis is compensated for, as the labeled and unlabeled compounds will behave identically. This approach effectively corrects for matrix effects and variations in instrument response, leading to highly reliable results.

In contrast, other methods such as external standard and internal standard calibration are more susceptible to errors. The external standard method relies on a calibration curve generated from standards prepared in a clean solvent, which does not account for matrix effects in real samples. The internal standard method, while an improvement over the external standard method, typically uses a compound that is chemically similar but not identical to the analyte, meaning it may not perfectly mimic the analyte's behavior during sample processing and analysis.

Performance Data: A Head-to-Head Comparison

The following table summarizes the typical performance of isotope dilution mass spectrometry compared to external and internal standard methods for the analysis of common phthalates. The data, compiled from various studies, highlights the superior accuracy (recovery) and precision (relative standard deviation, RSD) of the isotope dilution technique.

Analytical Method	Analyte	Matrix	Recovery (%)	Precision (RSD, %)	Citation
Isotope Dilution GC-MS	Various Phthalates	Polyvinyl Chloride (PVC)	Near 100% (assumed)	≤ 2.17% (repeatability), ≤ 2.16% (reproducibility)	[1]
Isotope Dilution GC-MS/MS	16 Phthalates	Chinese Spirit	94.3 - 105.3%	< 6.5%
Internal Standard GC-MS	Various Phthalates	Coffee Brew	Not explicitly stated	6 - 15%	[2]
Internal Standard GC-MS	15 Phthalates	Soft Drinks	66 - 118%	Not explicitly stated	[3]
External Standard GC-MS	6 Phthalates	Food Simulants	83 - 107%	< 4% (for validation standards)
External Standard HPLC-UV	DEHP & MEHP	Biological Tissues	> 95%	< 5%

Visualizing the Workflow: Isotope Dilution vs. External Standard

To further illustrate the methodological differences, the following diagrams, generated using Graphviz, depict the experimental workflows for both isotope dilution and external standard methods.

Isotope Dilution Method Workflow

External Standard Method Workflow

Detailed Experimental Protocols

For clarity and reproducibility, detailed experimental protocols for both the isotope dilution and external standard methods are provided below.

Isotope Dilution GC-MS Method for Phthalate Analysis in a Polymer Matrix

This protocol is a generalized procedure and may require optimization for specific polymer types and target phthalates.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the homogenized polymer sample into a glass vial.

• Add a known amount of a mixture of isotopically labeled phthalate standards (e.g., D4-labeled) in a suitable solvent (e.g., cyclohexane) to the sample. The amount should be chosen to be in the mid-range of the calibration curve.

• Add 10 mL of a dissolution solvent, such as tetrahydrofuran (B95107) (THF), to the vial.

• Vortex the sample for 30 seconds and then place it in an ultrasonic bath for 30 minutes to ensure complete dissolution of the polymer.

• Add 10 mL of a precipitation solvent, such as n-hexane, to precipitate the polymer.

• Vortex the mixture for 30 seconds and centrifuge at 3000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean glass tube.

• Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless mode at 280°C.
  • Column: A suitable capillary column for phthalate analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).
  • Oven Temperature Program: Initial temperature of 60°C, hold for 1 minute, then ramp to 300°C at 10°C/min, and hold for 10 minutes.
  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.
  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for each native and isotopically labeled phthalate.

3. Quantification:

• Prepare a series of calibration standards containing known concentrations of the native phthalates and a constant concentration of the isotopically labeled internal standards.

• Generate a calibration curve by plotting the ratio of the peak area of the native phthalate to the peak area of its corresponding labeled internal standard against the concentration of the native phthalate.

• Calculate the concentration of the phthalates in the sample extract using the calibration curve and the measured peak area ratios.

External Standard GC-MS Method for Phthalate Analysis in a Liquid Matrix (e.g., Beverage)

This protocol is a generalized procedure and may require optimization for different beverage matrices.

1. Sample Preparation:

• Accurately measure 10 mL of the liquid sample into a separatory funnel.

• Add 10 mL of a suitable extraction solvent, such as dichloromethane (B109758) or a hexane/acetone mixture.

• Shake the funnel vigorously for 2 minutes and allow the layers to separate.

• Collect the organic (lower) layer.

• Repeat the extraction twice more with fresh solvent.

• Combine the organic extracts and dry them by passing through anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis:

• Follow the same GC-MS conditions as described in the Isotope Dilution GC-MS Method protocol.

3. Quantification:

• Prepare a series of calibration standards containing known concentrations of the native phthalates in the same solvent as the final sample extract.

• Generate a calibration curve by plotting the peak area of the native phthalate against its concentration.

• Calculate the concentration of the phthalates in the sample extract by comparing the peak areas of the analytes in the sample to the calibration curve.

Conclusion

For the reliable and accurate measurement of phthalates, particularly at low concentrations and in complex matrices, isotope dilution mass spectrometry stands out as the superior analytical technique. Its ability to effectively correct for sample loss, matrix effects, and instrument variability provides a level of confidence in the data that is unmatched by external or internal standard methods. While the initial cost of isotopically labeled standards may be higher, the long-term benefits of data integrity, reduced need for re-analysis, and the ability to meet stringent regulatory requirements make IDMS a worthwhile investment for any laboratory serious about phthalate analysis.

References

• 1. Accurate determination of 11 representative phthalates and di(2-ethylhexyl) terephthalate in polyvinyl chloride using isotope dilution-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to Certified Reference Materials for Dihexyl Phthalate Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of commercially available certified reference materials (CRMs) for the analysis of dihexyl phthalate (B1215562) (DHP), a plasticizer that is subject to regulatory scrutiny due to potential health concerns. The selection of a high-quality and appropriate CRM is critical for ensuring the accuracy and reliability of analytical data in research, quality control, and safety assessment of pharmaceuticals, consumer products, and environmental samples.

Overview of Dihexyl Phthalate CRMs

The most common form of CRM for dihexyl phthalate is a neat or pure substance, which can be used to prepare calibration standards for various analytical techniques. Several reputable suppliers offer well-characterized DHP CRMs. This guide focuses on offerings from leading suppliers such as AccuStandard and Sigma-Aldrich.

Quantitative Comparison of Dihexyl Phthalate CRMs

Product	Supplier	Catalog Number	Format	Certified Purity
Dihexyl phthalate (DHP)	AccuStandard	ALR-100N	Neat Solid	Information available upon request of CoA
Dihexyl phthalate (DHP)	AccuStandard	ALR-100S	100 µg/mL in Methanol	Information available upon request of CoA
Dihexyl phthalate	Sigma-Aldrich	49617	Neat Liquid	≥99.0% (by GC)[1]

Note: The certified purity and associated uncertainty are key indicators of a CRM's quality. Researchers are strongly encouraged to obtain the Certificate of Analysis from the supplier for the specific lot they intend to purchase to get the most accurate and complete information.

Analytical Methodologies for Dihexyl Phthalate

Gas chromatography-mass spectrometry (GC-MS) is the most widely used technique for the analysis of dihexyl phthalate due to its high sensitivity and selectivity.[2][3][4][5][6] The following sections detail a typical experimental protocol for the analysis of DHP in a plastic matrix, such as children's toys, using a CRM for calibration.

Experimental Protocol: GC-MS Analysis of Dihexyl Phthalate in Plastic Toys

This protocol is a representative example based on established methods for phthalate analysis in consumer products.[2][4]

1. Sample Preparation (Solvent Extraction)

• Accurately weigh approximately 1 gram of the plastic toy material, which has been cryogenically ground to a fine powder.

• Transfer the powder to a glass extraction thimble.

• Place the thimble in a Soxhlet extraction apparatus.

• Add 150 mL of a suitable organic solvent, such as hexane (B92381) or a hexane/acetone mixture, to the extraction flask.

• Extract the sample for 6-8 hours at a rate of 4-6 cycles per hour.

• After extraction, allow the extract to cool to room temperature.

• Concentrate the extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

2. Preparation of Calibration Standards

• Using a certified reference material of dihexyl phthalate (e.g., AccuStandard ALR-100N or Sigma-Aldrich 49617), prepare a stock solution by accurately weighing a known amount of the neat CRM and dissolving it in a known volume of hexane.

• Prepare a series of working standard solutions by serial dilution of the stock solution to cover the expected concentration range of dihexyl phthalate in the samples. A typical calibration range is 0.1 to 10 µg/mL.

3. GC-MS Instrumental Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[2]

  • Inlet: Splitless mode at 280°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 60°C, hold for 1 minute, ramp to 220°C at 20°C/min, then ramp to 300°C at 5°C/min and hold for 5 minutes.[2]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for dihexyl phthalate (e.g., m/z 149, 167, 279).

4. Data Analysis and Quantification

• Inject the prepared sample extracts and calibration standards into the GC-MS system.

• Generate a calibration curve by plotting the peak area of the target ion against the concentration of the dihexyl phthalate standards.

• Quantify the concentration of dihexyl phthalate in the sample extracts by comparing their peak areas to the calibration curve.

Experimental Workflow and Logic

The following diagrams illustrate the key workflows in the analysis of dihexyl phthalate using certified reference materials.

Caption: Experimental workflow for dihexyl phthalate analysis.

Caption: Key factors for accurate dihexyl phthalate analysis.

Conclusion

The selection of a certified reference material is a foundational step in achieving accurate and reproducible results in the analysis of dihexyl phthalate. While direct comparative performance data between different suppliers' CRMs is limited, researchers can make an informed decision by carefully reviewing the Certificate of Analysis for purity and uncertainty values. Both AccuStandard and Sigma-Aldrich are reputable suppliers offering dihexyl phthalate CRMs suitable for calibrating analytical instruments and validating methods. The provided GC-MS protocol offers a robust starting point for the determination of dihexyl phthalate in complex matrices, ensuring data quality for regulatory compliance and research applications.

References

• 1. Dihexyl phthalate analytical standard | 84-75-3 [sigmaaldrich.com]
• 2. hpst.cz [hpst.cz]
• 3. gcms.cz [gcms.cz]
• 4. Phthalates in toys and childcare products | Centexbel [centexbel.be]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. fses.oregonstate.edu [fses.oregonstate.edu]

A Comparative Guide to Dihexyl Phthalate Calibration Curves: Linearity and Range Determination

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the determination of dihexyl phthalate (B1215562), focusing on the linearity and range of calibration curves. The information presented is supported by experimental data from various studies, offering insights into the performance of different techniques, including Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Performance Comparison of Analytical Methods

The linearity of a calibration curve, typically evaluated by the coefficient of determination (R²), is crucial for accurate quantification. An R² value close to 1.000 indicates a strong linear relationship between the analyte concentration and the instrumental response. The linear range defines the concentration interval over which this relationship holds true. The following table summarizes these parameters for dihexyl phthalate and the closely related, extensively studied di(2-ethylhexyl) phthalate (DEHP), as reported in various studies.

Analyte	Analytical Method	Linear Range	Coefficient of Determination (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Dihexyl Phthalate (DHxP)	LC-MS/MS	0.025–25 ng/mL	>0.99	-	0.025 ng/mL
Di(2-ethylhexyl) phthalate (DEHP)	GC-MS	0.05–5 mg/L	0.999	-	-
Di(2-ethylhexyl) phthalate (DEHP)	HPLC-UV	0.3–1.5 mg/L	>0.999	-	0.06 mg/L
Di(2-ethylhexyl) phthalate (DEHP)	UPLC-MS/MS	0.1–2.5 µg/mL	≥0.995	-	S/N of 10
Phthalate Mix (including DEHP)	GC-MS	0.05–1 mg/L	0.992	-	-
Phthalate Mix (including DEHP)	HPLC-UV	1–100 mg L⁻¹	≥0.999	0.03 mg L⁻¹	<0.64 µg mL⁻¹

Note: Data for DEHP is included as a reference due to its structural similarity and frequent co-analysis with dihexyl phthalate. The performance of methods for DEHP can be indicative of what to expect for dihexyl phthalate under similar conditions.

Experimental Protocols

A generalized experimental protocol for the determination of dihexyl phthalate linearity and range is outlined below. Specific parameters should be optimized based on the instrument, matrix, and desired sensitivity.

Standard Preparation

• Stock Solution: Prepare a high-concentration stock solution of dihexyl phthalate (e.g., 1 mg/mL) in a suitable solvent such as methanol (B129727) or hexane.[1][2]

• Working Standards: Perform serial dilutions of the stock solution to prepare a series of working standards at a minimum of five concentration levels.[3] These should bracket the expected concentration of the samples. For example, for an LC-MS/MS method, the range could be from 0.025 ng/mL to 25 ng/mL.[1] For a GC-MS method, a range of 0.05 to 5 mg/L might be appropriate.[2]

• Internal Standard: If using an internal standard calibration method, a known amount of an internal standard (e.g., a deuterated analog of a similar phthalate) is added to each standard and sample.[2]

Instrumental Analysis

The following are typical starting conditions for each technique.

a) Gas Chromatography-Mass Spectrometry (GC-MS)

• GC Column: A low-polarity column, such as one with a 5% phenyl methyl siloxane stationary phase, is commonly used.[4]

• Carrier Gas: Helium or hydrogen.[2]

• Injection Mode: Splitless injection is often used for trace analysis.

• Temperature Program: An optimized temperature ramp is crucial for the separation of phthalates.

• MS Detection: Selected Ion Monitoring (SIM) mode is typically used for enhanced sensitivity and selectivity, monitoring characteristic ions of dihexyl phthalate.[2]

b) Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

• LC Column: A reversed-phase C18 column is commonly employed.[5]

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent like methanol or acetonitrile (B52724), often with a modifier like formic acid or ammonium (B1175870) formate.

• Ionization Source: Electrospray ionization (ESI) is common for phthalates.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for dihexyl phthalate.

c) High-Performance Liquid Chromatography-UV (HPLC-UV)

• LC Column: A reversed-phase C18 column is a standard choice.[5]

• Mobile Phase: An isocratic or gradient mixture of water and acetonitrile or methanol.

• UV Detection: Phthalates are typically detected at a wavelength around 230 nm.[6]

Data Analysis and Evaluation

• Calibration Curve Construction: Plot the peak area (or the ratio of the analyte peak area to the internal standard peak area) against the concentration of the calibration standards.

• Linear Regression: Perform a linear regression analysis on the data points.

• Linearity Assessment: The linearity is considered acceptable if the coefficient of determination (R²) is typically ≥0.99.

• Range Determination: The linear range is the concentration range over which the calibration curve is linear.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): These are determined based on the signal-to-noise ratio (typically 3 for LOD and 10 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Workflow for Linearity and Range Determination

The following diagram illustrates the logical workflow for establishing the linearity and range of a calibration curve for dihexyl phthalate.

Workflow for Calibration Curve Linearity and Range Determination.

References

• 1. sciex.com [sciex.com]
• 2. shimadzu.com [shimadzu.com]
• 3. legismex.mty.itesm.mx [legismex.mty.itesm.mx]
• 4. epa.gov [epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Detecting the Undetectable: A Comparative Guide to Limit of Detection (LOD) and Quantification (LOQ) for Dihexyl Phthalate Analysis

For researchers, scientists, and drug development professionals, the accurate detection and quantification of dihexyl phthalate (B1215562) (DHP), a common plasticizer with potential health risks, is of paramount importance. This guide provides a comparative overview of various analytical methods, focusing on their Limit of Detection (LOD) and Limit of Quantification (LOQ) for dihexyl phthalate and other phthalates. The data presented is compiled from various studies to aid in selecting the most appropriate method for your specific research needs.

The choice of analytical technique significantly impacts the sensitivity and accuracy of dihexyl phthalate measurement. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most prevalent methods, each offering distinct advantages in terms of sensitivity and selectivity.

Comparative Analysis of LOD and LOQ

The following table summarizes the reported LOD and LOQ values for dihexyl phthalate and other common phthalates across different analytical platforms. This data allows for a direct comparison of the analytical sensitivity of each method.

Analyte	Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Dihexyl phthalate (DHP)	LC-MS/MS	Food Simulants	-	0.025 ng/mL	[1]
Dihexyl phthalate (DHP)	GC-FID	Air	-	DLOP measured as mass per sample	[2]
Di(2-ethylhexyl) phthalate (DEHP)	LC-MS/MS	Human Serum	-	14.0 ng/mL	[3]
Di(2-ethylhexyl) phthalate (DEHP)	LC-MS/MS	Distilled Beverages	-	< 5 ppb (µg/L)
Di(2-ethylhexyl) phthalate (DEHP)	UPLC-MS/MS	Biological Samples	-	S/N ratio of 10	[4]
Di(2-ethylhexyl) phthalate (DEHP)	GC-MS	Urine	< 25 µg/L	-	[5]
Di(2-ethylhexyl) phthalate (DEHP)	GC-MS	Polymer Materials	3.46 - 10.10 µg/mL	-	[6]
Various Phthalates	GC-IT/MS	Water	1–8 ng/mL	5–14 ng/mL	[7]
Various Phthalates	HPLC/UV	Plastic Toys	Varies (e.g., DEHP: 0.09 ng)	Varies (e.g., DEHP: 0.58 ng)	[8]
Various Phthalates	GC-FID & GC-MS	Cosmetics	0.1 - 0.5 ng	-	[9]
Various Phthalates	LC/MS	Food	-	As low as 1 ppb	[10]
Various Phthalates	GC/MS	Cosmetics	-	0.25 ng injected	[11]
DEHP Metabolites	LC-MS/MS	Urine	0.11 - 0.28 ng/mL	0.24 - 0.58 ng/mL	[12]
Various Phthalates	GC-MS	Toys	Varies (e.g., DEHP: 0.015 µg/ml)	-	[13]

DLOP: Detection Limit of Procedure

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are summaries of typical experimental protocols for phthalate analysis using LC-MS/MS and GC-MS.

LC-MS/MS Method for Phthalate Quantification in Food Simulants[1]

• Sample Preparation:

  • Preparation of calibration standards in methanol.

  • Final calibration standards prepared in 50:50 (v/v) ethanol/water to simulate food matrix.

  • For acidic food simulants, a matrix-matched calibration series is prepared using 3% (v/v) acetic acid in water.

• Instrumentation:

  • Liquid Chromatograph coupled with a Tandem Mass Spectrometer (e.g., SCIEX QTRAP 6500+ System).

  • Electrospray Ionization (ESI) in positive mode.

• Chromatographic Conditions:

  • Specific gradient elution profiles are utilized to separate the different phthalate esters.

• Mass Spectrometry Parameters:

  • Multiple Reaction Monitoring (MRM) is used for quantification, with specific precursor-to-product ion transitions for each phthalate.

GC-MS Method for Phthalate Determination in Water[8]

• Sample Preparation (Dispersive Liquid–Liquid Microextraction - DLLME):

  • To a 1 L water sample, add an internal standard (e.g., 5 µL of 1 mg/mL anthracene).

  • Add 200 µL of an extraction solvent (e.g., n-hexane).

  • The mixture is stirred for 5 minutes, followed by 6 minutes in an ultrasonic bath.

  • Add NaCl (15 g/L) and vortex for 10 minutes.

  • Inject 1 µL of the final solution into the GC-MS.

• Instrumentation:

  • Gas Chromatograph coupled with an Ion Trap Mass Spectrometer (GC-IT/MS).

• Chromatographic Conditions:

  • A capillary column (e.g., 5%-phenyl/95%-dimethylpolysiloxane) with a defined temperature gradient is used for separation.[11]

• Mass Spectrometry Parameters:

  • Electron Impact (EI) ionization mode.[11]

  • Selected Ion Monitoring (SIM) or full scan mode for detection and quantification.

Visualizing the Workflow

To better understand the logical flow of determining the Limit of Detection and Quantification, the following diagram illustrates a generalized experimental workflow.

Caption: General workflow for determining LOD and LOQ.

This guide highlights the critical parameters for the sensitive detection and quantification of dihexyl phthalate. By understanding the capabilities and methodologies of different analytical techniques, researchers can make informed decisions to ensure the accuracy and reliability of their results. The provided data and protocols serve as a valuable resource for developing and validating methods for phthalate analysis in various matrices.

References

• 1. sciex.com [sciex.com]
• 2. osha.gov [osha.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. agilent.com [agilent.com]
• 9. Determination of phthalate esters in cosmetics by gas chromatography with flame ionization detection and mass spectrometric detection | Scilit [scilit.com]
• 10. agilent.com [agilent.com]
• 11. Analytical method for the identification and assay of 12 phthalates in cosmetic products: application of the ISO 12787 international standard "Cosmetics-Analytical methods-Validation criteria for analytical results using chromatographic techniques" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Assessment of Exposure to Di-(2-ethylhexyl) Phthalate (DEHP) Metabolites and Bisphenol A (BPA) and Its Importance for the Prevention of Cardiometabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Simultaneous GC-MS determination of eight phthalates in total and migrated portions of plasticized polymeric toys and childcare articles - PubMed [pubmed.ncbi.nlm.nih.gov]

comparing extraction efficiency of different solvents for dihexyl phthalate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the extraction efficiency of various solvents for dihexyl phthalate (B1215562) (DHP), a common plasticizer. The selection of an appropriate solvent is critical for accurate quantification of DHP in diverse matrices, including environmental samples, consumer products, and pharmaceutical preparations. This document summarizes experimental data on solvent performance and provides detailed methodologies for common extraction techniques.

Solvent Extraction Performance for Phthalates

The efficiency of a solvent in extracting dihexyl phthalate is highly dependent on the sample matrix and the extraction technique employed. The following table summarizes quantitative data on the recovery of di-n-hexyl phthalate (DnHP) and other closely related phthalates using different solvents and methods. It is important to note that direct comparison between studies can be challenging due to variations in experimental conditions.

Solvent/Solvent System	Analyte(s)	Matrix	Extraction Method	Average Recovery (%)	Reference(s)
Toluene (B28343)	Dihexyl Phthalate (DHP) & Di-n-hexyl Phthalate (DnHP)	Glass Fiber Filter & Tenax®	Solvent Extraction	100%	[1]
Toluene	Various Phthalates	PVC / Polypropylene	Ultrasonic-assisted Extraction	Reported as slightly higher than hexane	[2]
n-Hexane	Di-n-hexyl Phthalate (DnHP)	Non-alcoholic Beverages	Liquid-Liquid Extraction	~95-105%	[3]
Dichloromethane	Di(2-ethylhexyl) phthalate (DEHP)	PVC	Soxhlet Extraction (16h)	94%	[4]
Dichloromethane / n-hexane (1:1, v/v)	Various Phthalates	Soil	QuEChERS	70.00 - 117.90%
n-hexane / Acetone (1:1, v/v)	Various Phthalates	Soil	QuEChERS	70.00 - 117.90%
Methanol	Various Phthalates	PVC	Ultrasonic-assisted Extraction	Reported to have low extraction efficiency	[2]
Methyl tert-butyl ether	Various Phthalates	PVC	Ultrasonic-assisted Extraction	Reported to have low extraction efficiency	[2]

Note: The data presented is a synthesis from multiple sources. Recovery percentages can be influenced by factors such as extraction time, temperature, and sample-to-solvent ratio.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable extraction results. Below are generalized protocols for common extraction techniques used for dihexyl phthalate analysis.

Ultrasonic-Assisted Extraction (UAE) from Solid Matrices (e.g., Polymers)

This method is favored for its speed and efficiency.

a. Sample Preparation:

• Reduce the sample to a small particle size (e.g., by grinding or cutting) to maximize the surface area for extraction.

• Accurately weigh a representative portion of the homogenized sample (e.g., 0.1 - 1 g) into a glass vial.[2]

b. Extraction:

• Add a precise volume of the chosen extraction solvent (e.g., toluene or hexane) to the sample vial.[2]

• Place the vial in an ultrasonic bath and sonicate for a defined period (e.g., 30-60 minutes). The optimal time may need to be determined experimentally.

• After sonication, allow the solid particles to settle or centrifuge the sample to separate the extract.

c. Post-Extraction:

• Carefully transfer the supernatant (the solvent extract) to a clean vial.

• The extract may be concentrated (e.g., under a gentle stream of nitrogen) and reconstituted in a suitable solvent for analysis.

• The extract is then ready for analysis by an appropriate analytical instrument, such as Gas Chromatography-Mass Spectrometry (GC-MS).

Soxhlet Extraction from Solid Matrices

A classic and exhaustive extraction technique, often used as a benchmark.

a. Sample Preparation:

• Grind the sample to a fine powder.

• Accurately weigh the sample and place it into a porous cellulose (B213188) thimble.

b. Extraction:

• Place the thimble containing the sample into the main chamber of the Soxhlet extractor.

• Fill a round-bottom flask with the extraction solvent (e.g., dichloromethane).[4]

• Assemble the Soxhlet apparatus and heat the solvent. The solvent will vaporize, condense, and drip into the thimble, extracting the DHP.

• The extraction process is run for a prolonged period (e.g., 16 hours) to ensure complete extraction.[4]

c. Post-Extraction:

• After extraction, the solvent containing the extracted DHP is collected from the round-bottom flask.

• The extract is typically concentrated and prepared for instrumental analysis.

Liquid-Liquid Extraction (LLE) from Aqueous Matrices

This method is used to extract DHP from liquid samples.

a. Sample Preparation:

• Measure a specific volume of the liquid sample into a separatory funnel.

b. Extraction:

• Add a volume of an immiscible extraction solvent (e.g., n-hexane) to the separatory funnel.[3]

• Shake the funnel vigorously for a set period, allowing for the partitioning of DHP from the aqueous phase to the organic solvent.

• Allow the layers to separate and drain the lower aqueous layer.

c. Post-Extraction:

• Collect the organic layer containing the extracted DHP.

• The extract can be dried (e.g., using anhydrous sodium sulfate), concentrated, and prepared for analysis.

Visualizing the Extraction Workflow

To better illustrate the general process of dihexyl phthalate extraction and analysis, the following diagram outlines the key steps.

Caption: General experimental workflow for dihexyl phthalate extraction.

References

• 1. osha.gov [osha.gov]
• 2. acgpubs.org [acgpubs.org]
• 3. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

performance characteristics of GC-MS vs LC-MS for phthalate analysis

For researchers, scientists, and drug development professionals, the accurate quantification of phthalates—common plasticizers that can leach into pharmaceutical products, consumer goods, and environmental samples—is a critical aspect of quality control and safety assessment. The two most prevalent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of these methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate technique for your analytical needs.

Phthalates are esters of phthalic acid used to increase the flexibility, durability, and transparency of plastics.[1] However, concerns over their potential as endocrine disruptors and their association with various health problems have led to regulations restricting their use in many products.[2][3] Consequently, sensitive and reliable analytical methods are essential for monitoring their presence.

Both GC-MS and LC-MS are powerful analytical techniques capable of separating and identifying phthalates. GC-MS is a well-established and widely used method for phthalate (B1215562) analysis due to its simplicity, speed, and the rich structural information provided by mass spectrometry.[2][3] Conversely, LC-MS offers an orthogonal approach, particularly for less volatile or thermally sensitive compounds, and can provide excellent sensitivity, especially when coupled with a triple quadrupole mass spectrometer.[1][4]

Quantitative Performance: A Side-by-Side Comparison

The choice between GC-MS and LC-MS for phthalate analysis often depends on the specific requirements of the application, such as the desired sensitivity, the complexity of the sample matrix, and the specific phthalates of interest. The following table summarizes key performance characteristics of both techniques based on published data.

Performance Characteristic	GC-MS	LC-MS/MS
Limit of Detection (LOD) / Limit of Quantification (LOQ)	Typically in the low ng/g to µg/L range.[5] LOQs can be as low as 54.1 to 76.3 ng/g for some plasticizers.[5] For certain phthalate metabolites, LODs can be as low as 0.029 ng per 2 µL injection.[6]	Generally offers higher sensitivity, with LODs in the sub-ng/L to low µg/L range.[7][8] LODs for some phthalates can be as low as 0.2 ng/L.[7] For phthalate monoesters, LODs can range from 0.85–5.33 ng/mL.[4]
Linearity (R²)	Excellent linearity with R² values typically > 0.99.[5][9]	Excellent linearity with R² values typically > 0.98 or > 0.99.[7][10][11]
Accuracy / Recovery	Good accuracy with recoveries generally in the range of 90% or higher.[5][12] For some plasticizers, average recoveries are between 91.8–122%.[5]	High accuracy with recoveries often between 70-115%.[7][10][11] For some phthalates, recoveries can range from 71% to 107%.[10]
Precision (%RSD)	High precision with relative standard deviations (RSDs) typically below 15-20%.[5][9] For some plasticizers, RSDs are between 1.8–17.8%.[5]	High precision with RSDs generally below 15%.[10][11] For some phthalate metabolites, intra- and inter-assay precision is ≤ 12%.[10]
Run Time	Analysis of multiple phthalates can be achieved in under 6 to 40 minutes.[2][13] A typical run time is around 30 minutes.[13]	Rapid analysis is possible, with run times as short as 10-14 minutes for multiple phthalates.[10][11][14]
Derivatization	Not typically required for phthalate esters, but may be necessary for their metabolites to improve volatility.[6][13]	No derivatization is required, which simplifies sample preparation.[4][7][14]
Matrix Effects	Can be susceptible to matrix interference, which may require more extensive sample cleanup.[15]	Can also be affected by matrix effects, such as ion suppression, but modern instruments and techniques can mitigate these issues.[7]

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reliable and reproducible results. Below are representative methodologies for both GC-MS and LC-MS analysis of phthalates.

GC-MS Method for Phthalate Analysis

This protocol is a generalized procedure based on common practices for phthalate analysis in diverse samples.[13][16]

1. Sample Preparation (Solvent Extraction):

• For liquid samples, a known volume is subjected to liquid-liquid extraction with a suitable organic solvent like n-hexane or dichloromethane.[1][16]

• For solid samples, ultrasonic or Soxhlet extraction is commonly employed.[17]

• The organic extract is then concentrated, often by evaporation under a gentle stream of nitrogen.[1]

• An internal standard (e.g., a deuterated phthalate) is typically added before extraction to improve quantitative accuracy.[18]

2. GC-MS Conditions:

• Instrument: A gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or triple quadrupole).[1][13]

• Column: A low-polarity capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness), is commonly used.[16]

• Carrier Gas: Helium at a constant flow rate.[16]

• Injector: Splitless mode is often used to enhance sensitivity, with an injector temperature around 280°C.[16]

• Oven Temperature Program: A temperature gradient is essential for separating a range of phthalates. A typical program starts at a low temperature (e.g., 80°C), holds for a few minutes, and then ramps up to a final temperature of around 280-300°C.[16]

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) is standard.[16]

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used for quantitative analysis to enhance sensitivity and selectivity by monitoring characteristic ions for each phthalate.[13][16] Full scan mode can be used for initial identification.[13] A common ion monitored for many phthalates is m/z 149.[2]

LC-MS Method for Phthalate Analysis

This protocol is a generalized procedure based on common practices for phthalate analysis.[10][11]

1. Sample Preparation:

• Liquid Samples: For beverages, a simple "dilute and shoot" approach may be sufficient, where the sample is diluted with water or methanol (B129727) before injection.[8]

• Solid Samples: Extraction with a solvent like methanol, followed by sonication and centrifugation, is a common approach.[1][11]

• Biological Fluids (Urine, Serum): Solid-phase extraction (SPE) is often used to clean up the sample and concentrate the analytes.[10] An enzymatic hydrolysis step may be required for conjugated metabolites.[10]

• The final extract is typically reconstituted in the initial mobile phase.[10]

2. LC-MS/MS Conditions:

• Instrument: A high-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC) coupled to a tandem mass spectrometer (e.g., triple quadrupole).[1][10]

• Column: A reversed-phase C18 column is most commonly used (e.g., 100 mm x 2.1 mm, 2.7 µm particle size).[11]

• Mobile Phase: A gradient elution using a mixture of water (often with a modifier like ammonium (B1175870) acetate (B1210297) or formic acid) and an organic solvent such as methanol or acetonitrile (B52724) is typical.[10][19]

• Flow Rate: Typically in the range of 0.3 - 0.5 mL/min.[10]

• Column Temperature: Maintained at a constant temperature, for example, 40°C.[10]

• Mass Spectrometer:

  • Ionization Mode: Electrospray ionization (ESI) is commonly used, often in negative ion mode for phthalate metabolites and positive ion mode for phthalate esters.[8][10]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for each analyte.[11]

Workflow for Phthalate Analysis

The following diagram illustrates the general workflow for phthalate analysis using both GC-MS and LC-MS.

General workflow for phthalate analysis.

Logical Relationship between Technique Selection Factors

The decision to use GC-MS versus LC-MS for phthalate analysis is influenced by several key factors. The following diagram illustrates these relationships.

Factors influencing the choice between GC-MS and LC-MS.

Conclusion

Both GC-MS and LC-MS are powerful and reliable techniques for the quantitative analysis of phthalates.[16] GC-MS is a mature and robust technique, particularly well-suited for the analysis of volatile and thermally stable phthalate esters.[2][3] It often provides better chromatographic resolution for these compounds.[2] LC-MS/MS has emerged as a highly sensitive and selective alternative, especially advantageous for the analysis of less volatile phthalates and their metabolites, as it does not require derivatization.[4][7]

The selection of the most appropriate technique will ultimately depend on the specific analytical challenge, including the target analytes, sample matrix, required sensitivity, and available instrumentation. For comprehensive phthalate analysis, the use of both techniques can provide complementary information and enhance the confidence in analytical results.

References

• 1. agilent.com [agilent.com]
• 2. gcms.cz [gcms.cz]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]
• 8. waters.com [waters.com]
• 9. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 10. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of phthalates and bisphenol a in serum, urine and follicular fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 11. s4science.at [s4science.at]
• 12. tandfonline.com [tandfonline.com]
• 13. fses.oregonstate.edu [fses.oregonstate.edu]
• 14. sciex.com [sciex.com]
• 15. The Advantages of GC-MS/MS for the Analysis of Phthalate Esters in Diet Samples | SHIMADZU CORPORATION [shimadzu.com]
• 16. benchchem.com [benchchem.com]
• 17. redalyc.org [redalyc.org]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]

Evaluating the Ruggedness of Quantitative Phthalate Analysis: A Comparative Guide

The reliability of a quantitative analytical method is paramount in scientific research and drug development, ensuring that results are accurate and reproducible. For the analysis of phthalates—compounds of concern due to their potential as endocrine disruptors—a method's ruggedness is a critical attribute. Ruggedness, in the context of analytical chemistry, refers to the method's ability to remain unaffected by minor, deliberate variations in experimental parameters, providing an indication of its reliability during normal usage. This guide provides a comparative overview of the ruggedness of common analytical methods for phthalate (B1215562) quantification, supported by experimental data and detailed protocols.

Understanding Method Ruggedness

Ruggedness testing evaluates the reproducibility of an analytical method under different conditions, such as by different analysts, on different instruments, or in various laboratories.[1] It is a crucial component of method validation, ensuring that the method is transferable and will perform consistently in real-world scenarios. This is distinct from robustness, which typically examines the influence of small, deliberate variations in the method's own parameters within a single laboratory.

A rugged analytical method for phthalate analysis ensures that reported concentrations are reliable, regardless of minor variations in the analytical process. This is particularly important in pharmaceutical quality control, where methods may be transferred between different sites.

Comparative Analysis of Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the two most prevalent techniques for the quantitative analysis of phthalates. Both offer high sensitivity and selectivity, but their performance characteristics can vary.

Table 1: General Performance Comparison of GC-MS and LC-MS/MS for Phthalate Analysis

Performance Parameter	GC-MS	LC-MS/MS	Source(s)
Principle	Separates volatile and thermally stable compounds.	Separates compounds based on their partitioning between a mobile and stationary phase.	[2]
Sample Volatility	Requires analytes to be volatile or to be derivatized.	Suitable for a wider range of polarities and molecular weights without derivatization.	[3]
Limit of Detection (LOD)	Typically in the parts-per-billion (ppb) range (e.g., ~50 ppb).	Can achieve lower detection limits, often in the parts-per-trillion (ppt) to low ppb range (e.g., ~1 ppb).	[3]
Selectivity	Good, especially with Selected Ion Monitoring (SIM).	Excellent, particularly with Multiple Reaction Monitoring (MRM).	[2][4]
Matrix Effects	Can be susceptible to matrix interference.	Can also be affected by matrix effects, such as ion suppression.	[5]
Typical Analytes	Effective for a wide range of common phthalates.	Particularly advantageous for high-molecular-weight phthalates.	[3]

Quantitative Ruggedness Testing: A Case Study

A study by G. Gkotsias et al. (2023) provides a detailed example of a ruggedness evaluation for an HPLC-UV method for the determination of Di(2-ethylhexyl) phthalate (DEHP) in an alcoholic beverage.[6][7] The study utilized a Taguchi experimental design to assess the impact of five different factors at two levels.

Table 2: Ruggedness Study of an HPLC-UV Method for DEHP Analysis

Factor Varied	Level 1	Level 2	p-value	Impact on Results
Methanol (B129727) in Acetonitrile (%)	0.99%	1.01%	0.041	Statistically Significant
Flow Rate (mL/min)	0.995	1.005	> 0.05	Not Significant
Wavelength (nm)	223	227	> 0.05	Not Significant
Column Temperature (°C)	24.5	25.5	> 0.05	Not Significant
Injection Volume (µL)	19.9	20.1	> 0.05	Not Significant

Data sourced from G. Gkotsias et al. (2023).[6][7]

The results indicate that minor variations in flow rate, wavelength, column temperature, and injection volume did not significantly affect the quantification of DEHP.[6][7] However, a small change in the mobile phase composition (concentration of methanol in acetonitrile) did have a statistically significant impact, highlighting a parameter that needs to be carefully controlled in the analytical procedure.[6][7]

Experimental Protocols

Protocol for Ruggedness Testing of a Phthalate Analysis Method

This protocol is based on the principles of experimental design for evaluating method ruggedness, as demonstrated in the literature.[6][7]

1. Objective: To assess the ruggedness of the quantitative phthalate analysis method by evaluating the effect of minor, deliberate changes in key analytical parameters.

2. Experimental Design:

• A fractional factorial design, such as a Plackett-Burman or Taguchi design, is recommended to efficiently screen multiple factors.[6]

• Identify critical method parameters that could potentially influence the results. Examples include:

  • Instrument parameters (e.g., flow rate, injection volume, column temperature, detector wavelength).[6]

  • Mobile phase/carrier gas composition.[6]

  • Sample preparation parameters (e.g., extraction time, pH).[1]

  • Different analysts, instruments, or laboratories.

• Define two levels (a high and a low value) for each parameter, representing the expected range of variation during routine use.[6]

3. Materials and Reagents:

• Phthalate standard solutions of known concentration.

• A representative sample matrix (e.g., placebo formulation, blank cosmetic base, or a well-characterized real sample).

• All necessary solvents, reagents, and consumables of appropriate quality.

4. Procedure:

• Spike the sample matrix with a known concentration of the phthalate standards.

• Perform a series of experimental runs according to the chosen fractional factorial design, systematically varying the selected parameters at their defined high and low levels.

• For each run, prepare and analyze the sample in replicate (e.g., n=2 or 3).

• Record the quantitative results (e.g., peak area, concentration) for each analysis.

5. Data Analysis:

• Calculate the mean, standard deviation, and relative standard deviation (%RSD) for the results obtained under each condition.

• Use Analysis of Variance (ANOVA) to determine the statistical significance of the effect of each parameter on the measured concentration.[6][7]

• A parameter is considered to have a significant effect if its p-value is less than a predefined significance level (e.g., 0.05).

6. Acceptance Criteria:

• The %RSD for replicate analyses under all tested conditions should be within the acceptable limits defined during method development (e.g., < 15%).

• The ANOVA results should indicate that most of the tested parameters do not have a statistically significant effect on the results. For any parameter that is found to be significant, it is crucial to implement stricter controls or include a cautionary note in the standard operating procedure.

Visualizing the Process

To better understand the workflow and the factors involved in evaluating the ruggedness of a phthalate analysis method, the following diagrams are provided.

Caption: Experimental workflow for evaluating method ruggedness.

Caption: Key factors influencing method ruggedness.

References

• 1. Cross validation and ruggedness testing of analytical methods used for the quantification of urinary phthalate metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. agilent.com [agilent.com]
• 4. mdpi.com [mdpi.com]
• 5. fses.oregonstate.edu [fses.oregonstate.edu]
• 6. Development and Validation of an HPLC-UV Method for the Determination Bis(2-ethylhexyl) Phthalate Ester in Alcoholic Beverages [mdpi.com]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Dihexyl Phthalate-3,4,5,6-d4: A Procedural Guide

For researchers and scientists in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. Dihexyl phthalate-3,4,5,6-d4, a deuterated stable isotope of Dihexyl phthalate (B1215562), requires careful management due to its classification as a reproductive toxicant.[1] This guide provides a step-by-step procedure for its safe disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle Dihexyl phthalate-3,4,5,6-d4 with appropriate personal protective equipment (PPE). This includes eye shields, chemical-resistant gloves, and a suitable respirator. Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any vapors.[2]

Quantitative Safety Data Summary

The following table summarizes key safety and physical properties of Dihexyl phthalate-3,4,5,6-d4 and its non-deuterated analogue, which should inform handling and storage procedures.

Property	Value	Source
Hazard Classification	Repr. 1B (May damage fertility or the unborn child)	[3]
Signal Word	Danger	[3]
Flash Point	177 °C (350.6 °F)
Storage Temperature	Room Temperature (>5 °C)	[4][5]
Personal Protective Equipment	Eyeshields, Gloves, Respirator (type ABEK)

Step-by-Step Disposal Protocol

The primary route for the disposal of Dihexyl phthalate-3,4,5,6-d4 is through an approved hazardous waste disposal plant.[3] Do not release this chemical into the environment.[3]

Experimental Protocol for Waste Collection and Disposal:

• Segregation of Waste:

  • Designate a specific, clearly labeled, and sealed container for Dihexyl phthalate-3,4,5,6-d4 waste. This includes any unused neat material, solutions, and contaminated consumables (e.g., pipette tips, vials, gloves).

  • Do not mix phthalate waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Container Management:

  • Use a chemically resistant container (e.g., glass or high-density polyethylene) that can be securely sealed.

  • The container must be labeled with "Hazardous Waste," the full chemical name "Dihexyl phthalate-3,4,5,6-d4," and the appropriate hazard pictograms (e.g., health hazard).

• Handling Spills:

  • In the event of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite, dry sand).[2]

  • Carefully collect the absorbent material and place it into the designated hazardous waste container.

  • Clean the spill area thoroughly with soap and water.[5]

  • For larger spills, evacuate the area and contact your institution's EHS department immediately.

• Final Disposal:

  • Once the waste container is full, or at regular intervals as dictated by institutional policy, arrange for pickup by a licensed hazardous waste contractor.

  • Follow all institutional and local regulations for the storage and handover of hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the safe disposal of Dihexyl phthalate-3,4,5,6-d4 in a laboratory setting.

Disposal Workflow for Dihexyl Phthalate-3,4,5,6-d4

Regulations regarding phthalates are in place in various regions, including the European Union and the United States, primarily targeting consumer products, toys, and food contact materials due to health concerns.[6][7][8] While these regulations may not directly apply to laboratory disposal, they underscore the hazardous nature of this class of chemicals and the importance of preventing environmental release. Always consult your institution's specific safety protocols and your local and national regulations for hazardous waste disposal.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. tenoit.com.tw [tenoit.com.tw]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. Di-n-hexyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 5. accustandard.com [accustandard.com]
• 6. Phthalates - ECHA [echa.europa.eu]
• 7. aimplas.net [aimplas.net]
• 8. compliancegate.com [compliancegate.com]

Essential Safety and Logistical Information for Handling Dihexyl Phthalate-3,4,5,6-d4

This document provides immediate, essential safety protocols, operational guidelines, and disposal plans for the handling of Dihexyl phthalate-3,4,5,6-d4 in a laboratory setting. The following procedures are designed for researchers, scientists, and drug development professionals to ensure safe handling and minimize exposure risks.

Chemical Identifier:

• Name: Dihexyl phthalate-3,4,5,6-d4

• Synonyms: Di-n-hexyl phthalate-d4, 1,2-Benzenedicarboxylic acid-d4 1,2-dihexyl ester

• CAS Number: 1015854-55-3

Hazard Identification and Precautions

Dihexyl phthalate-3,4,5,6-d4 is classified as a reproductive toxin.[1][2] The primary hazards are summarized below.

Hazard Classification	GHS Code	Description
Reproductive Toxicity	H360FD	May damage fertility. May damage the unborn child.[1][2]

Precautionary Statements:

Code	Description
P201	Obtain special instructions before use.[1][2][3]
P202	Do not handle until all safety precautions have been read and understood.[1][2][3]
P280	Wear protective gloves/ protective clothing/ eye protection/ face protection.[1][2][3]
P308 + P313	IF exposed or concerned: Get medical advice/ attention.[1][2][3]
P405	Store locked up.[1][3]
P501	Dispose of contents/ container to an approved waste disposal plant.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to mitigate the risks associated with handling Dihexyl phthalate-3,4,5,6-d4. The following table outlines the minimum required PPE.

Body Part	PPE Type	Standard/Specification
Eyes/Face	Safety glasses with side shields or goggles. A face shield is recommended if there is a splash hazard.	ANSI Z87.1 or equivalent
Hands	Chemical-resistant gloves. Nitrile or Butyl rubber are recommended based on general phthalate (B1215562) resistance. It is crucial to check the glove manufacturer's specific chemical resistance data.	ASTM F739 (Permeation)
Respiratory	An air-purifying respirator with a type ABEK (EN 14387) filter is recommended, especially if handling outside of a fume hood or if aerosolization is possible.	NIOSH or EN approved
Body	A lab coat or chemical-resistant apron. Long pants and closed-toe shoes are mandatory.	N/A

Glove Selection Notes: Chemical resistance of gloves can vary by manufacturer, thickness, and duration of use. While nitrile and butyl gloves generally offer good protection against phthalates, it is imperative to consult the manufacturer's specific data for breakthrough times and permeation rates for Dihexyl phthalate or similar chemicals.

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the safe handling of Dihexyl phthalate-3,4,5,6-d4 from receipt to use.

Caption: Workflow for the safe handling of Dihexyl phthalate-3,4,5,6-d4.

Emergency Procedures: Spill Response

In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Minor Spill (Contained within a fume hood):

• Alert personnel in the immediate area.

• Ensure proper PPE is worn, including double gloving if necessary.

• Contain the spill with an inert absorbent material such as vermiculite, sand, or a commercial spill pillow.

• Carefully collect the absorbent material using non-sparking tools and place it into a labeled, sealed container for hazardous waste.

• Decontaminate the spill area with a suitable solvent (e.g., ethanol (B145695) or isopropanol) followed by soap and water.

• Place all contaminated materials , including gloves and wipes, into the hazardous waste container.

• Complete an incident report as per your institution's policy.

Major Spill (Outside of a fume hood or a large volume):

• Evacuate the immediate area and alert others.

• If safe to do so, close the doors to the laboratory to contain any potential vapors.

• Contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately.

• Provide details of the spilled chemical and the approximate volume.

• Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Disposal Plan

All waste contaminated with Dihexyl phthalate-3,4,5,6-d4 is considered hazardous waste and must be disposed of accordingly.

Waste Stream	Collection and Storage	Disposal Method
Unused or Expired Chemical	Keep in the original, tightly sealed container. Label clearly as "Hazardous Waste: Dihexyl phthalate-3,4,5,6-d4".	Contact your institution's EHS for collection. Disposal will likely be through high-temperature incineration by a licensed hazardous waste disposal company.
Contaminated Labware (e.g., pipette tips, vials)	Collect in a designated, leak-proof, and clearly labeled hazardous waste container.	To be collected by EHS for incineration.
Contaminated PPE (gloves, lab coat, etc.)	Place in a sealed bag or container labeled as "Hazardous Waste: Dihexyl phthalate-3,4,5,6-d4 contaminated PPE".	To be collected by EHS for incineration.
Spill Cleanup Materials	Collect in a sealed, labeled hazardous waste container.	To be collected by EHS for incineration.

Important Disposal Considerations:

• Do not dispose of Dihexyl phthalate-3,4,5,6-d4 down the drain.

• Do not mix with other waste streams unless specifically instructed to do so by EHS.

• Follow all local, state, and federal regulations for hazardous waste disposal. Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste and must consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification.

References

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Di-sec octyl phthalate [cdc.gov]
• 2. Basis for an Occupational Health Standard: Di-(2-ethylhexyl)phthalate (DEHP) | NIOSH | CDC [cdc.gov]
• 3. nj.gov [nj.gov]